5-Fluoro-2-azabicyclo[2.1.1]hexane

Core Science & Biosynthesis

5-Fluoro-2-azabicyclo[2.1.1]hexane: A Technical Guide for Advanced Drug Discovery

Introduction: The Pursuit of Three-Dimensionality in Medicinal Chemistry

In the landscape of modern drug discovery, the "escape from flatland" has become a guiding principle for medicinal chemists. This paradigm emphasizes a move away from planar, aromatic structures towards more three-dimensional, sp³-rich molecular scaffolds.[1][2] The rationale behind this shift is compelling: increased sp³ character often leads to improved physicochemical properties such as enhanced solubility, greater metabolic stability, and refined selectivity for biological targets.[1]

Within this context, strained bicyclic systems have emerged as powerful tools. The 2-azabicyclo[2.1.1]hexane (aza-BCH) scaffold, a rigid analogue of the ubiquitous proline residue, has garnered significant attention.[1][2] Its constrained conformation offers a unique opportunity to present substituents in well-defined spatial orientations, making it an attractive building block for probing and optimizing interactions with biological targets.[3]

This guide delves into the chemical properties and structure of a particularly intriguing derivative: 5-Fluoro-2-azabicyclo[2.1.1]hexane. The introduction of a fluorine atom onto this rigid framework imparts a fascinating interplay of steric and electronic effects, offering a nuanced approach to modulating molecular properties. This document serves as an in-depth technical resource for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of this fluorinated bicyclic amine.

Structural and Conformational Landscape

The 2-azabicyclo[2.1.1]hexane core is a highly constrained bicyclic system, characterized by a pyrrolidine ring fused with a cyclobutane. This inherent strain locks the molecule into a rigid conformation, significantly reducing the conformational flexibility observed in simpler cyclic amines like pyrrolidine.

The introduction of a fluorine atom at the 5-position further influences the molecule's properties. Fluorine's high electronegativity and small van der Waals radius allow it to act as a subtle yet powerful modulator of local stereoelectronics.[4][5][6] While a crystal structure for the parent 5-Fluoro-2-azabicyclo[2.1.1]hexane is not publicly available, analysis of related fluorinated proline analogues provides valuable insights.[4][5][6] The gauche effect between the electronegative fluorine and the nitrogen atom can influence the puckering of the pyrrolidine ring, thereby affecting the overall shape of the molecule and the orientation of substituents.[5][6] This conformational control is a key feature that can be exploited in rational drug design.

Physicochemical Properties: The Impact of Fluorination

The strategic incorporation of fluorine is a well-established strategy in medicinal chemistry to fine-tune a molecule's physicochemical profile.[7][8] While experimental data for the parent 5-Fluoro-2-azabicyclo[2.1.1]hexane is scarce, the expected effects of fluorination on the aza-BCH core can be predicted.

Property	Unsubstituted 2-Azabicyclo[2.1.1]hexane (Predicted)	5-Fluoro-2-azabicyclo[2.1.1]hexane (Predicted Effects)
pKa	~10-11	Lowered due to the inductive electron-withdrawing effect of fluorine.
Lipophilicity (LogP)	Low	May increase or decrease depending on the molecular context and solvent accessibility of the C-F bond.[7]
Solubility	High	Generally expected to be high due to the polar nature of the amine.
Metabolic Stability	Moderate	Fluorination can block sites of metabolism, potentially increasing metabolic stability.

Note: The predicted values are based on general chemical principles and data from related compounds. Experimental determination is necessary for precise values.

Synthesis of 5-Fluoro-2-azabicyclo[2.1.1]hexane Derivatives

The synthesis of fluorinated 2-azabicyclo[2.1.1]hexane derivatives has been approached through several strategic routes. Two key methods are highlighted below, demonstrating the introduction of the fluorine atom at different stages of the synthesis.

Method 1: Deoxyfluorination of a Hydroxy-Substituted Precursor

One effective method for introducing fluorine is the deoxyfluorination of a corresponding alcohol. This has been demonstrated in the synthesis of an N-acetylated methyl ester derivative of 5-fluoro-2-azabicyclo[2.1.1]hexane.[9]

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The Emergence of a Scaffold: A Technical Guide to the Discovery and History of 2-Azabicyclo[2.1.1]hexanes

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of medicinal chemistry, the pursuit of novel molecular architectures that can confer advantageous physicochemical and pharmacological properties to drug candidates is relentless. The "escape from flatland," a strategic shift away from planar, aromatic structures towards three-dimensional, C(sp³)-rich scaffolds, has become a guiding principle in modern drug design.[1] Within this paradigm, the 2-azabicyclo[2.1.1]hexane core has emerged as a compelling and versatile building block. This guide provides a comprehensive overview of the discovery, historical development, and synthetic evolution of this unique scaffold, offering insights into its significance and application in contemporary drug discovery.

From Nature's Blueprint: The Discovery of 2,4-Methanoproline

The story of the 2-azabicyclo[2.1.1]hexane scaffold begins not in a chemist's flask, but in the natural world. In the 1980s, the corresponding α-amino acid, 2,4-methanoproline, was isolated from the seeds of Ateleia herbert smithii, a legume native to Costa Rica.[2][3] This discovery sparked interest in the unusual bridged pyrrolidine structure. Early investigations into its properties revealed that the bicyclic nature of 2,4-methanoproline introduces significant conformational constraints, which were found to stabilize the trans-amide bond configuration in peptides.[2][3] This finding had significant implications for peptide-based drug design, where controlling conformation is key to modulating biological activity.[4]

Early Synthetic Forays: Navigating a Strained Landscape

The unique and strained bicyclic structure of 2-azabicyclo[2.1.1]hexane presented a significant synthetic challenge to early investigators. Initial routes were often multi-step and low-yielding, hindering the widespread exploration of this scaffold. Two main approaches characterized these early efforts:

• Intramolecular [2+2] Photocycloaddition: This method involved the light-induced cyclization of N-vinyl-N-allylamines derived from amino acids.[5] While successful in constructing the core, this approach often suffered from issues of regioselectivity and scalability.

• Intramolecular Cyclization of Substituted Cyclobutylamines: This strategy relied on the formation of the second ring through an intramolecular nucleophilic substitution on a pre-formed cyclobutane ring.[5][6] However, these routes were often lengthy and lacked the efficiency required for medicinal chemistry programs.

These early synthetic endeavors, while not always practical for large-scale synthesis, were crucial in establishing the fundamental chemistry of the 2-azabicyclo[2.1.1]hexane system and laying the groundwork for more efficient methodologies.

Early synthetic strategies towards the 2-azabicyclo[2.1.1]hexane core.

A New Era of Synthesis: Enabling Access and Innovation

The limitations of early synthetic methods spurred the development of more robust and efficient routes to the 2-azabicyclo[2.1.1]hexane scaffold. These modern methodologies have been instrumental in making this valuable building block readily accessible for drug discovery and development.

Enantioselective Zinc-Catalyzed (3+2) Cycloaddition

A significant breakthrough in the synthesis of 2-azabicyclo[2.1.1]hexanes came with the development of an enantioselective zinc-catalyzed (3+2) cycloaddition of bicyclobutanes with imines.[7][8][9] This method offers a highly efficient and atom-economical route to the core structure, often with high yields and excellent enantioselectivity.[7]

Experimental Protocol: Enantioselective Zinc-Catalyzed (3+2) Cycloaddition

• Preparation of the Catalyst: In a glovebox, a solution of Zn(OTf)₂ and a chiral ligand in a suitable solvent (e.g., toluene) is stirred at room temperature.

• Reaction Setup: To a solution of the bicyclobutane in the same solvent, the imine is added.

• Initiation: The pre-formed chiral zinc catalyst is added to the reaction mixture.

• Reaction: The reaction is stirred at a specified temperature until completion, monitored by TLC or LC-MS.

• Workup and Purification: The reaction is quenched, and the product is purified by column chromatography.

This method has proven to be versatile, tolerating a range of substituents on both the bicyclobutane and imine coupling partners, thus providing access to a diverse library of 2-azabicyclo[2.1.1]hexane derivatives.[7]

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spectroscopic data (NMR, IR, MS) for 5-Fluoro-2-azabicyclo[2.1.1]hexane

Spectroscopic Characterization and Synthesis of 5-Fluoro-2-azabicyclo[2.1.1]hexane: A Technical Guide for Constrained Bioisosteres

Executive Summary

The exploration of three-dimensional (3D) chemical space has elevated bridged bicyclic compounds (BBCs) as premier bioisosteres in modern drug discovery. Among these, 5-Fluoro-2-azabicyclo[2.1.1]hexane serves as a highly constrained surrogate for 4-fluoroproline. By locking the pyrrolidine ring into a rigid conformation, this scaffold isolates stereoelectronic effects from conformational flexibility, making it an invaluable tool for probing collagen stability and designing metabolically resilient peptide therapeutics. This whitepaper details the mechanistic synthesis, orthogonal spectroscopic validation (NMR, IR, MS), and self-validating experimental protocols required to characterize this complex architecture.

Part 1: Mechanistic Design and Synthetic Causality

The introduction of a fluorine atom into the highly strained 2-azabicyclo[2.1.1]hexane framework is synthetically challenging due to the propensity for ring-opening or elimination reactions under harsh conditions. To mitigate this, fluorodehydroxylation is typically executed using Deoxo-Fluor (bis(2-methoxyethyl)aminosulfur trifluoride), a reagent that offers superior thermal stability and chemoselectivity compared to traditional agents like DAST [(1)][1].

Mechanistic Causality: The Double Inversion Phenomenon Standard fluorodehydroxylation of secondary alcohols proceeds via an SN​2 mechanism, resulting in an inversion of stereochemistry. However, in the synthesis of 5-fluoro-2-azabicyclo[2.1.1]hexane derivatives (specifically when the nitrogen is protected as an amide or carbamate), the reaction proceeds with a net retention of configuration .

This causality is driven by neighboring-group participation (NGP) . Upon activation of the 5-hydroxyl group by Deoxo-Fluor, the lone pair from the adjacent amide/carbamate oxygen attacks the electrophilic carbon, displacing the leaving group and forming a transient cyclic oxazolinium-like intermediate (First Inversion). The fluoride ion then attacks this intermediate from the opposite face, opening the ring to yield the fluorinated product (Second Inversion). This double inversion ensures stereochemical fidelity, a critical requirement when synthesizing specific constrained proline analogues [(2)][2].

Caption: Synthetic workflow of 5-Fluoro-2-azabicyclo[2.1.1]hexane via Deoxo-Fluor with stereoretention.

Part 2: Spectroscopic Data & Interpretative Causality

The rigid 3D geometry of the 2-azabicyclo[2.1.1]hexane scaffold dictates highly specific spectroscopic signatures. To ensure structural trustworthiness, analytical workflows must employ orthogonal techniques that self-validate the molecular framework.

Caption: Orthogonal spectroscopic validation logic for 5-Fluoro-2-azabicyclo[2.1.1]hexane characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• 1 H NMR (Bridgehead Coupling): The most diagnostic feature of the 2-azabicyclo[2.1.1]hexane system is the long-range 4J coupling between the bridgehead protons (H-1 and H-4). Because the rigid bicyclic framework locks these protons into a perfect "W" conformation, orbital overlap is maximized, resulting in an unusually large coupling constant of J1,4​≈6.7 Hz [(3)][3].

• 13 C and 19 F NMR (Heteronuclear Splitting): The presence of the fluorine atom at C-5 induces massive heteronuclear spin-spin splitting. The carbon directly bonded to fluorine (C-5) will exhibit a doublet with a 1JC−F​ coupling of approximately 170–180 Hz . Adjacent carbons (C-1, C-4, C-6) will show 2JC−F​ and 3JC−F​ couplings (typically 15–30 Hz). 19 F NMR provides a distinct multiplet (usually between -160 to -190 ppm relative to CFCl 3​ ) due to coupling with the geminal and vicinal protons.

Mass Spectrometry (ESI-MS)

Electrospray ionization (ESI) of the free amine yields a distinct [M+H]+ pseudo-molecular ion at m/z 102.1. A mechanistically diagnostic fragmentation pathway in tandem MS (MS/MS) is the neutral loss of hydrogen fluoride (HF, -20 Da), yielding a highly conjugated, stabilized fragment at m/z 82.

Infrared (FT-IR) Spectroscopy

The constrained cyclobutane-like rings within the [2.1.1] system possess high s-character in their C-H bonds, shifting the C-H stretching frequencies above 3000 cm −1 . The C-F bond is confirmed by an intense, broad stretching band in the fingerprint region between 1000 and 1400 cm −1 .

Quantitative Data Summary

Analytical Technique	Parameter / Mode	Expected Value / Signature	Structural Implication
1 H NMR (400 MHz)	Bridgehead Coupling	4J1,4​≈6.7 Hz	Confirms rigid [2.1.1] bicyclic "W" conformation.
1 H NMR (400 MHz)	H-5 (geminal to F)	δ 4.5 - 5.5 ppm (dm, 2JH−F​≈50 Hz)	Confirms presence and position of the fluorine atom.
13 C NMR (100 MHz)	C-5 Resonance	δ 90 - 100 ppm (d, 1JC−F​≈170 Hz)	Validates direct C-F bond formation.
19 F NMR (376 MHz)	F-5 Resonance	δ -160 to -190 ppm (m)	Confirms mono-fluorination state.
ESI-MS (Positive)	[M+H]+ Ion	m/z 102.1	Validates exact mass of the free amine core ( C5​H9​FN+ ).
ESI-MS/MS	Fragmentation	m/z 82.1	Diagnostic neutral loss of HF (-20 Da).
FT-IR (ATR)	C-F Stretch	1000 – 1400 cm −1 (Strong)	Confirms carbon-fluorine single bond.

Part 3: Self-Validating Experimental Protocols

To ensure reproducibility and analytical trustworthiness, the following protocols integrate internal validation steps.

Protocol 1: Deoxo-Fluor Mediated Fluorodehydroxylation

Objective: Synthesize N-protected 5-fluoro-2-azabicyclo[2.1.1]hexane with stereoretention.

• Preparation: Dissolve the N-protected 5-hydroxy-2-azabicyclo[2.1.1]hexane precursor (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the reaction vessel to 0 °C.

• Reagent Addition: Dropwise add Deoxo-Fluor (1.5 eq) over 15 minutes. Causality note: Dropwise addition controls the exothermic activation step, preventing premature ring-opening of the strained bicyclic system.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor via TLC until the starting material is consumed.

• Quenching: Carefully quench the reaction with saturated aqueous NaHCO3​ at 0 °C to neutralize generated HF. Extract with DCM (3x), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc).

Protocol 2: Orthogonal NMR Validation Workflow

Objective: Unambiguously assign the carbon skeleton and confirm C-F connectivity.

• Sample Preparation: Dissolve 15 mg of the purified product in 0.6 mL of CDCl3​ containing 0.03% TMS as an internal standard.

• 1 H Acquisition: Acquire a standard 1D 1 H spectrum. Validation Step: Isolate the H-1 and H-4 signals and measure the coupling constant. A J value of ~6.7 Hz confirms the structural integrity of the bicyclic core has survived the fluorination conditions.

• 13 C Acquisition (Dual Mode):

  • Run a standard 1H -decoupled 13C spectrum. Note the massive doublet splitting on C-5.

  • Self-Validation Step: Run a 19F -decoupled 13C spectrum . The collapse of the doublets into sharp singlets definitively proves that the splitting was caused by the fluorine atom and not by structural rotamers or impurities.

Protocol 3: LC-MS/ESI-MS Verification

Objective: Confirm exact mass and diagnostic fragmentation.

• Chromatography: Inject 2 μ L of a 10 μ g/mL sample (in MeOH/H 2​ O) onto a C18 reverse-phase column. Use a gradient of 0.1% formic acid in water to 0.1% formic acid in acetonitrile.

• Ionization: Operate the ESI source in positive ion mode. Ensure capillary voltage is optimized (~3.0 kV) to prevent in-source fragmentation of the strained ring.

• Tandem MS: Isolate the m/z 102 precursor ion and apply collision-induced dissociation (CID) at 15-20 eV. Validation Step: Observe the transition from m/z 102 → 82, confirming the loss of HF, which is highly characteristic of aliphatic fluorides.

References

• Jenkins, C. L., Lin, G., Duo, J., Rapolu, D., Guzei, I. A., Raines, R. T., & Krow, G. R. (2004). Substituted 2-Azabicyclo[2.1.1]hexanes as Constrained Proline Analogues: Implications for Collagen Stability. Journal of Organic Chemistry, 69(25), 8565-8573.
• Lescop, C., Mévellec, L., & Huet, F. (2001). A New Synthesis of 2-Azabicyclo[2.1.1]hexanes. Journal of Organic Chemistry, 66(12), 4187-4193.
• Sigma-Aldrich. (n.d.). Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor®) Technical Guide. Sigma-Aldrich Chemistry Resources.

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Structural Metaphors in Drug Design: Conformational Analysis of Fluorinated Azabicycloalkanes

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Whitepaper

Executive Summary

The integration of fluorine into saturated nitrogen heterocycles has fundamentally transformed medicinal chemistry. Fluorinated azabicycloalkanes—such as substituted azabicyclo[3.1.0]hexanes and azabicyclo[3.1.1]heptanes—serve as advanced, conformationally restricted bioisosteres for traditional piperidines and morpholines[1]. By strategically bridging the aliphatic ring and introducing highly electronegative fluorine atoms, drug developers can simultaneously tune lipophilicity ( logD ), depress amine basicity ( pKa​ ), and lock the molecule into a bioactive conformation. This whitepaper provides a comprehensive, self-validating methodological framework for the conformational analysis of these complex architectures, synthesizing high-resolution NMR spectroscopy with Density Functional Theory (DFT).

The Stereoelectronic Paradigm: Causality of Conformational Bias

To rationally design fluorinated azabicycles, one must understand the physical causality behind their conformational behavior. Fluorine does not merely exert steric bulk (its van der Waals radius of 1.47 Å is only marginally larger than hydrogen's 1.20 Å)[2]; rather, it dictates 3D architecture through profound stereoelectronic effects:

• Charge-Dipole Interactions ( C−Fδ−⋯N+ ): In physiological environments, the basic nitrogen of an azabicycle is protonated. The highly electronegative fluorine atom creates a strong local dipole. To minimize electrostatic energy, the molecule adopts a conformation that maximizes the proximity of the partial negative fluorine to the cationic nitrogen, frequently overriding standard steric repulsions[3].

• The Gauche Effect & Hyperconjugation: Fluorine induces a strong preference for the C−F bond to orient gauche to adjacent electron-donating bonds (such as C−N or C−O ). This is driven by hyperconjugation—specifically, the donation of electron density from a bonding orbital ( σC−H​ or nN​ ) into the strongly stabilizing, low-lying antibonding orbital of the carbon-fluorine bond ( σC−F∗​ )[2].

In flexible monocycles like piperidine, these forces drive the fluorine atom into an unexpected axial position[3]. However, in rigidified azabicycloalkanes , the bicyclic bridge prevents simple chair-flipping. Instead, the stereoelectronic strain forces the molecule into specific envelope or half-chair puckers, dictating the exo or endo presentation of the pharmacophore.

Figure 1: Causal pathways of stereoelectronic effects driving conformational pre-organization.

Quantitative Data: Physicochemical & Conformational Shifts

The strategic fluorination of azabicyclic scaffolds yields predictable, quantifiable shifts in both physical properties and conformational energy landscapes. Table 1 summarizes the macroscopic effects of fluorination, while Table 2 demonstrates the precision of modern computational models in predicting these states.

Table 1: Impact of Fluorination on Physicochemical Properties in Azabicycloalkanes

Scaffold	Fluorination Pattern	ΔpKa​ (vs. H)	ΔlogD7.4​	Primary Conformational Effect
Piperidine (Ref)	3-Fluoro	-1.5	-0.2	Strong axial preference ( ∼5.0 kcal/mol)[3]
Azabicyclo[3.1.0]hexane	3-Fluoro, 3-Trifluoromethyl	-2.1	+0.4	Envelope locking, exo-CF3 preference
Azabicyclo[3.1.1]heptane	3,3-Difluoro	-2.8	+0.1	Bridgehead rigidification, flattened pucker
Azabicyclo[3.2.1]octane	2-Fluoro	-1.2	-0.1	Gauche alignment restriction

Table 2: Experimental vs. DFT-Calculated Parameters for 3-Fluoroazabicyclo[3.1.0]hexane

Parameter	Experimental (NMR/X-Ray)	DFT (M06-2X/6-311+G**)	Δ (Error Margin)
3JH,F​ Coupling (Hz)	14.2	14.8	+0.6 Hz
C−F⋯N Distance (Å)	2.85	2.88	+0.03 Å
ΔGexo−endo​ (kcal/mol)	1.8	2.1	+0.3 kcal/mol

Integrated Self-Validating Analytical Framework

To accurately map the 3D space of a fluorinated azabicycle, one cannot rely on a single analytical technique. The workflow below establishes a self-validating system where experimental observables (NMR) strictly constrain theoretical predictions (DFT), and vice versa.

Figure 2: Integrated self-validating workflow for the conformational analysis of fluorinated azabicycles.

The Synthesis Checkpoint

The generation of the target molecule must be stereoselective to ensure analytical purity. For instance, the transition-metal-free carbofluorination of TBS-protected nitrogen-containing cyclic enynols using BF3​⋅OEt2​ is a highly effective route[4]. Causality of choice: BF3​ acts dually as a Lewis acid to detach the siloxy group (generating an allylic carbonium ion) and as a nucleophilic fluoride source, enforcing a stereoselective cyclization via a controlled chair-like transition state[4].

Standardized Protocols for Conformational Elucidation

The following protocols detail the exact methodologies required to execute the self-validating framework.

Protocol 1: 19F−1H Heteronuclear Overhauser Effect Spectroscopy (HOESY)

Purpose: To measure through-space cross-relaxation between the 19F nucleus and the bicyclic proton framework, establishing definitive interatomic distances. 19F is utilized due to its 100% natural abundance and high gyromagnetic ratio, making it an exceptional reporter nucleus[5].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15-20 mg of the fluorinated azabicycle in 600 μL of CDCl3​ (or D2​O if analyzing the protonated salt to observe charge-dipole effects). Degas the sample via three freeze-pump-thaw cycles to remove dissolved oxygen, which acts as a paramagnetic relaxation sink and degrades NOE enhancements.

• Parameter Optimization: Calibrate the 90∘ pulse widths for both 1H and 19F channels. Set the relaxation delay ( d1 ) to at least 5×T1​ of the slowest relaxing proton to ensure complete magnetization recovery.

• Mixing Time ( tm​ ) Array: Acquire a series of 1D selective HOESY spectra with varying mixing times (e.g., 100, 200, 400, 800 ms). Causality: An array is required to extract the initial buildup rate of the cross-relaxation ( σHF​ ), avoiding spin-diffusion artifacts that occur at longer mixing times.

• Data Processing: Integrate the cross-peaks. The distance r between the fluorine and proton is calculated using the isolated spin pair approximation: rij​=rref​×(Iref​/Iij​)1/6 , where rref​ is a known fixed distance in the rigid bicyclic framework.

Protocol 2: DFT-Based Conformational Searching and Validation

Purpose: To map the potential energy surface (PES) and calculate the theoretical NMR tensors to validate against Protocol 1.

Step-by-Step Methodology:

• Conformational Sampling: Execute a Monte Carlo or Molecular Dynamics conformational search using a molecular mechanics force field (e.g., OPLS4) to generate all possible starting geometries (ring puckers, nitrogen inversions, rotamers).

• Geometry Optimization: Submit the lowest energy conformers (within a 5 kcal/mol window) to DFT optimization. Use the M06-2X functional with the 6-311+G(d,p) basis set. Causality: M06-2X is explicitly parameterized to capture medium-range electron correlation and dispersion forces, which are absolutely critical for accurately modeling intramolecular non-covalent interactions like C−F⋯H and C−F⋯N+ [3]. Include an implicit solvent model (SMD) matching the NMR solvent.

• Frequency Calculation: Run a vibrational frequency calculation at the same level of theory to confirm the optimized geometries are true minima (zero imaginary frequencies) and to extract the Gibbs free energy ( ΔG ).

• NMR Tensor Calculation: Calculate the magnetic shielding tensors and spin-spin coupling constants (GIAO method) for the validated minima.

• Self-Validation Checkpoint: Calculate the Boltzmann-weighted average of the theoretical 3JH,F​ couplings and interatomic distances. Compare these directly to the HOESY and 1D NMR data. System Rule: If the theoretical vs. experimental deviation exceeds 10% (e.g., Δ>1.5 Hz for J-couplings), the computational solvent model or protonation state must be re-evaluated, ensuring the system self-corrects.

Conclusion

The conformational analysis of fluorinated azabicycloalkanes is not a trivial exercise in structural elucidation; it is a critical driver of modern rational drug design. By understanding the stereoelectronic causality—specifically how hyperconjugation and charge-dipole interactions force rigidified bicyclic systems into predictable vectors—scientists can fine-tune the ADME profile and target-binding affinity of lead compounds. The self-validating integration of high-resolution 19F NMR[5] and dispersion-corrected DFT provides an uncompromising, high-fidelity map of these advanced bioisosteres, de-risking downstream development.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. 1

• Hunter, L. (2013). Stereoselectively fluorinated N-heterocycles: a brief survey. Beilstein Journal of Organic Chemistry.3

• Yeh, M.-C. P., et al. (2013). Transition-Metal-Free Carbofluorination of TBS-Protected Nitrogen-Containing Cyclic Enynols: Synthesis of Fluorinated Azabicycles. Journal of Organic Chemistry. 4

• Dalvit, C., et al. (2021). Ligand-Based Fluorine NMR Screening: Principles and Applications in Drug Discovery Projects. Journal of Medicinal Chemistry. 5

• Blumberg Institute Perspective. (2025). A Perspective on Applications of Fluorine in Drug Design Through the Lens of Bioisosterism.2

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Structural and Synthetic Paradigms of 5-Fluoro-2-azabicyclo[2.1.1]hexane in Medicinal Chemistry

Executive Summary

The drive to "escape flatland" in modern drug discovery has catalyzed the development of highly sp³-rich, conformationally restricted scaffolds. Among these, 5-fluoro-2-azabicyclo[2.1.1]hexane has emerged as a premier bioisostere for traditional saturated heterocycles like piperidines and pyrrolidines. By leveraging the rigid bicyclic framework and the profound inductive effects of a strategically placed fluorine atom, medicinal chemists can precisely modulate physicochemical properties—such as basicity (pKa), lipophilicity (logD), and metabolic stability—without significantly increasing molecular weight.

This technical guide delineates the structural rationale, physicochemical profiling, and validated synthetic methodologies for 5-fluoro-2-azabicyclo[2.1.1]hexane, providing a comprehensive blueprint for its integration into advanced lead optimization campaigns.

Chemical Identity and Physicochemical Profiling

The structural uniqueness of 5-fluoro-2-azabicyclo[2.1.1]hexane lies in its bridged bicyclic system, which projects its functional groups in highly defined three-dimensional vectors. This rigidity minimizes the entropic penalty upon binding to target proteins.

The compound is officially registered under the CAS Number 1824104-95-1 [1]. Due to the chiral centers at the bridgeheads and the fluorine-bearing carbon, the molecule exists as distinct stereoisomers, most notably the (1R,4R,5R) and (1S,4S,5S) configurations[2].

Quantitative Data Summary

To facilitate rapid comparison during scaffold selection, the core physicochemical parameters of the base compound are summarized below:

Property	Value
IUPAC Name	5-fluoro-2-azabicyclo[2.1.1]hexane
CAS Number	1824104-95-1
Molecular Formula	C₅H₈FN
Molecular Weight	101.12 g/mol
Key Stereoisomers	(1R,4R,5R) and (1S,4S,5S)
Structural Classification	Conformationally restricted aliphatic heterocycle
Primary Application	Bioisostere for morpholine, piperidine, and fluoroproline

The Causality of Scaffold Selection: The "Fluorine Effect"

The decision to incorporate a 5-fluoro-2-azabicyclo[2.1.1]hexane moiety is rarely arbitrary; it is a calculated maneuver to overcome specific pharmacokinetic liabilities.

1. pKa Modulation via Inductive Effects: Standard cyclic amines (e.g., piperidine) possess a pKa of ~10-11, rendering them >99% protonated at physiological pH (7.4). This high degree of ionization severely restricts passive membrane permeability and frequently triggers hERG channel blockade (cardiotoxicity). The introduction of the highly electronegative fluorine atom at the C5 position exerts a strong electron-withdrawing inductive effect through the rigid σ-bond framework. This pulls electron density away from the basic nitrogen lone pair, depressing the amine pKa to a more optimal range (typically 7.5–8.5).

2. Metabolic Shielding: Cytochrome P450 enzymes frequently oxidize unactivated sp³ carbons adjacent to heteroatoms. The C–F bond is the strongest single bond in organic chemistry (~116 kcal/mol). By replacing a metabolically labile C–H bond with a C–F bond, the scaffold gains profound resistance to oxidative degradation while simultaneously increasing lipophilicity (logD).

Caption: Logical pathway of C5-fluorination driving pharmacokinetic optimization.

Synthetic Methodology and Stereochemical Control

The synthesis of fluorinated constrained proline analogues requires highly controlled nucleophilic fluorination. The protocol detailed below utilizes bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor) to convert the corresponding secondary alcohol to the desired fluoroalkane[3].

Step-by-Step Protocol: Deoxofluorination of N-Boc-5-hydroxy-2-azabicyclo[2.1.1]hexane

Step 1: Reagent Preparation and Inert Atmosphere Setup

• Action: Dissolve 1.0 equivalent of N-Boc-5-hydroxy-2-azabicyclo[2.1.1]hexane in anhydrous dichloromethane (DCM) (0.1 M concentration). Purge the reaction vessel with Argon.

• Causality: Deoxo-Fluor reacts violently with ambient moisture to generate hydrofluoric acid (HF). Strict anhydrous conditions are mandatory to prevent reagent hydrolysis and ensure maximum conversion efficiency.

Step 2: Cryogenic Fluorination Initiation

• Action: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Dropwise, add 1.5 equivalents of Deoxo-Fluor over 15 minutes.

• Causality: The initial activation of the hydroxyl group by the sulfur species is highly exothermic. Cryogenic conditions prevent thermal decomposition of the substrate and suppress competitive elimination pathways (e.g., alkene formation). Deoxo-Fluor is selected over DAST due to its superior thermal stability and reduced explosive risk during scale-up.

Step 3: Stereochemical Progression

• Action: Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours. Quench slowly with saturated aqueous NaHCO₃.

• Causality: Warming provides the activation energy necessary for C–O bond cleavage and C–F bond formation. While Sₙ2 fluorination typically proceeds with inversion of stereochemistry, constrained bicyclic systems often exhibit neighboring-group participation from the amide/carbamate moiety. This can lead to a double inversion, resulting in a net retention of stereochemistry at the bridge carbon[3].

Step 4: Deprotection and Isolation

• Action: Extract the organic layer, dry over MgSO₄, and concentrate. Treat the crude intermediate with 4M HCl in dioxane at room temperature for 2 hours.

• Causality: Acidic cleavage removes the tert-butyloxycarbonyl (Boc) protecting group, precipitating the target 5-fluoro-2-azabicyclo[2.1.1]hexane as a highly stable, water-soluble hydrochloride salt, which is easily isolated via filtration.

Caption: Step-by-step synthetic workflow and analytical validation for the target compound.

Analytical Validation (Self-Validating System)

To guarantee scientific integrity, the synthesized batch must pass a self-validating analytical matrix before biological evaluation:

• ¹⁹F-NMR Spectroscopy: The presence of a distinct signal (typically between -160 to -200 ppm, depending on the exact solvent and reference) serves as definitive proof of fluorine incorporation. The multiplicity of this peak (e.g., a doublet of doublets) validates the specific stereochemical environment due to ²J_HF and ³J_HF scalar couplings with adjacent protons.

• ¹H-NMR Spectroscopy: The proton attached to the C5 carbon will exhibit a massive downfield shift and an exceptionally large geminal coupling constant (~50 Hz) to the fluorine atom. If this ~50 Hz splitting is absent, the fluorination failed.

• LC-MS (Liquid Chromatography-Mass Spectrometry): A mass shift corresponding to the exact replacement of the hydroxyl group with a fluorine atom ([M+H]⁺ = 102.1 m/z for the free base) confirms the molecular identity and rules out elimination byproducts.

References

• "1824104-95-1|5-Fluoro-2-azabicyclo[2.1.1]hexane", Ambeed,
• "Rel-(1R,4R,5R)-5-fluoro-2-azabicyclo[2.1.1]hexane", EvitaChem,
• "Substituted 2-Azabicyclo[2.1.

Sources

• 1. 1824104-95-1|5-Fluoro-2-azabicyclo[2.1.1]hexane| Ambeed [ambeed.com]
• 2. evitachem.com [evitachem.com]
• 3. pubs.acs.org [pubs.acs.org]

Engineering 3D Bioisosteres: A Technical Guide to the Synthesis and Functionalization of 2-Azabicyclo[2.1.1]hexanes

Executive Summary & Rationale

The pharmaceutical industry is actively undergoing an "escape from flatland," transitioning away from flat, sp²-hybridized aromatic rings toward sp³-rich 3D scaffolds. This paradigm shift is driven by the need to improve aqueous solubility, reduce lipophilicity, and enhance the metabolic stability of lead compounds 1. Among these emerging architectures, 1- and 2-azabicyclo[2.1.1]hexanes (2-azaBCHs) have proven to be premier bioisosteres for ortho- and meta-substituted benzenes 2. Their rigid, caged structure perfectly mimics the exit vectors of disubstituted benzenes while offering superior physicochemical properties.

Historically, the synthesis of these highly strained bicyclic systems has been a severe bottleneck. As a Senior Application Scientist, I have evaluated and optimized numerous methodologies to access these scaffolds. This whitepaper systematically deconstructs the state-of-the-art synthetic routes—from classical photochemical cycloadditions to modern, enantioselective [2π + 2σ] ring expansions—providing actionable, self-validating protocols for drug development professionals.

Mechanistic Paradigms in 2-azaBCH Synthesis

The Modern Standard: [2π + 2σ] Cycloaddition of Bicyclobutanes (BCBs)

The most robust modern approach to highly functionalized, enantioenriched 2-azaBCHs involves the [2π + 2σ] cycloaddition between bicyclo[1.1.0]butanes (BCBs) and imines 1.

• Causality of Activation: BCBs possess immense ring strain (approximately 65 kcal/mol). The central C–C σ-bond is highly susceptible to cleavage via Lewis acid activation. By employing a transition metal catalyst such as Cu(OTf)₂, the BCB is activated, facilitating the insertion of the imine π-system 1.

• Causality of Stereocontrol: To achieve enantioselectivity, chiral ligands (e.g., 8-quinolinyl-oxazoline) are employed. Computational models reveal that π-π stacking between the ligand and the substrate dictates the preferred transition state, effectively locking the trajectory of the incoming imine and yielding enantiomeric excesses (ee) up to 98% 1.

Classical Approaches: Photochemical [2+2] Cycloadditions

Before the advent of BCB chemistry, 2-azaBCHs were primarily accessed via photochemical[2+2] cycloadditions or cyclobutane ring closures 3.

• Causality of Ring Closure: A classic strategy involves the stereoselective electrophilic addition of phenylselenyl bromide to a cyclobutene dicarbamate, followed by a sodium hydride-mediated ring closure 3. The rigid geometry of the cyclobutane intermediate forces the reactive centers into proximity, allowing the intramolecular S_N2 displacement to overcome the entropic penalty of forming the highly strained[2.1.1] system.

Late-Stage Functionalization via Nucleophilic Displacement

Synthesizing the core is only half the battle; functionalizing it requires navigating severe steric hindrance.

• Causality of Substitution: Nucleophilic displacement of 5-anti-bromo substituents in 2-azaBCHs is notoriously difficult due to the caged structure. However, utilizing an amine nitrogen (e.g., N-benzyl protection rather than N-acyl) increases the electron density of the system, facilitating the displacement. Furthermore, using highly polar aprotic solvents (DMSO) and soft, polarizable metal salts (CsOAc) maximizes the nucleophilicity of the incoming anion, allowing for the stereoretentive installation of azides, hydroxyls, and fluorides 4.

Quantitative Data & Reaction Parameters

The following table summarizes the operational parameters and yields of the primary synthetic strategies used to construct and functionalize the 2-azaBCH core.

Synthetic Strategy	Precursors	Catalyst / Reagents	Key Conditions	Yield Range	Enantioselectivity (ee/er)	Ref
[2π + 2σ] Cycloaddition	BCBs + Imines	Cu(OTf)₂ / 8-Quino-Ox	iPrOAc, 0 °C, 72 h	65–90%	75–98% ee	1
Multigram Preparation	N-Boc-amino acid	DAST / XtalFluor-E	CH₂Cl₂, Mild	70–95%	N/A (Racemic/Chiral Pool)	5
Cyclobutane Ring Closure	Cyclobutene derivatives	PhSeBr then NaH	THF, Base	Moderate	Racemic	3
Nucleophilic Displacement	5-anti-bromo-2-azaBCH	CsOAc / NaN₃ / TBAF	DMSO, 80 °C	Variable	Retention of Config.	4

Validated Experimental Protocols

Protocol A: Enantioselective Synthesis of 2-AzaBCHs via Cu(OTf)₂ Catalysis [1.4]

Objective: Synthesis of chiral 2-azaBCHs from bicyclobutanes and imines with high enantiomeric excess.

• Catalyst Pre-activation: In a flame-dried Schlenk flask under Argon, combine Cu(OTf)₂ (5 mol%) and 8-quinolinyl-oxazoline ligand (6 mol%) in anhydrous isopropyl acetate (iPrOAc).

  • Causality: iPrOAc provides optimal solubility for the transition state complex without strongly coordinating to the Cu center, which would otherwise outcompete the chiral ligand.

  • Self-Validation Checkpoint: Stir at room temperature for 30 minutes. The formation of a deep, homogeneous colored solution confirms active complexation. If the solution remains pale or cloudy, halt the process; the catalyst is inactive or the solvent is wet.

• Substrate Addition: Add freshly activated 4 Å molecular sieves, followed by the imine (1.0 equiv) and the pyrazole-amide substituted BCB (1.2 equiv).

  • Causality: Molecular sieves are critical to scavenge trace moisture, preventing the competitive hydrolysis of the imine back to its parent aldehyde, which would derail the cycloaddition.

• Thermal Control: Cool the reaction mixture to 0 °C and stir for 72 hours.

  • Causality: Maintaining 0 °C suppresses the thermal, non-enantioselective background reaction, ensuring that the π-π stacking interactions dictated by the ligand govern the stereochemical outcome.

• Isolation: Filter through a short pad of Celite to remove the copper complex, concentrate under reduced pressure, and purify via flash chromatography. Recrystallization can further upgrade the ee from ~84% to 98%.

Protocol B: Nucleophilic Displacement of 5-anti-Bromo-2-azaBCHs [[1]](https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSguaZl_acqHi3sboMs78v4hq1ZhkXflhTP3v76upfbVwDW2hj5qHc8KnrFjG6dWE8ZHfdRfIXPxAYDN6k4Jleu1Y-Dc5kJiY8g_LZAXRcu4GtQfJ4neWyUGdHcjE3mnUYfMDCVtE3ZFqyeg==)

Objective: Stereoretentive installation of functional groups (e.g., acetoxy) on the bicyclic core.

• Substrate Preparation: Ensure the 2-azaBCH nitrogen is protected with an alkyl group (e.g., N-benzyl) rather than an acyl group.

  • Causality: Acyl groups withdraw electron density, exacerbating the already high activation barrier for nucleophilic attack on the strained[2.1.1] system. An N-benzyl group maintains sufficient electron density to facilitate the displacement.

• Reagent Mixing: Dissolve N-benzyl-5-anti,6-anti-dibromo-2-azabicyclo[2.1.1]hexane in anhydrous DMSO. Add Cesium Acetate (CsOAc, 3.0 equiv).

  • Causality: DMSO is a highly polar aprotic solvent that leaves the acetate anion unsolvated and highly nucleophilic. The large, polarizable cesium counterion further enhances the reactivity of the acetate compared to sodium or potassium salts.

• Reaction Execution: Heat the mixture to 80 °C under an inert atmosphere until complete consumption of the starting material is observed via TLC.

  • Self-Validation Checkpoint: The reaction proceeds with strict retention of stereochemistry. NMR analysis of the crude mixture should show a distinct shift in the C5 proton without a change in the coupling constants that would indicate epimerization.

Visualizing the Synthetic Logic

Logical workflow of 2-azaBCH synthesis: from classical photochemistry to modern BCB cycloadditions.

References

• Polysubstituted bicyclo-[2.1.1]-hexanes as benzene isosteres for medicinal chemistry. Royal Society of Chemistry.2

• A New Synthesis of 2-Azabicyclo[2.1.1]hexanes. American Chemical Society (The Journal of Organic Chemistry).3

• Enantioselective Synthesis of 2-Aza-bicyclo[2.1.1]hexanes. Thieme Connect (Chem Catal).1

• Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates. Journal of Organic and Pharmaceutical Chemistry.5

• anti-Substituted-2-azabicyclo[2.1.1]hexanes. A Nucleophilic Displacement Route. National Institutes of Health (PMC).4

Sources

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 2. Polysubstituted bicyclo-[2.1.1]-hexanes as benzene isosteres for medicinal chemistry - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 5(6)-anti-Substituted-2-azabicyclo[2.1.1]hexanes. A Nucleophilic Displacement Route - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]

A Technical Guide to the Biological Activities of Fluorinated Bicyclic Compounds in Modern Drug Discovery

Abstract

The strategic incorporation of fluorine into bicyclic scaffolds represents a powerful and increasingly utilized strategy in modern medicinal chemistry. This guide provides an in-depth technical analysis of the potential biological activities of these unique chemical entities. We will explore the fundamental principles governing the synergistic effects of fluorination and three-dimensional bicyclic structures on physicochemical properties, pharmacokinetics, and pharmacodynamics. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the causality behind experimental choices, detailed protocols for biological evaluation, and a forward-looking perspective on this promising class of compounds.

Introduction: The Strategic Synergy of Fluorine and Bicyclic Scaffolds

The confluence of two powerful concepts in medicinal chemistry—the use of fluorine to modulate molecular properties and the application of rigid bicyclic scaffolds as bioisosteres—has given rise to a class of compounds with significant therapeutic potential. Understanding the foundational principles of each is critical to appreciating their combined power.

1.1 The Unique Role of Fluorine in Medicinal Chemistry

Fluorine's role in drug design is expansive and continues to grow as our understanding of its effects deepens.[1] Its judicious introduction can productively influence a molecule's conformation, pKa, intrinsic potency, membrane permeability, and metabolic pathways.[1][2] Unlike other halogens, fluorine is the most electronegative element, yet its van der Waals radius (1.47 Å) is only slightly larger than that of hydrogen (1.20 Å).[3] This allows it to act as a "super-hydrogen" in some contexts, while its electronic properties confer unique advantages:

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong (bond energy ~116 kcal/mol) compared to a carbon-hydrogen (C-H) bond (~99 kcal/mol).[3] This strength makes the C-F bond resistant to metabolic oxidation by cytochrome P450 enzymes, a common route of drug metabolism.[4][5] This can increase a drug's half-life and bioavailability.

• Modulation of Basicity (pKa): Due to its powerful electron-withdrawing inductive effect, fluorine can significantly lower the pKa of nearby basic functional groups, such as amines.[1][6] This is a critical tool for optimizing a drug's ionization state at physiological pH, which in turn affects its solubility, permeability, and target engagement.[7][8]

• Enhanced Binding Affinity: Fluorine can participate in favorable non-covalent interactions within a protein's binding pocket, including hydrogen bonds, dipole-dipole interactions, and even halogen bonds.[3][9] This can lead to a significant increase in binding affinity and potency.

• Membrane Permeability: The introduction of fluorine often increases a molecule's lipophilicity, which can enhance its ability to cross cellular membranes and the blood-brain barrier (BBB).[3][10][11]

1.2 Bicyclic Scaffolds: Introducing Three-Dimensionality to Drug Design

For decades, medicinal chemistry has often focused on flat, aromatic structures. However, there is a growing appreciation for the value of three-dimensional (3D) molecular shapes. Saturated bicyclic compounds, such as bicyclo[1.1.1]pentanes (BCPs), have emerged as effective 3D-isosteres for planar aryl and heteroaryl rings.[12][13] This substitution offers several advantages:

• Improved Physicochemical Properties: Replacing a flat aromatic ring with a rigid, 3D scaffold can improve solubility and reduce metabolic liability associated with arene oxidation.[14]

• Novel Exit Vectors: The rigid, defined geometry of bicyclic systems provides precise vectors for substituents, allowing for the exploration of new chemical space and optimization of interactions with a biological target.

• Escape from Flatland: Moving away from predominantly flat molecules can enhance target specificity and reduce off-target effects, leading to safer drug candidates.[12][14]

1.3 The Convergence: Why Fluorinated Bicyclic Compounds are a Privileged Motif

Combining fluorination with bicyclic scaffolds creates a powerful synergy. The rigid framework of the bicycle holds the fluorine atom(s) in a well-defined spatial orientation, maximizing their electronic and steric influence. This allows for fine-tuning of properties with a level of precision that is difficult to achieve with more flexible acyclic or monocyclic systems. For example, the effect of gem-difluorination on the lipophilicity of a bicyclic amine depends critically on the spatial orientation of the C-F bonds relative to neighboring C-H bonds.[7][8] This combination allows chemists to address multiple challenges simultaneously—enhancing metabolic stability, tuning pKa, improving permeability, and optimizing target binding—all within a single, structurally defined motif.

Impact on Physicochemical Properties: A Quantitative Perspective

The introduction of fluorine into a bicyclic system has profound and predictable effects on key physicochemical parameters that govern a molecule's behavior in a biological system.

2.1 Modulating Acidity and Basicity (pKa)

The strong inductive electron-withdrawing effect of fluorine is transmitted through the rigid bicyclic framework, significantly influencing the basicity of proximal amines. As fluorine atoms are placed closer to a nitrogen atom, the pKa of its conjugate acid decreases. This effect is additive and distance-dependent. For drug development professionals, this is a critical lever for controlling the ionization state of a molecule, which directly impacts its absorption, distribution, metabolism, and excretion (ADME) profile.[6]

2.2 Tuning Lipophilicity (LogP) and Membrane Permeability

The impact of fluorination on lipophilicity (measured as LogP) is more complex than its effect on pKa. It involves a delicate balance between the inherent hydrophobicity of the fluorine atom and the polarization it induces in neighboring C-H bonds.[8] In some bicyclic systems, gem-difluorination can increase LogP, while in others with different spatial arrangements, it can lead to a decrease.[7][8] This nuanced effect underscores the importance of the 3D structure and provides a sophisticated tool for optimizing a compound's ability to permeate biological membranes.[2]

Table 1: Comparative Physicochemical Properties of Fluorinated vs. Non-fluorinated Bicyclic Amines

The following table summarizes experimental data on how gem-difluorination at specific positions within saturated bicyclic amines impacts their pKa and LogP values. This data illustrates the principles discussed above, showing a consistent decrease in pKa while the effect on LogP is variable and structure-dependent.

Bicyclic Core	Compound	Substitution Pattern	pKa	LogP	Reference
Azabicyclo[3.1.0]hexane	Parent Amine	Non-fluorinated	9.2	0.5	[7]
Fluorinated Analog	gem-CF2 at C6	7.3	0.7	[7]
Azabicyclo[3.2.1]octane	Parent Amine	Non-fluorinated	10.5	1.6	[8]
Fluorinated Analog	gem-CF2 at C6	9.0	1.5	[8]
Azabicyclo[2.2.2]octane	Parent Amine	Non-fluorinated	10.9	1.5	[8]
Fluorinated Analog	gem-CF2 at C6	9.5	1.8	[8]

Key Biological Activities and Therapeutic Applications

The unique physicochemical properties of fluorinated bicyclic compounds translate into a wide range of potential biological activities, with enzyme inhibition being a particularly prominent mechanism.

3.1 Enzyme Inhibition: A Dominant Mechanism of Action

Fluorinated compounds are exceptionally well-suited for the design of potent and selective enzyme inhibitors.[9] The bicyclic scaffold serves to present the fluorinated moiety to the enzyme's active site with high fidelity.

In the simplest model, a fluorinated bicyclic compound can act as a competitive inhibitor, binding reversibly to the enzyme's active site and preventing the natural substrate from binding.[9] The enhanced binding affinity conferred by fluorine can lead to very low inhibition constants (Ki).

A more sophisticated strategy involves designing the molecule to act as a mechanism-based inactivator or a transition-state analog.[15][16] Here, the enzyme begins its catalytic cycle on the inhibitor, but the unique chemistry of the fluorinated group hijacks this process, leading to the formation of a stable, often covalent, bond with an active site residue.[17]

• α-Trifluoromethyl Ketones: These groups are excellent mimics of the tetrahedral intermediate formed during peptide bond cleavage by serine proteases. The highly electron-withdrawing CF3 group makes the adjacent carbonyl carbon highly electrophilic, promoting the attack by the active site serine to form a stable hemiacetal adduct.[15]

This diagram illustrates the formation of a stable hemiacetal adduct between a serine protease and an α-trifluoromethyl ketone inhibitor, mimicking the tetrahedral transition state.

Caption: Covalent inhibition of a serine protease by a trifluoromethyl ketone.

Bicyclomycin is a natural product antibiotic that selectively inhibits the bacterial transcription termination factor Rho.[18] Studies on synthetic analogs revealed that introducing fluorine atoms onto a 5a-(benzylsulfanyl)-dihydrobicyclomycin scaffold could significantly enhance its inhibitory activity against E. coli Rho-dependent ATPase. The potency was dependent on the position and number of fluorine substituents on the aryl ring, demonstrating that strategic fluorination can be used to optimize target engagement within the binding pocket.[18]

3.2 Central Nervous System (CNS) Applications

Developing drugs for CNS disorders is notoriously difficult, primarily due to the challenge of crossing the blood-brain barrier (BBB).[19]

Fluorination can increase the lipophilicity of a molecule, a key factor in its ability to passively diffuse across the BBB.[11] When combined with a bicyclic scaffold that can improve other drug-like properties, this approach becomes a viable strategy for designing CNS-active agents.

In diseases like Alzheimer's, there is a critical need for molecules that can both penetrate the CNS and interact with targets such as amyloid-beta fibrils. Fluorinated compounds are being explored as potential inhibitors of amyloid fibrillogenesis, offering a promising therapeutic avenue.[19]

This diagram outlines the decision-making process for selecting a fluorinated bicyclic compound for CNS applications, emphasizing the need to balance potency with BBB permeability.

Caption: Decision workflow for advancing a CNS-targeted compound.

3.3 Oncology

Many modern cancer therapies are small-molecule inhibitors that target specific enzymes driving tumor growth, such as kinases.

FL118 is a camptothecin analog with potent antitumor activity. Recent work has focused on creating derivatives by substituting a fluoroaryl group at the 7-position of the molecule.[20] Many of these new fluorinated compounds showed improved cytotoxicity against a panel of cancer cell lines compared to the parent molecule. The lead compound, 7h, not only inhibited its primary target, Topoisomerase I, but was also found to decrease the expression of a secondary target, the RNA helicase DDX5. This dual-activity profile, enabled by the fluorinated modification, makes it a highly promising candidate for further development.[20]

The Role in Modern Imaging: ¹⁸F-PET

Beyond therapeutics, fluorine plays a critical role in molecular imaging. The positron-emitting isotope ¹⁸F is a favored radionuclide for Positron Emission Tomography (PET).[3]

4.1 Principles of ¹⁸F Positron Emission Tomography

PET imaging relies on detecting the gamma rays produced when a positron emitted from a radiotracer (like ¹⁸F) annihilates with an electron in tissue. By incorporating ¹⁸F into a biologically active molecule, such as a fluorinated bicyclic compound designed to bind to a specific receptor or enzyme, researchers and clinicians can visualize and quantify physiological processes in vivo.[21][22] The relatively short half-life of ¹⁸F (~110 minutes) provides a strong signal while minimizing the patient's radiation exposure.

4.2 Applications in Oncology and Neuroscience

¹⁸F-PET has revolutionized diagnostics. The most common PET tracer, 2-deoxy-2-[¹⁸F]fluoro-D-glucose (¹⁸F-FDG), is used to map glucose metabolism, which is often elevated in tumors.[2] The development of novel ¹⁸F-labeled bicyclic compounds could lead to more specific imaging agents for:

• Oncology: Visualizing tumor-specific receptors or enzymes to improve diagnosis, staging, and monitoring of treatment response.[6]

• Neuroscience: Quantifying receptor density in the brain for diseases like Parkinson's or Alzheimer's, and assessing the target engagement of new CNS drugs.[11][23]

Experimental Protocols for Evaluation

The translation of a promising chemical structure into a viable drug candidate requires rigorous biological evaluation. The following are standardized, step-by-step protocols for key in vitro assays.

5.1 Protocol: In Vitro Enzyme Inhibition Assay (IC₅₀ Determination)

Objective: To determine the concentration of a fluorinated bicyclic compound required to inhibit 50% of the activity of a target enzyme.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in 100% DMSO).

  • Prepare a concentrated solution of the target enzyme in its appropriate assay buffer.

  • Prepare a concentrated solution of the enzyme's substrate in the assay buffer.

• Serial Dilution:

  • Perform a serial dilution of the test compound stock in a 96-well plate to create a range of concentrations (e.g., 100 µM to 1 nM). Include a DMSO-only control (0% inhibition) and a control with a known potent inhibitor (100% inhibition).

• Enzyme-Inhibitor Pre-incubation:

  • Add the enzyme solution to each well containing the diluted test compound.

  • Incubate for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow for binding.

• Initiation of Reaction:

  • Add the substrate solution to all wells to start the enzymatic reaction.

• Signal Detection:

  • Measure the product formation over time using an appropriate detection method (e.g., absorbance, fluorescence, or luminescence) with a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

5.2 Protocol: Cell-Based Cytotoxicity Assay (MTT Assay)

Objective: To assess the effect of a fluorinated bicyclic compound on the metabolic activity and viability of cultured cancer cells.[20]

Methodology:

• Cell Seeding:

  • Seed cancer cells (e.g., HCT116) into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the test compounds. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation:

  • Incubate the plate for a specified duration (e.g., 72 hours) in a CO₂ incubator.

• MTT Addition:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization:

  • Add a solubilizing agent (e.g., DMSO or a detergent solution) to each well to dissolve the formazan crystals.

• Absorbance Reading:

  • Measure the absorbance of the purple solution at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the GI₅₀ (concentration for 50% growth inhibition).

Diagram 3: General Workflow for In Vitro Evaluation

This workflow outlines the sequential process of evaluating a newly synthesized fluorinated bicyclic compound, from initial screening to more detailed mechanistic studies.

Caption: A streamlined workflow for the in vitro assessment of new compounds.

Synthesis and Future Perspectives

6.1 Overview of Synthetic Strategies

The growing interest in fluorinated bicyclic compounds has spurred the development of novel synthetic methodologies.[1] Key strategies include:

• Late-stage Fluorination: Introducing fluorine after the bicyclic core has been constructed, often using electrophilic fluorinating agents like Selectfluor®.[24][25]

• Building Block Approach: Starting with pre-fluorinated building blocks and using them to construct the bicyclic system.[26]

• Strain-Release Reactions: Utilizing highly strained precursors like bicyclo[1.1.0]butanes (BCBs) to react with sources of difluorocarbene to build fluorinated bicyclo[1.1.1]pentane (BCP) systems.[14][26]

6.2 Emerging Trends and Future Directions

The field continues to evolve rapidly. Future research will likely focus on developing more complex fluorinated bicyclic scaffolds that mimic a wider range of aromatic and heterocyclic systems. The integration of computational modeling and machine learning will accelerate the design of compounds with optimized properties, predicting their biological activity and ADME profiles before they are synthesized. As synthetic methods become more robust and accessible, we can expect to see a significant increase in the number of fluorinated bicyclic compounds entering preclinical and clinical development across a broad spectrum of diseases.

References

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]

• Baldon, S., Dell'Amico, L., & Cuadros, S. (2024). Synthetic Strategies and Applications of Fluorine‐Containing Bridged Bicyclic Compounds. European Journal of Organic Chemistry. [Link]

• Mahrous, M. (2012). Review: Fluorine in Medicinal Chemistry. ResearchGate. [Link]

• Barnes-Seeman, D., Beck, J., & Springer, C. (2014). Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses. Current Topics in Medicinal Chemistry, 14(7), 855-864. [Link]

• Liashuk, O. S., et al. (2022). Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines – Advanced Building Blocks for Drug Discovery. ChemRxiv. [Link]

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The Genesis of a Scaffold: Early Synthetic Strategies for Substituted 2-Azabicyclo[2.1.1]hexanes

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 2-azabicyclo[2.1.1]hexane framework, a conformationally constrained pyrrolidine analog, has garnered significant interest in medicinal chemistry. Its rigid structure provides a unique three-dimensional presentation of substituents, making it a valuable scaffold for the design of novel therapeutics by offering improved physicochemical properties such as increased sp3 character and metabolic stability. This guide delves into the foundational synthetic routes that first unlocked access to this important class of molecules, providing a detailed examination of the key transformations, mechanistic underpinnings, and early applications.

The Dawn of a New Bicyclic Amine: Intramolecular Photocycloaddition

One of the pioneering approaches to the 2-azabicyclo[2.1.1]hexane core involves the elegant application of photochemistry. Specifically, the intramolecular [2+2] photocycloaddition of unsaturated amine derivatives provided a direct and efficient means to construct the strained bicyclic system.

Cycloaddition of Vinylogous Amides

An early and notable strategy utilized the photoirradiation of vinylogous amides. This method leverages the excited-state reactivity of a 1,6-diene system embedded within the substrate to forge the key cyclobutane ring. The "rule of five," which governs the regioselectivity of intramolecular photocycloadditions of 1,5-dienes, is also applicable here, favoring the formation of the "crossed" photoadduct.[1]

A representative workflow for this transformation is depicted below:

Sources

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Protocols & Analytical Methods

5-Fluoro-2-azabicyclo[2.1.1]hexane: A Conformationally Locked Proline Analogue for Enhanced Peptide Therapeutics

Introduction: The Quest for Superior Peptide Therapeutics through Proline Bioisosterism

In the landscape of drug discovery, peptides represent a class of therapeutics with high specificity and potency. However, their application is often hampered by poor metabolic stability and conformational flexibility, leading to reduced bioavailability and efficacy. Proline, a unique secondary amino acid, plays a pivotal role in shaping peptide and protein architecture due to its constrained pyrrolidine ring, which influences the cis-trans isomerism of the preceding peptide bond.[1][2] Bioisosteric replacement of proline with synthetic analogues that offer enhanced conformational rigidity is a powerful strategy to overcome these limitations.[3] This guide provides a comprehensive overview and detailed protocols for the application of 5-Fluoro-2-azabicyclo[2.1.1]hexane, a novel, conformationally locked proline analogue, in the design and development of next-generation peptide-based therapeutics.

The introduction of a fluorine atom, the most electronegative element, can profoundly influence the physicochemical properties of a molecule, including its pKa, lipophilicity, and metabolic stability.[4] When incorporated into a rigid bicyclic scaffold that mimics the puckered conformations of proline, the resulting 5-Fluoro-2-azabicyclo[2.1.1]hexane presents a unique tool for medicinal chemists to fine-tune peptide properties for improved therapeutic outcomes.

Physicochemical Properties and Conformational Impact

The 2-azabicyclo[2.1.1]hexane core effectively locks the five-membered ring into a fixed conformation, unlike the flexible pyrrolidine ring of proline which can adopt Cγ-exo and Cγ-endo puckers. This inherent rigidity eliminates the conformational ambiguity associated with proline, providing a stable scaffold for peptide design. The addition of a fluorine atom at the 5-position further modulates the electronic properties of the molecule without significantly increasing its steric bulk.

Property	Proline	5-Fluoro-2-azabicyclo[2.1.1]hexane	Rationale for a Bioisosteric Role
Conformational Flexibility	High (Cγ-exo and Cγ-endo puckers)	Low (Locked bicyclic system)	Pre-organizes the peptide backbone into a defined conformation, potentially increasing binding affinity and reducing the entropic penalty upon binding to a target.
Cis/Trans Isomerism	Influenced by substituents and local environment	Predominantly trans-amide bond favored due to the rigid bicyclic structure.	Reduces conformational heterogeneity, leading to a more homogenous population of peptide conformers and simplifying structure-activity relationship (SAR) studies.
Lipophilicity (logP)	-1.6	Increased relative to proline due to the fluorine atom.	Can enhance membrane permeability and cellular uptake of peptides.
Metabolic Stability	Susceptible to cleavage by certain proteases.	The rigid, unnatural structure is expected to confer resistance to enzymatic degradation.[5]	Increases the in vivo half-life of the peptide, leading to improved pharmacokinetic profiles.
Hydrogen Bonding	Amide nitrogen is a hydrogen bond acceptor.	Amide nitrogen is a hydrogen bond acceptor. The fluorine atom can act as a weak hydrogen bond acceptor.	Maintains key interactions while potentially introducing new, favorable interactions with the target protein.

Synthesis of N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane-2-carboxylic Acid: A Key Building Block

The synthesis of the key building block, the N-Boc protected 5-fluoro-2-azabicyclo[2.1.1]hexane-2-carboxylic acid, is a critical first step for its incorporation into peptides. The following protocol is adapted from established literature procedures.

Experimental Protocol: Synthesis of N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane-2-carboxylic Acid

This multi-step synthesis involves the formation of the bicyclic core followed by fluorination and functional group manipulation.

Caption: Synthetic workflow for the proline analogue.

Step 1: Reduction of N-Boc-2-azabicyclo[2.1.1]hexan-5-one to the corresponding alcohol

• Dissolve N-Boc-2-azabicyclo[2.1.1]hexan-5-one (1.0 eq) in methanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (NaBH4) (1.5 eq) portion-wise over 15 minutes.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

• Quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove methanol.

• Extract the aqueous residue with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude alcohol.

Step 2: Deoxyfluorination of the alcohol

• Dissolve the crude alcohol (1.0 eq) in anhydrous dichloromethane (DCM) in a flame-dried flask under an inert atmosphere (e.g., argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor™ (1.2 eq) dropwise.

• Allow the reaction to stir at -78 °C for 30 minutes and then slowly warm to room temperature overnight.

• Carefully quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer with DCM (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to obtain N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane.

Step 3: Oxidation to the carboxylic acid

• Dissolve N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane (1.0 eq) in a mixture of acetonitrile, ethyl acetate, and water (2:2:3).

• Add (2,2,6,6-Tetramethyl-1-piperidinyloxy) free radical (TEMPO) (0.1 eq) and (diacetoxyiodo)benzene (BAIB) (2.5 eq).

• Stir the biphasic mixture vigorously at room temperature for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography to yield N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane-2-carboxylic acid.

Incorporation into Peptides via Solid-Phase Peptide Synthesis (SPPS)

The N-Boc protected 5-fluoro-2-azabicyclo[2.1.1]hexane-2-carboxylic acid can be incorporated into peptides using standard Fmoc-based solid-phase peptide synthesis (SPPS) protocols. Due to the steric hindrance of the bicyclic system, optimized coupling conditions are recommended.

Protocol: Incorporation of the Proline Analogue into a Peptide Sequence

Caption: SPPS cycle for analogue incorporation.

• Resin Preparation: Start with a pre-loaded resin or load the first amino acid onto a suitable resin (e.g., Rink Amide for C-terminal amides, Wang resin for C-terminal acids) using standard procedures.[6]

• Fmoc Deprotection: Swell the resin in dimethylformamide (DMF). Treat the resin with 20% piperidine in DMF for 5-10 minutes to remove the Fmoc protecting group from the N-terminal amino acid. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove piperidine and the dibenzylfulvene-piperidine adduct.

• Coupling of the Proline Analogue:

  • Pre-activate a solution of N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane-2-carboxylic acid (3-5 equivalents relative to resin loading), HATU (3-5 equivalents), and N,N-diisopropylethylamine (DIPEA) (6-10 equivalents) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Allow the coupling reaction to proceed for 2-4 hours at room temperature. For difficult couplings, the reaction time can be extended or a double coupling can be performed.

• Monitoring the Coupling: Perform a Kaiser test or a Chloranil test to ensure the completion of the coupling reaction. A negative test (yellow beads for Kaiser, colorless for Chloranil) indicates a complete reaction.

• Washing: Wash the resin with DMF (5-7 times) and then with dichloromethane (DCM) (3-5 times) to remove excess reagents and byproducts.

• Capping (Optional): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and DIPEA in DMF.

• Continuation of Synthesis: Proceed with the deprotection and coupling of the next amino acid in the sequence.

• Cleavage and Deprotection: After the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a standard cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane).

• Purification and Characterization: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) and characterize by mass spectrometry and NMR spectroscopy.

Characterization and Analysis of Peptides Containing 5-Fluoro-2-azabicyclo[2.1.1]hexane

Conformational Analysis by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool to elucidate the conformational impact of incorporating this constrained proline analogue.

• ¹H NMR: Analyze the chemical shifts and coupling constants of the backbone amide protons to gain insights into the local conformation.

• ¹⁹F NMR: The fluorine nucleus is an excellent probe for conformational studies.[7] The chemical shift of the fluorine atom is highly sensitive to its local environment and can be used to monitor conformational changes upon binding to a target or changes in solvent conditions.

• 2D NMR (COSY, TOCSY, NOESY, ROESY): These experiments are crucial for assigning the proton resonances and for determining through-space proximities between protons. NOE and ROE data can provide distance restraints that are used to calculate the three-dimensional structure of the peptide.[8][9] The expected outcome is a more defined set of NOEs, indicative of a less flexible peptide backbone.

Metabolic Stability Assays

The enhanced metabolic stability of peptides containing 5-fluoro-2-azabicyclo[2.1.1]hexane can be assessed using in vitro assays.

Protocol: In Vitro Plasma Stability Assay

• Prepare stock solutions of the test peptide and a control peptide (containing natural proline) in a suitable solvent (e.g., DMSO).

• Incubate the peptides at a final concentration of 1-10 µM in fresh plasma (e.g., human, rat, mouse) at 37 °C.

• At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the incubation mixture.

• Quench the enzymatic activity by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate plasma proteins.

• Analyze the supernatant by LC-MS/MS to quantify the amount of remaining peptide.

• Calculate the half-life (t₁/₂) of the peptide in plasma.

A significantly longer half-life for the peptide containing the proline analogue compared to the control peptide would indicate enhanced metabolic stability.[5]

Biological Activity Evaluation

The ultimate goal of incorporating this proline analogue is to enhance the biological activity of the peptide. This requires a comparative evaluation against the parent peptide in a relevant biological assay.

General Workflow for Biological Activity Comparison

Caption: Workflow for comparing biological activity.

• Synthesize and Purify Peptides: Obtain high-purity samples of both the parent peptide (containing proline) and the analogue peptide.

• Select Appropriate Assay: Choose a biological assay that is relevant to the therapeutic target of the peptide (e.g., a receptor binding assay, an enzyme inhibition assay, or a cell-based functional assay).

• Perform Dose-Response Experiments: Test a range of concentrations for both peptides in the selected assay to generate dose-response curves.

• Determine Potency: Calculate key parameters such as the half-maximal inhibitory concentration (IC₅₀), half-maximal effective concentration (EC₅₀), or the inhibition constant (Kᵢ) for both peptides.

• Compare Activities: A lower IC₅₀, EC₅₀, or Kᵢ value for the analogue peptide would indicate enhanced biological activity.

Conclusion and Future Perspectives

5-Fluoro-2-azabicyclo[2.1.1]hexane represents a promising building block for the design of conformationally constrained peptides with improved therapeutic properties. Its rigid bicyclic structure and the presence of a fluorine atom offer a unique combination of features to enhance metabolic stability, modulate physicochemical properties, and pre-organize the peptide backbone for optimal target interaction. The protocols and guidelines presented here provide a framework for researchers to synthesize, incorporate, and evaluate this novel proline analogue in their peptide-based drug discovery programs. Future studies focusing on the systematic incorporation of this analogue into a variety of bioactive peptides will further elucidate its potential to create a new generation of potent and stable peptide therapeutics.

References

• Conformational properties of constrained proline analogues and their application in nanobiology. (2016). ResearchGate. [Link]

• Impact of β-perfluoroalkyl substitution of proline on the proteolytic stability of its peptide derivatives. (n.d.). Organic & Biomolecular Chemistry. [Link]

• Conformational investigation of peptides using solid-state NMR spectroscopy-A study of polymorphism of β-turn peptides containing diprolines. (2020). PubMed. [Link]

• Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. (2021). Beilstein Journals. [Link]

• High-Resolution Conformational Analysis of RGDechi-Derived Peptides Based on a Combination of NMR Spectroscopy and MD Simulations. (2022). MDPI. [Link]

• 19F NMR-tags for peptidyl prolyl conformation analysis. (n.d.). Semantic Scholar. [Link]

• Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. (2022). The Journal of Organic Chemistry. [Link]

• The synthesis of fluorinated proline analogues. (2019). University of Southampton. [Link]

• Solid-phase peptide synthesis: an overview focused on the preparation of biologically relevant peptides. (n.d.). RSC Advances. [Link]

• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. (2026). PMC. [Link]

• Solid-Phase Synthesis and Fluorine-18 Radiolabeling of CycloRGDyK. (n.d.). OSTI.GOV. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). [Link]

• Solid-phase peptide synthesis: an overview focused on the preparation of biologically relevant peptides. (2014). Semantic Scholar. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (n.d.). [Link]

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Application Note: A Detailed Guide to the NMR Structural Elucidation of 5-Fluoro-2-azabicyclo[2.1.1]hexane Derivatives

Introduction: The Rising Importance of Fluorinated Azabicycloalkanes in Drug Discovery

The 2-azabicyclo[2.1.1]hexane scaffold is a rigid, three-dimensional structural motif increasingly utilized in medicinal chemistry as a bioisostere for more common five- and six-membered rings. Its constrained conformation can lead to improved binding affinity, selectivity, and metabolic stability of drug candidates. The introduction of a fluorine atom, particularly at the C5 position, further modulates the molecule's physicochemical properties, such as lipophilicity and pKa, making these derivatives highly attractive for drug development programs.[1] However, the unique and rigid geometry of the 5-fluoro-2-azabicyclo[2.1.1]hexane system, combined with the presence of the NMR-active ¹⁹F nucleus, presents a distinct set of challenges and opportunities for structural characterization by Nuclear Magnetic Resonance (NMR) spectroscopy.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the detailed NMR assignment of 5-fluoro-2-azabicyclo[2.1.1]hexane derivatives. We will delve into the causality behind experimental choices and present a self-validating protocol for unambiguous structural elucidation.

The Challenge: Unraveling a Complex Spin System

The primary challenge in assigning the NMR spectra of 5-fluoro-2-azabicyclo[2.1.1]hexane derivatives lies in the complexity of the spin-spin coupling networks. The rigid bicyclic framework gives rise to long-range couplings, and the presence of fluorine introduces additional heteronuclear couplings (¹H-¹⁹F and ¹³C-¹⁹F) that can be both through-bond and through-space.[2] A systematic approach utilizing a suite of 1D and 2D NMR experiments is therefore essential for a complete and accurate assignment.

A Systematic Approach to NMR Assignment

A logical and stepwise approach is crucial for the successful assignment of these complex molecules. The following workflow provides a robust strategy for acquiring and interpreting the necessary NMR data.

Figure 1: A systematic workflow for the complete NMR assignment of 5-fluoro-2-azabicyclo[2.1.1]hexane derivatives.

Detailed Analysis of NMR Spectra: A Case Study

Let's consider a representative N-substituted 5-syn-fluoro-2-azabicyclo[2.1.1]hexane derivative as a case study to illustrate the assignment process. The numbering of the bicyclic core is as follows:

(A diagram of the 2-azabicyclo[2.1.1]hexane core with standard numbering would be beneficial here, but cannot be generated in this format. The nitrogen is at position 2, the bridgehead carbons are 1 and 4. The fluorine is at position 5.)

1D NMR Spectra: The Foundation of the Assignment

• ¹H NMR: The proton spectrum provides the initial overview of the spin system. Key features to expect are:

  • Bridgehead Protons (H1 and H4): These protons are typically deshielded due to their unique electronic environment and will appear as complex multiplets due to coupling to multiple neighboring protons.

  • Protons on the Carbon Bearing Nitrogen (H3): These protons will be diastereotopic and will likely show geminal coupling to each other and vicinal coupling to the bridgehead proton H4.

  • Proton at C5 (H5): This proton is directly geminal to the fluorine atom and will exhibit a large ¹J(H,F) coupling, typically in the range of 50-60 Hz.[3] This large coupling is a key diagnostic feature for identifying this proton.

  • Methylene Bridge Protons (H6): These protons are diastereotopic and will show geminal coupling and vicinal coupling to the bridgehead protons H1 and H4.

• ¹³C{¹H} NMR: The proton-decoupled carbon spectrum reveals the number of unique carbon environments. The presence of fluorine will induce characteristic C-F couplings:

  • C5: The carbon directly attached to the fluorine will show a very large one-bond ¹J(C,F) coupling, often in the range of 200-250 Hz.[3]

  • C1, C4, C6: These carbons will exhibit smaller two-bond (²J(C,F)) and three-bond (³J(C,F)) couplings. The magnitudes of these couplings are highly dependent on the dihedral angle and can provide valuable conformational information.[4]

• ¹⁹F{¹H} NMR: The proton-decoupled fluorine spectrum will typically show a singlet (or a multiplet if coupled to other fluorine atoms, which is not the case here). The chemical shift of the fluorine is highly sensitive to its electronic environment.[5] For a fluorine on a bicyclic alkane, the chemical shift can be expected in the range of -170 to -220 ppm relative to CFCl₃.[5][6]

2D NMR Spectra: Connecting the Dots

¹H-¹H COSY (Correlation Spectroscopy):

The COSY spectrum is the first step in mapping out the proton-proton coupling networks. For our target molecule, we expect to see correlations that define the spin systems within the bicyclic core.

Figure 2: Expected key ¹H-¹H COSY correlations for the 2-azabicyclo[2.1.1]hexane core.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

The HSQC experiment is crucial for unambiguously assigning the protonated carbons.[7][8] It correlates each proton with the carbon to which it is directly attached. This allows for the direct transfer of assignments from the proton to the carbon skeleton. An edited HSQC can further distinguish between CH, CH₂, and CH₃ groups.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

The HMBC experiment is arguably one of the most powerful tools for elucidating the complete carbon skeleton.[7][9][10] It reveals correlations between protons and carbons that are two or three bonds away. Key expected HMBC correlations for assigning the 5-fluoro-2-azabicyclo[2.1.1]hexane core include:

• H1 to C3, C4, C5, and C6

• H4 to C1, C3, C5, and C6

• H5 to C1, C4, and C6

These long-range correlations are essential for confirming the connectivity of the bicyclic system and for assigning quaternary carbons if present in substituents.

Proton (¹H)	Correlates to Carbon (¹³C) via HMBC
H1	C3, C4, C5, C6
H4	C1, C3, C5, C6
H3a/H3b	C1, C4
H5	C1, C4, C6
H6a/H6b	C1, C4, C5

Table 1: Predicted key ¹H-¹³C HMBC correlations for the 5-fluoro-2-azabicyclo[2.1.1]hexane core.

Stereochemical Assignment: The Role of NOESY/ROESY

Due to the rigid nature of the bicyclic system, through-space correlations observed in NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiments are invaluable for confirming the stereochemistry, particularly the syn or anti orientation of the fluorine atom.[11][12][13]

For a 5-syn-fluoro derivative, we would expect to see a NOE between:

• H5 and the syn-H6 proton.

Conversely, for a 5-anti-fluoro derivative, a NOE would be expected between:

• H5 and the anti-H6 proton.

The choice between NOESY and ROESY depends on the molecular weight of the compound. For small molecules (typically < 600 Da), NOESY is generally preferred.[11]

Experimental Protocols

Sample Preparation

• Dissolve 5-10 mg of the 5-fluoro-2-azabicyclo[2.1.1]hexane derivative in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, CD₃OD).

• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

• For NOESY experiments on small molecules, it is highly recommended to degas the sample by several freeze-pump-thaw cycles to remove dissolved oxygen, which can quench the NOE effect.[11]

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (≥ 400 MHz) equipped with a probe capable of ¹⁹F observation and decoupling.

• ¹H NMR:

  • Acquire a standard 1D proton spectrum with sufficient digital resolution to resolve all couplings.

• ¹³C{¹H} NMR:

  • Acquire a proton-decoupled carbon spectrum. A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

• ¹⁹F{¹H} NMR:

  • Acquire a proton-decoupled fluorine spectrum.

• ¹H-¹H COSY:

  • Use a gradient-selected COSY (gCOSY) sequence for improved spectral quality.

• ¹H-¹³C HSQC:

  • Use a gradient-selected, sensitivity-enhanced HSQC experiment. An edited HSQC is recommended to differentiate CH₂ from CH/CH₃ groups.

• ¹H-¹³C HMBC:

  • Use a gradient-selected HMBC sequence optimized for long-range couplings of 8-10 Hz.

• ¹H-¹H NOESY/ROESY:

  • For NOESY, use a mixing time appropriate for the molecular size (e.g., 500-800 ms for small molecules).

  • For ROESY, a spin-lock time of 200-500 ms is typically used.

Data Presentation: Expected NMR Data Ranges

Nucleus	Position	Expected Chemical Shift (ppm)	Key Couplings (Hz)
¹H	H1	2.5 - 3.5	J(H,H)
¹H	H3	3.0 - 4.0	J(H,H)
¹H	H4	2.5 - 3.5	J(H,H)
¹H	H5	4.5 - 5.5	¹J(H,F) ≈ 50-60
¹H	H6	1.5 - 2.5	J(H,H)
¹³C	C1	40 - 50	²J(C,F)
¹³C	C3	50 - 60
¹³C	C4	40 - 50	²J(C,F)
¹³C	C5	90 - 100	¹J(C,F) ≈ 200-250
¹³C	C6	35 - 45	³J(C,F)
¹⁹F	F5	-170 - -220

Table 2: Typical ¹H, ¹³C, and ¹⁹F NMR chemical shift and coupling constant ranges for 5-fluoro-2-azabicyclo[2.1.1]hexane derivatives. Note: Actual values will depend on the specific substituents on the nitrogen and elsewhere on the scaffold.

Conclusion

The detailed NMR assignment of 5-fluoro-2-azabicyclo[2.1.1]hexane derivatives is a challenging but achievable task with a systematic and multi-faceted approach. By combining 1D ¹H, ¹³C, and ¹⁹F NMR with a suite of 2D experiments including COSY, HSQC, HMBC, and NOESY/ROESY, a complete and unambiguous structural elucidation can be accomplished. The large, characteristic H-F and C-F coupling constants serve as valuable reporters for identifying the fluorinated center, while through-space NOE correlations provide definitive stereochemical information. This comprehensive approach ensures the scientific integrity of the structural assignment, which is paramount for advancing drug discovery programs based on this promising molecular scaffold.

References

• Discovery of an aza-Bicyclo[2.1.1]hexane Piperazinium Salt and Its Application in Medicinal Chemistry via A Rearrangement. DOI. [Link]

• 19F Chemical Shifts and Coupling Constants. UCSB Department of Chemistry and Biochemistry. [Link]

• Fluorine detected 2D NMR experiments for the practical determination of size and sign of homonuclear F-F and heteronuclear C-F multiple bond J-coupling constants in multiple fluorinated compounds. PubMed. [Link]

• Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. PubMed Central. [Link]

• NOESY and ROESY. University of Wisconsin-Madison, Department of Chemistry. [Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. [Link]

• 19F-centred NMR analysis of mono-fluorinated compounds. Semantic Scholar. [Link]

• 13C NMR spectroscopy. NPTEL. [Link]

• HSQC and HMBC. Columbia University, NMR Core Facility. [Link]

• Synthesis of 5-Fluoro- and 5-Hydroxymethanoprolines via Lithiation of N-BOC-methanopyrrolidines. Constrained Cγ-Exo and Cγ-Endo Conformations of Collagen Model Peptides. Raines Lab, MIT. [Link]

• NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. Nanalysis. [Link]

• 'Through-space' hydrogen-fluorine, carbon-fluorine and fluorine-fluorine spin-spin coupling in 2-phenyl-3-alkyl-4,5,6,7-tetrahydroindazoles. ResearchGate. [Link]

• 13C nuclear magnetic resonance studies. 58. 13C spectra of a variety of bicyclo[2.2.2]octane derivatives. Further definition of the deshielding δ effect. Canadian Science Publishing. [Link]

• H-C multiple-bond correlations: HMBC. University of California, Riverside. [Link]

• Systematic Comparison of Sets of 13C NMR Spectra That Are Potentially Identical. Confirmation of the Configuration of a Cuticular Hydrocarbon from the Cane Beetle Antitrogus parvulus. PubMed Central. [Link]

• Inverse 2D Heteronuclear Correlation Experiments. University of Missouri-St. Louis. [Link]

• Through space JFH spin–spin coupling constant transmission pathways in 2-(trifluoromethyl)thiophenol: formation of unusual stabilizing bifurcated CF⋯HS and CF⋯SH interactions. Royal Society of Chemistry Publishing. [Link]

• Two-dimensional Experiments: Inverse Heteronuclear Correlation. Oxford Instruments. [Link]

• 5.4: NOESY Spectra. Chemistry LibreTexts. [Link]

• The N.m.r. Spectra of Bicyclo [2.1.1]hexane Derivatives. ACS Publications. [Link]

• Discovery of an Azabicyclo[2.1.1]hexane Piperazinium Salt and Its Application in Medicinal Chemistry via a Rearrangement. ACS Publications. [Link]

• Distinguishing “Through-Space” from “Through-Bonds” Contribution in Indirect Nuclear Spin–Spin Coupling: General Approaches Applied to Complex JPP and JPSe Scalar Couplings. Journal of the American Chemical Society. [Link]

• Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines). Preprints.org. [Link]

• Analyzing and Interpreting NMR Spin-Spin Coupling Constants Using Molecular Orbital Calculations. MRI Questions. [Link]

• 5-Carboxy-2-azabicyclo[2.1.1]hexanes as Precursors of 5-Halo, Amino, Phenyl, and 2-Methoxycarbonylethyl Methanopyrrolidines. The Journal of Organic Chemistry. [Link]

• J-coupling. Wikipedia. [Link]

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crystallization methods for obtaining X-ray quality crystals of 5-Fluoro-2-azabicyclo[2.1.1]hexane salts

An in-depth technical guide for researchers and crystallographers working with conformationally restricted bicyclic amines.

Scientific Rationale & Mechanistic Background

In modern medicinal chemistry and chemical biology, 5-Fluoro-2-azabicyclo[2.1.1]hexane serves as a highly constrained, fluorinated bioisostere. It is frequently utilized as a rigidified proline or piperidine analogue[1]. While the electronegativity of a fluorine atom typically exerts a strong inductive effect on the trans/cis ratio of a prolyl peptide bond, the introduction of the methano-bridge in the 2-azabicyclo[2.1.1]hexane system physically locks the pyrrolidine ring pucker, effectively overriding these inductive effects[1].

To definitively confirm this rigidification—along with the absolute stereochemistry, the exo/endo orientation of the fluorine atom, and the precise dihedral angles of the backbone—Single-Crystal X-Ray Diffraction (SCXRD) is mandatory. However, low molecular weight aliphatic bicyclic amines like the free base of 5-fluoro-2-azabicyclo[2.1.1]hexane are typically volatile liquids or low-melting oils at ambient conditions. They lack the necessary intermolecular forces (such as robust hydrogen bonding or dipole-dipole networks) to form a stable, highly ordered crystal lattice.

The Causality of Derivatization: To overcome this physical limitation, the free base must be converted into a salt (e.g., Hydrochloride, Tosylate) or an N-acyl derivative (e.g.,)[2]. This derivatization introduces strong ionic interactions and hydrogen-bond donors/acceptors, drastically increasing the lattice energy. This shifts the physical state to a solid and enables the controlled nucleation required to grow diffraction-quality single crystals (benchmark dimensions: ~0.50 × 0.40 × 0.40 mm³)[2].

Crystallization Workflow Visualization

Crystallization workflow for 5-Fluoro-2-azabicyclo[2.1.1]hexane derivatives.

Quantitative Solvent Matrix for 5-Fluoro-2-azabicyclo[2.1.1]hexane

Selecting the correct solvent/antisolvent pairing is a thermodynamic balancing act. The goal is to slowly drive the solution into the metastable zone of supersaturation without crossing the binodal curve (which causes "oiling out").

Derivative / Salt Form	Primary Solvent (Good)	Antisolvent (Poor)	Recommended Method	Expected Crystal Habit
Hydrochloride (HCl)	Methanol / Ethanol	Diethyl Ether / EtOAc	Liquid-Liquid Diffusion	Needles / Prisms
Tosylate (TsOH)	Acetonitrile	Toluene / Hexane	Slow Cooling	Block / Plates
N-Acetyl Methyl Ester	Dichloromethane	Hexanes / Pentane	Vapor Diffusion	Monoclinic Blocks
Free Base	N/A	N/A	N/A (Volatile Oil)	N/A

Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems. If a step fails (e.g., rapid precipitation occurs), the physical parameters of the system immediately indicate which variable (temperature, diffusion rate, or concentration) was violated.

Protocol A: Liquid-Liquid Diffusion (Layering)

Best for bulk salts (e.g., 5-Fluoro-2-azabicyclo[2.1.1]hexane HCl) where >10 mg of material is available.

Causality Note: The success of this method relies entirely on the strict density differential between the solvent and antisolvent. If the lighter solvent is placed on the bottom, rapid convective mixing will occur, leading to amorphous precipitation rather than crystalline nucleation.

• Preparation: Dissolve 10–15 mg of the HCl salt in the minimum required volume (approx. 0.5 mL) of Methanol in a narrow borosilicate glass tube (5 mm NMR tubes work exceptionally well).

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter directly into the clean crystallization tube. Self-validation: The solution must be optically clear. Any dust particles will act as heterogeneous nucleation sites, causing rapid, low-quality microcrystal formation.

• Layering: Using a Hamilton syringe or a fine glass capillary, carefully overlay 2.0 mL of Diethyl Ether (the lighter antisolvent) onto the Methanol layer. Dispense the ether drop-by-drop down the inner wall of the tube to prevent disturbing the interface.

• Incubation: Cap the tube loosely to allow for slight pressure equalization and place it in an undisturbed, vibration-free environment at 4 °C.

• Harvesting: Over 3–7 days, the ether will diffuse into the methanol, lowering the solubility of the salt. Harvest the resulting prisms directly from the mother liquor into a drop of paratone oil to prevent solvent loss prior to mounting on the diffractometer at 173 K[2].

Protocol B: Vapor Diffusion (Hanging Drop)

Best for scarce, highly engineered derivatives (e.g., N-Acetyl methyl esters) where <5 mg of material is available.

Causality Note: The self-validating nature of this setup lies in the vapor pressure gradient. The reservoir (antisolvent) must have a higher vapor pressure than the droplet solvent, ensuring a slow, continuous transfer of antisolvent into the drop.

• Solution Preparation: Dissolve 2–3 mg of the N-Acetyl derivative in 100 µL of Dichloromethane (DCM).

• Reservoir Setup: Fill the well of a vapor diffusion crystallization plate (or a small outer vial) with 1.0 mL of Pentane (the high-vapor-pressure antisolvent).

• Drop Placement: Pipette a 5 µL drop of the DCM solution onto the center of a siliconized glass coverslip.

• Sealing: Invert the coverslip over the reservoir well. Critical Step: Ensure the coverslip is completely sealed with high-vacuum grease. A compromised seal will allow atmospheric moisture to enter and pentane vapor to escape, halting the diffusion process and potentially hydrolyzing sensitive esters.

• Equilibration: Allow the system to equilibrate at room temperature (20–22 °C). The pentane vapor will slowly diffuse into the DCM drop, shrinking the drop volume and increasing supersaturation. Monoclinic blocks typically form within 48–72 hours.

Troubleshooting & Field Insights

• Oiling Out (Liquid-Liquid Phase Separation): If the 5-Fluoro-2-azabicyclo[2.1.1]hexane salt separates as a dense, viscous oil rather than a crystal, the supersaturation curve has crossed the binodal curve before the solubility curve.

  • Resolution: This is a thermodynamic failure. Redissolve the oil by adding a few drops of the primary solvent and gently warming. Next time, use an antisolvent with a more gradual polarity gradient (e.g., switch from Hexane to Toluene) or lower the incubation temperature at a slower rate (0.1 °C/min).

• Twinning: If SCXRD reveals twinned crystals (overlapping diffraction lattices), the nucleation rate was too high.

  • Resolution: Decrease the concentration of the initial solution by 20%, or move the crystallization setup to a lower temperature environment (e.g., from 20 °C to 4 °C) to slow down the kinetic rate of lattice assembly.

References

• Jenkins, C. L., Lin, G., Duo, J., Rapolu, D., Guzei, I. A., Raines, R. T., & Krow, G. R. (2004). Substituted 2-Azabicyclo[2.1.1]hexanes as Constrained Proline Analogues: Implications for Collagen Stability. The Journal of Organic Chemistry, 69(25), 8565–8573.[Link]

• Berger, A. A., & Haufe, G. (2019). Approaches to Obtaining Fluorinated α-Amino Acids. Chemical Reviews, 119(21), 11218–11265.[Link]

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• 2. pubs.acs.org [pubs.acs.org]

Application Note: Safe Handling, Storage, and Disposal of Fluorinated Amine Compounds

Introduction and Mechanistic Causality

Fluorinated amines are indispensable building blocks in modern medicinal chemistry. The strategic incorporation of fluorine atoms modulates the basicity (pKa) of adjacent amine groups, enhances lipophilicity, and improves metabolic stability. However, the unique electronic properties of the carbon-fluorine (C-F) bond introduce specific safety and handling challenges[1].

While the C-F bond is thermodynamically strong, fluorinated amines—particularly those with fluorine atoms in the α

• or β -position relative to the nitrogen—can undergo unexpected elimination or hydrolysis reactions under basic or thermal stress. This degradation can liberate highly toxic and corrosive hydrogen fluoride (HF) gas or yield reactive, toxic intermediates like fluoroacetates[2]. Furthermore, the exothermic nature of many fluorination and functionalization reactions requires stringent process controls to prevent thermal runaway[1]. Understanding this causality is critical: safety protocols must not only protect against the bulk toxicity of the amine but also anticipate the latent release of HF and the compound's potential to bioaccumulate[3].

Storage and Incompatibility Dynamics

The storage of fluorinated amines must be treated as a dynamic system where environmental factors (humidity, temperature, light) can trigger slow degradation.

• Temperature & Atmosphere: Store compounds in a cool, dry environment (typically 2–8°C for sensitive aliphatic fluoroamines) under an inert atmosphere (Argon or Nitrogen) to prevent oxidative degradation and moisture-induced hydrolysis.

• Incompatibilities: Never store fluorinated amines near strong acids, strong bases, or oxidizing agents. Strong acids can protonate the amine, potentially destabilizing the molecule and facilitating defluorination, while strong bases can drive elimination reactions that generate HF[4].

• Containment: Use secondary containment (e.g., PTFE-lined or high-density polyethylene containers). Avoid standard glass for liquid fluorinated amines that are prone to HF generation, as HF rapidly etches silica, compromising container integrity[4].

Table 1: Quantitative Safety and PPE Matrix for Fluorinated Amines

Hazard Category	Trigger Condition	Recommended PPE	Mitigation Strategy
Thermal Exotherm	Scale > 5 mmol, addition of electrophiles	Flame-resistant lab coat, safety goggles	Use continuous flow reactors or slow addition via syringe pump[5].
HF Liberation	Hydrolysis, extreme pH, thermal stress	Face shield, heavy-duty neoprene/butyl gloves	Keep Calcium Gluconate gel on hand; maintain neutral pH during workup[6].
Aerosolization	Weighing fine powders, transfer	N95/P100 respirator, nitrile gloves	Use solid dosing technologies (e.g., ChemBeads) to minimize dust[7].

Experimental Protocol: Safe Reaction Setup and Quenching

This self-validating protocol ensures that any potential generation of toxic byproducts is contained and neutralized before the operator is exposed.

Prerequisites: Ensure the fume hood has a face velocity of at least 100 fpm. Verify that a 2.5% Calcium Gluconate gel tube is unexpired and immediately accessible.

Step-by-Step Methodology:

• Inert Transfer: Purge the reaction vessel with Argon. Weigh the fluorinated amine using anti-static weigh boats. For highly active or electrostatic powders, utilize inert carrier beads to ensure reproducible dosing and minimize aerosolization[7].

• Solvent Addition: Dissolve the fluorinated amine in an anhydrous, compatible solvent (e.g., DCM, THF) at 0°C. Causality check: Cooling prevents the kinetic activation of undesired exothermic degradation pathways.

• Reagent Introduction: If adding activating agents (e.g., coupling reagents, alkylating agents), add them dropwise. Monitor the internal temperature using a thermocouple. Validation: The internal temperature must not rise more than 5°C during addition.

• Reaction Quenching (Critical Step): Once the reaction is complete (verified via LC-MS/TLC), quench the mixture at 0°C by slowly adding a buffered aqueous solution (e.g., saturated NaHCO3​ ). Causality check: A buffered quench prevents extreme pH swings that could trigger the elimination of fluoride ions.

• Aqueous Extraction: Extract the product using an organic solvent. Test the pH of the aqueous layer using pH paper. If the pH is highly acidic, suspect HF generation and treat the aqueous layer with calcium carbonate ( CaCO3​ ) to precipitate insoluble calcium fluoride ( CaF2​ )[4].

Waste Disposal and Decontamination

Fluorinated organic waste must be segregated from standard organic waste.

• Segregation: Collect all fluorinated amine waste in dedicated, clearly labeled high-density polyethylene (HDPE) containers. Do not mix with strong acids or heavy metals.

• Neutralization: Any aqueous waste suspected of containing fluoride ions must be treated with a calcium source (e.g., CaCl2​ ) to sequester the fluoride as inert CaF2​ prior to transfer to the waste facility.

• Decontamination: Wash all glassware that came into contact with the fluorinated amine with a mild, slightly basic detergent, followed by a thorough water rinse, before standard solvent cleaning.

Workflow Visualization

Below is the logical progression for the safe handling of these compounds, designed to ensure high-contrast readability and strict adherence to safety causality.

Caption: Standard laboratory workflow for the safe handling and disposal of fluorinated amines.

References

• ACS Publications. "Metabolic and Pharmaceutical Aspects of Fluorinated Compounds." Journal of Medicinal Chemistry,[Link].

• Supplier & Distributor. "2,2,2-Trifluoroethylamine MSDS/SDS: Safety and Handling." Benzoic Acid China,[Link].

• Kunak. "Hydrogen fluoride (HF): properties, risks and environmental control." Kunak Air,[Link].

• ACS Chemical Health & Safety. "Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology." ACS Publications,[Link].

• PMC - NIH. "Stick to the beads: supercharging medicinal chemistry and methodology development with ChemBeads." National Institutes of Health,[Link].

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• 6. (S)-3-(4-Fluorobenzyl)piperidine | 275815-80-0 | Benchchem [benchchem.com]
• 7. Stick to the beads: supercharging medicinal chemistry and methodology development with ChemBeads - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Integration of 5-Fluoro-2-azabicyclo[2.1.1]hexane in Modern Drug Discovery: A Guide to Application and Synthesis

Introduction: Embracing Three-Dimensionality in Medicinal Chemistry

In the relentless pursuit of novel therapeutics with enhanced efficacy, selectivity, and improved pharmacokinetic profiles, medicinal chemists are increasingly venturing beyond the traditional "flat" chemical space dominated by aromatic and heteroaromatic rings. The "escape from flatland" is a strategic imperative, and at the forefront of this movement is the adoption of conformationally constrained, three-dimensional building blocks.[1] These rigid scaffolds offer a powerful tool to pre-organize a molecule into a bioactive conformation, thereby reducing the entropic penalty upon binding to its biological target.[2] This can lead to significant improvements in potency and selectivity. Furthermore, the introduction of sp³-rich cores often imparts favorable physicochemical properties, such as increased solubility and enhanced metabolic stability.[3]

Among the burgeoning class of saturated bicyclic scaffolds, 2-azabicyclo[2.1.1]hexane (aza-BCH) has emerged as a particularly valuable motif.[3][4] Its rigid structure serves as an excellent bioisosteric replacement for commonly used five-membered rings like pyrrolidine, which is present in numerous FDA-approved drugs.[2] The strategic incorporation of a fluorine atom at the 5-position of the aza-BCH core further refines its properties, leveraging the unique electronic effects of fluorine to modulate basicity, lipophilicity, and metabolic fate. This guide provides a comprehensive overview of the synthesis and application of 5-fluoro-2-azabicyclo[2.1.1]hexane as a constrained building block in drug discovery, offering detailed protocols and insights for researchers, scientists, and drug development professionals.

Rationale for Use: The Physicochemical and Pharmacological Advantages

The constrained nature of the 2-azabicyclo[2.1.1]hexane scaffold offers several distinct advantages in drug design. By locking the geometry of a key interaction motif, it allows for a more precise and potent interaction with the target protein. A notable example is its use as a constrained proline analogue, where the bicyclic system mimics the different puckered conformations of the proline ring, which can be critical for peptide and protein stability and recognition.[5]

The introduction of a fluorine atom at the 5-position can further enhance the drug-like properties of the molecule. Fluorine's high electronegativity can lower the pKa of the neighboring nitrogen atom, which can be beneficial for optimizing a compound's ionization state at physiological pH, thereby influencing its absorption, distribution, metabolism, and excretion (ADME) properties. Moreover, the strong carbon-fluorine bond can block sites of metabolism, leading to increased metabolic stability and a longer in vivo half-life.

A compelling case study from a Merck LRRK2 kinase inhibitor program for Parkinson's disease demonstrated that replacing a pyrrolidine unit with a 2-azabicyclo[2.1.1]hexane scaffold led to consistent improvements in both intrinsic clearance and solubility.[2]

Data Presentation: A Comparative Analysis

To illustrate the tangible benefits of incorporating the 2-azabicyclo[2.1.1]hexane scaffold, the following table presents a matched-pair analysis from a study on LRRK2 inhibitors. This data showcases the significant improvements in key drug-like properties achieved by replacing a pyrrolidine moiety with the aza-BCH core.

Parameter	Pyrrolidine Analog	2-Azabicyclo[2.1.1]hexane Analog	Improvement	Reference
LRRK2 A93D IC₅₀ (nM)	1.5	1.2	Maintained Potency	[2]
Aqueous Solubility (pH 7.4, µM)	5	25	5-fold increase	[2]
Human Liver Microsomal Clearance (µL/min/mg)	150	30	5-fold decrease	[2]
Rat Liver Microsomal Clearance (µL/min/mg)	120	25	4.8-fold decrease	[2]

Experimental Protocols

Protocol 1: Synthesis of N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane

This protocol describes a multi-step synthesis to obtain the N-Boc protected 5-fluoro-2-azabicyclo[2.1.1]hexane building block, adapted from literature procedures.[1][5][6] The key steps involve the formation of a hydroxylated precursor followed by a deoxofluorination reaction.

Workflow Diagram:

A schematic of the synthesis of N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane.

Step-by-Step Methodology:

• Preparation of the Hydroxylated Precursor:

  • Start with a suitable precursor such as N-Boc-4-hydroxymethyl-2,4-methanoproline.[1] This can be synthesized via established literature methods.

• Deoxofluorination:

  • To a solution of the N-Boc-4-hydroxymethyl-2,4-methanoproline (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) under an inert atmosphere (e.g., argon or nitrogen), add bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®, 1.5 eq) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Causality: Deoxo-Fluor® is a versatile and relatively mild deoxofluorinating agent suitable for converting alcohols to fluorides with minimal side reactions. The reaction typically proceeds with inversion of stereochemistry, though retention can occur with neighboring group participation.[5]

• Work-up and Purification:

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate at 0 °C.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane.

Protocol 2: Incorporation of N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane into a Lead Molecule via Amide Coupling

This protocol outlines a general procedure for coupling the synthesized building block to a carboxylic acid-containing lead molecule.

Workflow Diagram:

A general workflow for the incorporation of the aza-BCH scaffold.

Step-by-Step Methodology:

• Boc Deprotection of the Building Block:

  • Dissolve N-Boc-5-fluoro-2-azabicyclo[2.1.1]hexane (1.0 eq) in a solution of 20-50% trifluoroacetic acid (TFA) in DCM.

  • Stir the mixture at room temperature for 1-2 hours.

  • Concentrate the reaction mixture under reduced pressure to remove the TFA and DCM. The resulting amine salt can be used directly in the next step or after purification.

• Amide Coupling Reaction:

  • To a solution of the carboxylic acid-containing lead molecule (1.0 eq) in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF) or DCM, add a coupling reagent such as HATU (1.1 eq) and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA, 3.0 eq).[7][8]

  • Stir the mixture at room temperature for 10-15 minutes to activate the carboxylic acid.

  • Add a solution of the deprotected 5-fluoro-2-azabicyclo[2.1.1]hexane amine salt (1.2 eq) in the same solvent to the activated carboxylic acid mixture.

  • Stir the reaction at room temperature for 2-12 hours, monitoring by TLC or LC-MS.

  • Causality: HATU is a highly efficient coupling reagent that minimizes racemization and is effective for coupling hindered amines and carboxylic acids. DIPEA is used to neutralize the amine salt and facilitate the coupling reaction.[7]

• Work-up and Purification:

  • Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography or preparative HPLC to obtain the final coupled product.

Conclusion and Future Perspectives

The 5-fluoro-2-azabicyclo[2.1.1]hexane scaffold represents a valuable and versatile building block in the medicinal chemist's toolbox. Its inherent conformational rigidity and the beneficial electronic properties imparted by the fluorine atom provide a powerful strategy for optimizing the potency, selectivity, and pharmacokinetic properties of drug candidates. The synthetic protocols outlined in this guide offer a practical pathway for the preparation and incorporation of this important motif. As the demand for novel, three-dimensional chemical matter continues to grow, the strategic application of constrained building blocks like 5-fluoro-2-azabicyclo[2.1.1]hexane will undoubtedly play a pivotal role in the discovery of the next generation of innovative medicines.

References

• Chernykh, A.V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. Journal of Organic and Pharmaceutical Chemistry, 22(3), 24-37. [Link]

• Krow, G. R., et al. (2002). A Novel Synthesis of 2-Azabicyclo[2.1.1]hexane from Pyridine. The Journal of Organic Chemistry, 67(18), 6386-6391. [Link]

• Leitch, D. C., et al. (2022). Preparation of 2-Azabicyclo[2.1.1]hexane Hydrochloride. Organic Syntheses, 99, 235-252. [Link]

• St-Gallay, S., et al. (2022). Organocatalytic Asymmetric Synthesis of Azabicyclo[2.1.1]hexanes. ACS Catalysis, 12(10), 6033-6039. [Link]

• Chernykh, A.V., et al. (2024). (PDF) Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. ResearchGate. [Link]

• Krow, G. R., et al. (2006). 5-Carboxy-2-azabicyclo[2.1.1]hexanes as Precursors of 5-Halo, Amino, Phenyl, and 2-Methoxycarbonylethyl Methanopyrrolidines. The Journal of Organic Chemistry, 71(5), 1993-2000. [Link]

• Zhang, Y., et al. (2024). Discovery of an Azabicyclo[2.1.1]hexane Piperazinium Salt and Its Application in Medicinal Chemistry via a Rearrangement. Organic Letters, 26(25), 5318-5322. [Link]

• Jenkins, C. L., et al. (2004). Substituted 2-Azabicyclo[2.1.1]hexanes as Constrained Proline Analogues: Implications for Collagen Stability. The Journal of Organic Chemistry, 69(24), 8565-8573. [Link]

• St-Gallay, S., et al. (2025). Organocatalytic Asymmetric Synthesis of Azabicyclo[2.1.1]hexanes. ACS Catalysis. [Link]

• Kumar, A., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Industrial Chemistry, 13(2), 133-145. [Link]

• Krow, G. R., et al. (2009). 5(6)-anti-substituted-2-azabicyclo[2.1.1]hexanes: A nucleophilic displacement route. The Journal of Organic Chemistry, 74(21), 8232-8242. [Link]

• Subbanna, M., et al. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 62, 152865. [Link]

• Tan, Y., et al. (2025). Late-Stage N-Atom Deletion of Multisubstituted 2-Azabicyclo[2.1.1]Hexanes. ACS Catalysis. [Link]

• Krow, G. R., & Cannon, K. C. (2004). Azabicyclo[2.1.1]hexanes. A Review. Organic Preparations and Procedures International, 36(4), 307-347. [Link]

• Paul, S., et al. (2023). 2,5-disubstituted bicyclo[2.1.1]hexanes as rigidified cyclopentane variants. Chemical Science, 14(28), 7635-7640. [Link]

• Krow, G. R., et al. (2009). anti-Substituted-2-azabicyclo[2.1.1]hexanes. A Nucleophilic Displacement Route. The Journal of Organic Chemistry, 74(21), 8232-8242. [Link]

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Technical Notes & Optimization

improving the yield and purity of 5-Fluoro-2-azabicyclo[2.1.1]hexane synthesis

Welcome to the technical support center for the synthesis of 5-Fluoro-2-azabicyclo[2.1.1]hexane. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this valuable, yet challenging, fluorinated bicyclic scaffold. As a conformationally rigid building block, 5-Fluoro-2-azabicyclo[2.1.1]hexane is increasingly utilized to improve the metabolic stability and binding affinity of drug candidates.[1]

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you navigate the complexities of its synthesis, improve your yields, and achieve high purity. The synthesis of strained, fluorinated bicyclic systems presents unique challenges, from managing ring strain to controlling regioselectivity during fluorination.[2][3][4] This guide consolidates field-proven insights and literature-based knowledge to address these issues directly.

I. Troubleshooting Guide

Low yields and persistent impurities are common hurdles in the synthesis of complex scaffolds like 5-Fluoro-2-azabicyclo[2.1.1]hexane. The following table outlines potential problems, their probable causes, and scientifically-grounded solutions to get your synthesis back on track.

Problem Encountered	Probable Cause(s)	Recommended Solutions & Scientific Rationale
Low Overall Yield (<20%)	1. Inefficient Ring Closure: The formation of the bicyclo[2.1.1]hexane core is often the most challenging step due to high ring strain.[3] 2. Side Reactions during Fluorination: Electrophilic fluorinating agents can be aggressive, leading to undesired side products or decomposition of the starting material.[5] 3. Product Loss during Workup/Purification: The product may be volatile or form azeotropes with solvents. Its basic nature can also lead to issues during extraction.	1. Optimize Ring Closure:     a. Reagent Choice: For intramolecular cyclization, ensure the use of a strong, non-nucleophilic base (e.g., NaH, KHMDS) to favor the desired cyclization over intermolecular side reactions.[6]     b. Concentration: Perform the cyclization under high-dilution conditions to minimize polymerization and intermolecular reactions. 2. Refine Fluorination Step:     a. Use a Milder Fluorinating Agent: Switch from aggressive reagents like Selectfluor® to milder alternatives like DAST or Deoxo-Fluor® if starting from a hydroxyl precursor.     b. Temperature Control: Run the fluorination at low temperatures (e.g., -78 °C to 0 °C) to improve selectivity and reduce decomposition.[5] 3. Improve Isolation Protocol:     a. pH Control: During aqueous extraction, carefully adjust the pH of the aqueous layer to >10 before extracting with an organic solvent to ensure the amine is in its freebase form.     b. Solvent Choice: Use a lower-boiling point solvent like dichloromethane or diethyl ether for extraction to facilitate easier removal. Consider salt formation (e.g., HCl salt) to yield a non-volatile solid, which can be purified by crystallization.[7]
Incomplete Reaction (Starting Material Remains)	1. Insufficient Activation: In steps like mesylation or tosylation of a hydroxyl group prior to cyclization, the reaction may not have gone to completion. 2. Deactivated Reagents: Bases like NaH can be deactivated by moisture. Fluorinating agents can also degrade over time. 3. Steric Hindrance: The bicyclic structure can sterically hinder access to the reaction center.	1. Drive Activation to Completion: Use a slight excess (1.1-1.2 equivalents) of the activating agent (e.g., MsCl, TsCl) and a suitable base (e.g., Et3N, pyridine). Monitor the reaction by TLC or LC-MS until the starting material is consumed. 2. Ensure Reagent Quality: Use freshly opened or properly stored reagents. NaH should be washed with dry hexanes to remove mineral oil. 3. Increase Reaction Time/Temperature: For sterically hindered substrates, a longer reaction time or a modest increase in temperature may be necessary. Monitor carefully to avoid decomposition.
Formation of Rearranged Byproducts	1. Carbocationic Intermediates: Rearrangements are common in strained systems, especially if reaction conditions promote the formation of carbocations. For instance, some synthetic routes proceed via aziridinium ions, which can rearrange.[2][8] 2. Radical Reactions: Certain photocatalytic routes may involve radical intermediates that can undergo undesired rearrangements or side reactions.[9]	1. Favor SN2-type Reactions: Choose conditions that favor direct displacement over carbocation formation. For example, use a good leaving group (e.g., tosylate) and a less-ionizing solvent. 2. Control Radical Pathways: If using a photochemical method, ensure precise control over light intensity, temperature, and catalyst loading to favor the desired reaction pathway.[9]
Difficult Purification (Product co-elutes with impurities)	1. Similar Polarity: The desired product and key impurities (e.g., diastereomers, starting material) may have very similar polarities. 2. Product is a Volatile Oil: The freebase form of the product is likely a low-boiling oil, making silica gel chromatography challenging due to streaking and loss on the column.	1. Derivative Purification: Convert the crude amine mixture into a solid derivative (e.g., HCl salt, Boc-protected amine). The derivative will have different chromatographic properties and can often be purified by recrystallization or chromatography, followed by deprotection.[10][11] 2. Alternative Chromatography: Consider using a different stationary phase, such as alumina (basic) or a reverse-phase column (C18), which may offer better separation.

II. Frequently Asked Questions (FAQs)

Q1: What is the best strategy for introducing the fluorine atom? Early-stage or late-stage?

A1: The optimal strategy depends on the overall synthetic route.

• Early-Stage Fluorination: Introducing fluorine to a simpler, acyclic precursor can be more straightforward and utilize well-established fluorination chemistry. However, the fluorinated intermediate must be robust enough to withstand subsequent, often harsh, conditions required for constructing the bicyclic core.

• Late-Stage Fluorination (LSF): This is often more desirable in a drug discovery context as it allows a common, non-fluorinated intermediate to be diversified. The primary challenge is that the complex, strained bicyclic scaffold can be sensitive to harsh fluorination conditions, potentially leading to low yields or decomposition.[4] For the 2-azabicyclo[2.1.1]hexane system, converting a 5-hydroxy precursor to the 5-fluoro derivative using a deoxofluorinating agent like DAST (diethylaminosulfur trifluoride) or Deoxo-Fluor® is a common late-stage approach. This must be done with care to avoid skeletal rearrangements.

Q2: My N-Boc protecting group is partially cleaved during the synthesis. Why is this happening and how can I prevent it?

A2: The Boc (tert-butoxycarbonyl) group is notoriously sensitive to acidic conditions. Unintentional cleavage can occur under various circumstances:

• Acidic Reagents: Use of even weak Lewis acids or protic acids can cause cleavage.

• Silica Gel Chromatography: Standard silica gel is slightly acidic and can cause slow cleavage of the Boc group, leading to streaking and lower isolated yields.

• Workup Conditions: An overly acidic aqueous wash can lead to partial or complete deprotection.

Solutions:

• Neutralize Silica Gel: Prepare a slurry of silica gel in a solvent containing 1-2% triethylamine, then pack the column. This will neutralize the acidic sites.

• Use Alternative Protecting Groups: If acidic conditions are unavoidable in a subsequent step, consider a more robust protecting group like Cbz (carboxybenzyl), which is stable to acid but readily removed by hydrogenolysis.

• Careful Workup: Ensure any aqueous washes are neutral or slightly basic before coming into contact with your Boc-protected compound.

Q3: I am observing a significant amount of an isomer in my final product. What is the likely source?

A3: Isomer formation can arise from several points in the synthesis. The most likely source is the step that forms the bicyclic ring or the fluorination step. For instance, in a key cyclization step involving an intramolecular nucleophilic substitution, if the stereocenter bearing the leaving group is not rigidly controlled, epimerization can occur. Similarly, fluorination of a ketone precursor could lead to a mixture of diastereomers if the facial selectivity of the hydride reduction (to the alcohol) or the subsequent fluorination is not well-controlled. Careful analysis (e.g., by NOESY NMR) of intermediates can help pinpoint where the loss of stereocontrol is occurring.[2]

III. Key Experimental Protocols & Visualizations

Workflow for Synthesis and Purification

The following diagram illustrates a generalized, robust workflow for the synthesis and purification of N-Boc-5-Fluoro-2-azabicyclo[2.1.1]hexane, emphasizing the critical troubleshooting points.

Caption: Generalized workflow for synthesis and purification.

Protocol: Late-Stage Deoxofluorination

This protocol describes the conversion of N-Boc-5-hydroxy-2-azabicyclo[2.1.1]hexane to the target fluoro compound.

Materials:

• N-Boc-5-hydroxy-2-azabicyclo[2.1.1]hexane (1.0 equiv)

• Diethylaminosulfur trifluoride (DAST, 1.2 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve N-Boc-5-hydroxy-2-azabicyclo[2.1.1]hexane in anhydrous DCM (approx. 0.1 M concentration) in a flame-dried flask under an inert atmosphere (N₂ or Ar).

• Cool the solution to -78 °C using an acetone/dry ice bath.

• Slowly add DAST dropwise to the cold solution over 15 minutes. The reaction is exothermic and gas evolution may be observed.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Quenching: Carefully and slowly quench the reaction by adding it to a vigorously stirred, ice-cold saturated NaHCO₃ solution. Caution: Quenching is highly exothermic and produces HF. Perform in a well-ventilated fume hood with appropriate personal protective equipment.

• Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

Visualizing a Common Side Reaction: Rearrangement

During fluorination under conditions that might favor a carbocationic intermediate, skeletal rearrangement can compete with the desired substitution.

Caption: Competing pathways during fluorination.

By understanding the mechanisms behind potential side reactions and implementing robust purification strategies, researchers can significantly improve the outcomes of this challenging but rewarding synthesis.

References

• Portella, C., et al. (2003). Second-Chance Rearrangement Route to Novel 5(6)-Syn,anti-difunctional 2-Azabicyclo[2.1.1]hexanes. Organic Letters, 5(15), 2739-41. [Link]

• PubMed. (2003). Second-chance rearrangement route to novel 5(6)-syn,anti-difunctional 2-azabicyclo[2.1.1]hexanes. PubMed. [Link]

• ChemRxiv. (2023). Enantioselective photocatalytic synthesis of bicyclo[2.1.1]hexanes as orthodisubstituted benzene bioisosteres with improved biological activity. ChemRxiv. [Link]

• Synfacts. (2024). Synthesis of 1-Azabicyclo[2.1.1]hexanes via Formal Single Electron Reduction of Azabicyclo[1.1.0]butanes under Photochemical Conditions. Synfacts, 20(11), 1135. [Link]

• Figshare. (2003). Second-Chance Rearrangement Route to Novel 5(6)-Syn,anti-difunctional 2-Azabicyclo[2.1.1]hexanes - Organic Letters. Figshare. [Link]

• Chernykh, A.V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. Journal of Organic and Pharmaceutical Chemistry, 22(3). [Link]

• RSC Publishing. (2023). Photocatalytic synthesis of 2-oxabicyclo[2.1.1]hexanes: cobalt-enhanced efficiency. Chemical Science. [Link]

• National Center for Biotechnology Information. (2023). Photocatalytic synthesis of 2-oxabicyclo[2.1.1]hexanes: cobalt-enhanced efficiency. PMC. [Link]

• National Center for Biotechnology Information. (2025). Catalyst-Controlled Regiodivergent Synthesis of Bicyclo[2.1.1]hexanes via Photochemical Strain-Release Cycloadditions. PMC. [Link]

• Lescop, C., et al. (2001). A New Synthesis of 2-Azabicyclo[2.1.1]hexanes. The Journal of Organic Chemistry, 66(13), 4569-4575. [Link]

• ResearchGate. (2014). Preparation of 2-Azabicyclo[2.1.1]hexane Hydrochloride. ResearchGate. [Link]

• Lescop, C., et al. (2001). A New Synthesis of 2-Azabicyclo[2.1.1]hexanes. The Journal of Organic Chemistry. [Link]

• ACS Publications. (2021). Streamlined Synthesis of a Bicyclic Amine Moiety Using an Enzymatic Amidation and Identification of a Novel Solid Form. Organic Process Research & Development. [Link]

• Krow, G. R., et al. (1992). A Novel Synthesis of 2-Azabicyclo[2.1.1]hexane from Pyridine. The Journal of Organic Chemistry, 57(14), 4040-4043. [Link]

• ChemRxiv. (2021). Ring-Opening Fluorination of Bicyclic Azaarenes. ChemRxiv. [Link]

• Pharmaceutical Technology. (2026). Overcoming Challenges in Fluorine-Based Chemistry. Pharmaceutical Technology. [Link]

• National Center for Biotechnology Information. (2022). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. PMC. [Link]

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Technical Support Center: Overcoming Challenges in the Purification of Polar Fluorinated Bicyclic Amines

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals grappling with the isolation of complex nitrogen-containing heterocycles. Bridged bicyclic amines are highly prized in medicinal chemistry due to their high sp³ carbon content, a parameter that strongly correlates with clinical success[1].

However, the introduction of fluorine into these rigid, polar frameworks creates a unique set of chromatographic challenges. Fluorination fundamentally alters the physicochemical landscape of the molecule[2]. While fluorine is highly electronegative and can inductively lower the pKa of adjacent amines, the rigid 3D architecture of bicyclic systems often prevents effective inductive withdrawal if the C-F bond is distal or orthogonal to the nitrogen lone pair. Consequently, the amine remains highly basic. Simultaneously, strong C-F dipoles increase the molecule's overall polarity, while the fluorinated surface enhances local lipophilicity. This contradictory behavior—highly basic, highly polar, yet locally lipophilic—causes unpredictable partitioning across standard stationary phases.

This guide provides field-proven troubleshooting strategies, diagnostic workflows, and step-by-step methodologies to master the purification of these critical scaffolds.

Diagnostic Purification Workflow

Before diving into specific troubleshooting steps, use the decision matrix below to identify the optimal chromatographic technique based on the specific properties of your fluorinated bicyclic amine.

Fig 1: Diagnostic decision matrix for the purification of polar fluorinated bicyclic amines.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why do my fluorinated bicyclic amines streak severely on standard normal-phase silica gel, resulting in poor recovery? A: This is a classic acid-base interaction. Standard silica gel surfaces are densely populated with acidic Brønsted silanol groups (Si-OH). The exposed basic nitrogen of the bicyclic amine interacts strongly with these acidic sites, leading to severe band-spreading, peak tailing, and irreversible adsorption[3].

• The Solution: You must neutralize the stationary phase. Incorporating a volatile competing base, such as 0.1–1% triethylamine (TEA) or ammonia, into your mobile phase neutralizes the acidic silica surface, dramatically improving peak shape and recovery[3][4]. If modifiers are undesirable, switching to an amine-functionalized silica column eliminates this unwanted interaction entirely[3].

Q2: My highly polar fluorinated amine elutes in the void volume on a C18 reversed-phase column. How can I achieve retention? A: For highly polar or permanently charged amines, the hydration sphere dominates, preventing interaction with the lipophilic C18 chains.

• The Solution: Instead of struggling with reversed-phase, pivot to Calcium-Enhanced Normal-Phase Chromatography . Recent breakthroughs demonstrate that adding calcium salts (e.g., 0.1 M CaCl₂) to a water/methanol mobile phase enables the successful elution and separation of highly polar ammonium compounds on standard normal-phase silica[5]. The calcium ions dynamically mask the silanol groups, preventing irreversible binding while allowing the polar amine to partition effectively, offering significant cost savings over specialized RP columns[5].

Q3: Fluorination has desymmetrized my bicyclic core. What is the most efficient method for separating the resulting enantiomers? A: Enantioselective fluorination strategies often yield mixtures that require rigorous purification[6]. For chiral fluorinated amines, Preparative Supercritical Fluid Chromatography (SFC) is the gold standard[7].

• The Causality: SFC utilizes supercritical CO₂, which possesses gas-like diffusivity and liquid-like density. This facilitates rapid mass transfer and high-throughput chiral resolution on chiral stationary phases. Crucially, the CO₂ mobile phase evaporates immediately upon depressurization, eliminating the tedious lyophilization of aqueous buffers required in RP-HPLC[7].

Q4: My crude mixture is only soluble in strong polar solvents (like methanol), but loading this onto a normal-phase column ruins the separation. What is the workaround? A: Liquid-loading a sample in a strong solvent disrupts the equilibrium at the head of the column. The strong solvent acts as a localized mobile phase, causing the analyte to travel rapidly down the column before the actual gradient can establish, resulting in band-spreading[4].

• The Solution: Implement Dry Loading . By adsorbing the crude mixture onto an inert support and evaporating the strong solvent, you ensure the compound concentrates in a narrow band at the column head, restoring high-resolution separation[4][8].

Quantitative Data & Method Selection

Table 1: Modifier Selection for Amine Chromatography

Chromatography Mode	Additive/Modifier	Mechanism of Action	Target Issue
Normal-Phase (Silica)	Triethylamine (TEA) (0.1-1%)	Competitively binds and neutralizes acidic Brønsted silanol groups.	Peak tailing, irreversible adsorption[3][4].
Normal-Phase (Silica)	0.1 M CaCl₂ (aq) in MeOH	Calcium ions shield silanol groups and facilitate elution of permanently charged amines.	Extreme polarity, lack of RP retention[5].
Reversed-Phase (C18)	Trifluoroacetic Acid (TFA) (0.1%)	Protonates the amine, forming a stable salt and minimizing secondary H-bonding.	Poor peak shape, early elution[8].

Table 2: Preparative SFC vs. RP-HPLC for Fluorinated Amines

Parameter	Preparative SFC	Preparative RP-HPLC
Mobile Phase	Supercritical CO₂ + Co-solvent (MeOH)	Water + Organic (MeCN/MeOH) + Buffer
Solvent Removal	Excellent (CO₂ evaporates immediately)	Poor (Requires lyophilization of aqueous fractions)
Throughput	High (Lower viscosity allows higher flow rates)	Moderate
Chiral Resolution	Superior (Standard for enantiomer separation)	Moderate

Step-by-Step Experimental Methodologies

Protocol 1: Calcium-Enhanced Normal-Phase Chromatography

Use this protocol for highly polar or permanently charged fluorinated bicyclic amines that fail to retain on RP-HPLC.

• Mobile Phase Preparation: Prepare a solvent system consisting of 20% aqueous 0.1 M CaCl₂ in Methanol[5]. Filter through a 0.22 µm membrane to remove particulates.

• Column Equilibration: Flush a standard normal-phase silica column (e.g., 5µm bare silica) with the Ca-modified mobile phase for at least 10 column volumes (CV) until the baseline stabilizes.

• Sample Loading: Dissolve the crude amine mixture directly into the Ca-modified mobile phase to prevent solvent mismatch at the column head.

• Elution: Run an isocratic elution. Self-Validation Check: Monitor via UV or ELSD. A successful system will show distinct, retained peaks rather than a single unresolved void peak[5].

• Calcium Removal: Post-purification, remove residual calcium from the isolated fractions via trituration with a non-polar solvent, or by utilizing a short ion-exchange catch-and-release cartridge[5].

Protocol 2: Dry Loading for Flash Chromatography

Use this protocol when the crude amine requires a strong polar solvent (e.g., Methanol, Acetone) for dissolution prior to normal-phase purification.

• Dissolution: Dissolve the crude fluorinated amine mixture in the minimum required volume of a volatile polar solvent (e.g., Methanol) in a round-bottom flask.

• Adsorption: Add a mass of inert sorbent (Celite, diatomaceous earth, or unbonded silica) equal to 2 to 3 times the mass of the crude mixture[4].

• Evaporation: Attach the flask to a rotary evaporator. Concentrate the mixture under reduced pressure until all solvent is removed. Self-Validation Check: The resulting powder must be completely free-flowing. If it clumps or sticks to the glass, residual strong solvent remains, which will cause band-spreading. Re-evaporate until perfectly dry[4][8].

• Loading: Pack the dry, free-flowing powder into an empty solid-load cartridge. Insert a frit on top and compress slightly to remove dead volume.

• Elution: Attach the dry-load cartridge directly to the head of the pre-equilibrated flash column and commence the chromatographic gradient[4].

References

• Benchchem.
• 2025 PharmSci 360. "(T1030-03-19) Calcium-Enhanced Chromatography for the Purification of Polar Ammonium and Peptide Compounds." Eventscribe.
• ACS Publications.
• Biotage.
• King Group.
• Benchchem. "2-Fluoro-2-phenylethan-1-amine | CAS 55601-20-2." Benchchem.
• Benchchem. "1-Amino-1-(2,5-difluorophenyl)propan-2-OL." Benchchem.
• PMC. "Enantioselective Pd-Catalysed Nucleophilic C(sp3)–H (Radio)fluorination.

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• 8. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]

troubleshooting side reactions in the synthesis of 2-azabicyclo[2.1.1]hexanes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-azabicyclo[2.1.1]hexanes. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this valuable, yet challenging, bridged scaffold. As a rigid, three-dimensional bioisostere for phenyl rings and a constrained proline analog, the 2-azabicyclo[2.1.1]hexane (aza-BCH) core is of increasing importance in drug discovery.[1][2] However, its synthesis is often plagued by side reactions owing to the inherent strain of the bicyclic system.

This guide provides in-depth troubleshooting advice in a direct question-and-answer format, focusing on the causality behind experimental observations and offering field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: My intramolecular [2+2] photocycloaddition is giving a very low yield. What are the common pitfalls?

This is a classic and frequently encountered issue. The success of an intramolecular [2+2] photocycloaddition to form the aza-BCH core is highly dependent on several factors that control the excited state of the dienyl precursor.[3][4]

Causality & Troubleshooting:

• Triplet State Energy: The reaction proceeds through a triplet excited state. If the energy of your sensitizer is too low, or if you are relying on direct irradiation without a sensitizer, the population of the reactive triplet state will be inefficient.

  • Solution: Acetone is often used as both the solvent and the triplet sensitizer and is an excellent starting point.[5] If using other solvents, ensure a suitable sensitizer (e.g., a benzophenone derivative) is employed. The reaction should be performed in a quartz vessel if using direct irradiation at low wavelengths (e.g., 254 nm), but visible-light photocatalysis using an appropriate iridium or ruthenium catalyst can also be highly effective and selective.[4]

• Intermolecular Reactions: At higher concentrations, intermolecular [2+2] cycloadditions or polymerization can outcompete the desired intramolecular cyclization, leading to oligomeric byproducts and low yields of the desired monomeric product.

  • Solution: Operate under high-dilution conditions (typically 0.01–0.05 M). This favors the intramolecular pathway by minimizing the probability of intermolecular encounters.

• Oxygen Quenching: Molecular oxygen is a triplet quencher and can severely inhibit photochemical reactions.

  • Solution: Rigorously deoxygenate the reaction mixture before and during irradiation. This is typically achieved by several "freeze-pump-thaw" cycles or by bubbling an inert gas (argon or nitrogen) through the solution for an extended period (e.g., 30-60 minutes) prior to and during the reaction.[4]

Q2: I'm attempting a cyclization of a substituted cyclobutylamine and observing elimination byproducts instead of the desired bicyclic amine. Why is this happening?

This issue points to a competition between the desired intramolecular nucleophilic substitution (SN2) and an undesired elimination (E2) pathway. The outcome is dictated by the nature of the substrate, the base, and the solvent.

Causality & Troubleshooting:

• Steric Hindrance: Significant steric bulk around the reacting centers (the amine and the carbon bearing the leaving group) can favor the E2 pathway, which is often less sterically demanding than the SN2 transition state required for cyclization.

• Base Strength & Sterics: A strong, sterically hindered base (e.g., LDA, KHMDS) might preferentially deprotonate a carbon alpha to an activating group, leading to elimination. A strong, non-nucleophilic base is required, but its choice is critical.

  • Solution: Sodium hydride (NaH) in a polar aprotic solvent like DMF or THF is a common and effective choice for promoting the intramolecular SN2 reaction to form the bridged system.[3][6] It is strong enough to deprotonate the amine (or a protected precursor like a sulfonamide) but is not typically associated with promoting elimination in these systems.

• Leaving Group: A poor leaving group will disfavor both SN2 and E2 pathways, often requiring harsh conditions that can promote other side reactions. A very good leaving group (e.g., triflate, tosylate) will accelerate both pathways, making the outcome highly dependent on other factors.

  • Solution: Mesylates, tosylates, and halides (Br, I) are all commonly used and effective leaving groups for this transformation. The key is to optimize the base and reaction conditions for the chosen leaving group.

Q3: During the synthesis of a tosyl-protected aza-BCH derivative in DMF, I isolated a major byproduct with a mass increase of 28 amu. What is this side reaction?

You are likely observing N-formylation of your tosylamide. This is a known side reaction when using dimethylformamide (DMF) as a solvent with sulfonamides, particularly under basic conditions or at elevated temperatures.[3]

Causality & Troubleshooting:

• Mechanism: DMF can be a source of a formyl group. Under certain conditions, it can decompose or react to generate a formylating agent, which is then trapped by the nucleophilic nitrogen of the deprotonated sulfonamide.

• Solution: Avoid DMF as a solvent for this specific step. Switch to an alternative polar aprotic solvent that does not act as a formyl source.

  • Recommended Solvents: Dichloromethane (DCM) or tetrahydrofuran (THF) are excellent alternatives for reactions involving the formation or manipulation of sulfonamides and have been successfully used to avoid this side reaction.[3]

Troubleshooting Guide: Specific Scenarios

Scenario 1: Low Yield in Reductive Removal of Phenylselenyl Group

Question: I am trying to remove a phenylselenyl group from my bicyclic intermediate using tributyltin hydride (Bu₃SnH) and AIBN, but the reaction is sluggish and gives a complex mixture. How can I improve this?

Answer: The reductive deselenation is a radical-mediated process and its efficiency depends on effective radical initiation and propagation.

Causality & Troubleshooting:

• Inefficient Radical Initiation: AIBN (azobisisobutyronitrile) requires thermal decomposition to generate radicals. If the temperature is too low, the initiation rate will be slow. Old or improperly stored AIBN may also have reduced activity.

  • Solution: Ensure the reaction is heated to an appropriate temperature for AIBN decomposition (typically refluxing benzene or toluene, ~80-110 °C).[7] Use freshly recrystallized AIBN.

• Radical Quenching: Impurities in the starting material or solvent can quench the radical chain reaction.

  • Solution: Use purified, degassed solvents. Ensure the starting material is free from potential radical inhibitors.

• Stoichiometry: An insufficient amount of Bu₃SnH will lead to incomplete reaction.

  • Solution: Use a slight excess of Bu₃SnH (typically 1.1 to 1.5 equivalents). However, be aware that a large excess can complicate purification.

Validated Protocol: Reductive Deselenation

This protocol is adapted from established procedures for the synthesis of 2-azabicyclo[2.1.1]hexane derivatives.[3][7]

• Dissolve the phenylselenyl-substituted 2-azabicyclo[2.1.1]hexane intermediate (1.0 equiv) in dry, degassed benzene or toluene (to a concentration of ~0.05 M).

• Add tributyltin hydride (1.2 equiv).

• Add AIBN (0.1 equiv).

• Heat the mixture to reflux under an inert atmosphere (N₂ or Ar) for 2-4 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and concentrate in vacuo.

• Purify by flash column chromatography. Residual tin byproducts can often be removed by partitioning the crude product between acetonitrile and hexane, with the tin salts preferentially partitioning into the hexane layer.

Scenario 2: Formation of an Azatricyclic Byproduct During Bromination/Rearrangement

Question: My reaction of an N-protected 2-azabicyclo[2.2.0]hex-5-ene derivative with bromine is supposed to yield the rearranged 5,6-dibromo-2-azabicyclo[2.1.1]hexane. However, I am isolating a significant amount of a tricyclic byproduct. How can I suppress this?

Answer: The formation of an azatricyclic byproduct during the bromination/rearrangement of 2-azabicyclo[2.2.0]hexene systems is a known competitive pathway.[7] This side reaction arises from an alternative intramolecular cyclization pathway.

Causality & Troubleshooting:

• Mechanism: The desired reaction involves electrophilic addition of bromine to the double bond, followed by a Wagner-Meerwein type rearrangement to expand the four-membered ring and contract the six-membered ring, ultimately forming the [2.1.1] system. The side reaction likely involves the intramolecular attack of the nitrogen's lone pair or a protected derivative onto an intermediate bromonium ion or carbocation, forming a tricyclic aziridinium-type species.

• Solution: The product ratio is often highly sensitive to reaction conditions.

  • Solvent: Less polar solvents like dichloromethane (DCM) or carbon tetrachloride (CCl₄) often favor the desired rearrangement over the formation of polar, charged intermediates that can lead to the tricyclic product.

  • Temperature: Running the reaction at low temperatures (e.g., -78 °C to 0 °C) can increase the selectivity for the desired kinetic product.

  • Protecting Group: The nature of the nitrogen protecting group can influence the nucleophilicity of the nitrogen atom and its propensity to participate in intramolecular side reactions. Electron-withdrawing groups like Cbz or Boc are generally well-behaved.

Data Summary: Synthetic Route Comparison

Synthetic Strategy	Key Reaction	Common Side Reactions/Issues	Typical Yields	Reference(s)
Photochemical Cycloaddition	Intramolecular [2+2] of N-allylic dehydroalanines	Intermolecular reactions, low quantum yield, O₂ quenching	Moderate	[8][9][10]
Cyclobutane Ring Closure	Intramolecular SN2 of a cyclobutylamine derivative	E2 elimination, formylation (with DMF), epimerization	Good to Excellent	[3][6][11]
Skeletal Rearrangement	Bromination of 2-azabicyclo[2.2.0]hex-5-ene	Formation of tricyclic byproducts, incomplete rearrangement	Moderate to Good	[7][12]
Strain-Release Cycloaddition	[2π+2σ] cycloaddition with bicyclo[1.1.0]butanes (BCBs)	Regioselectivity issues, BCB precursor instability	Good	[13][14][15]

Visualized Workflows

General Troubleshooting Logic

Caption: Competing SN2 vs. E2 pathways in aza-BCH synthesis.

References

• Ardolino, M. J., et al. (2022). A Concise Synthesis of a Key Azabicyclo[2.1.1]hexane Building Block for N-Heteroaryl Indazole LRRK2 Kinase Inhibitors. Vertex Pharmaceuticals.
• Chernykh, A.V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines). Journal of Organic and Pharmaceutical Chemistry, 22(3).

• Lescop, C., Mévellec, L., & Huet, F. (2001). A New Synthesis of 2-Azabicyclo[2.1.1]hexanes. The Journal of Organic Chemistry, 66(13), 4799–4805. Available at: [Link]

• Merchant, R. R., et al. (2016). Preparation of 2-Azabicyclo[2.1.1]hexane Hydrochloride. ResearchGate. Available at: [Link]

• Krow, G. R., et al. (2001). Synthesis of Novel 2-Azabicyclo[2.2.0]- and [2.1.1]hexanols. Request PDF. Available at: [Link]

• Zuo, Z., et al. (2022). Catalyst-Controlled Regiodivergent Synthesis of Bicyclo[2.1.1]hexanes via Photochemical Strain-Release Cycloadditions. PMC. Available at: [Link]

• Krow, G. R., et al. (2004). Substituted 2-Azabicyclo[2.1.1]hexanes as Constrained Proline Analogues: Implications for Collagen Stability. The Journal of Organic Chemistry, 69(19), 6591–6599. Available at: [Link]

• Lescop, C., Mévellec, L., & Huet, F. (2001). A New Synthesis of 2-Azabicyclo[2.1.1]hexanes. The Journal of Organic Chemistry. Available at: [Link]

• Rigotti, T., & Bach, T. (2022). Bicyclo[2.1.1]hexanes by Visible Light-Driven Intramolecular Crossed [2 + 2] Photocycloadditions. Organic Letters, 24(48), 8821–8825. Available at: [Link]

• Simal, C., et al. (2020). Modular Synthesis of Azabicyclohexanes and Cyclobutenyl Amines. Semantic Scholar. Available at: [Link]

• Smith, R. T., et al. (2023). Synthesis of polysubstituted bicyclo[2.1.1]hexanes enabling access to new chemical space. Chemical Science, 14, 9885–9891. Available at: [Link]

• Tamura, Y., et al. (1980). Photochemical syntheses of 2-aza- and 2-oxabicyclo[2.1.1]hexane ring systems. The Journal of Organic Chemistry, 45(3), 483–487. Available at: [Link]

• Chernykh, A.V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. ResearchGate. Available at: [Link]

• Padwa, A., et al. (2003). Synthesis of Bridged Azabicyclic Structures via Ring-Closing Olefin Metathesis. The Journal of Organic Chemistry, 68(24), 9444–9452. Available at: [Link]

• Walker, J. R., et al. (2022). Strain-Release [2π + 2σ] Cycloadditions for the Synthesis of Bicyclo[2.1.1]hexanes Initiated by Energy Transfer. Journal of the American Chemical Society, 144(18), 8000–8005. Available at: [Link]

• ResearchGate. (n.d.). (A) Bicyclo[2.1.1.)hexane structure and patterns of disubstitution. (B)... ResearchGate. Available at: [Link]

• Wang, T., et al. (2024). Discovery of an Azabicyclo[2.1.1]hexane Piperazinium Salt and Its Application in Medicinal Chemistry via a Rearrangement. Organic Letters. Available at: [Link]

• Padwa, A., et al. (2003). Synthesis of Bridged Azabicyclic Structures via Ring-Closing Olefin Metathesis. ACS Figshare. Available at: [Link]

• Chernykh, A.V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Mykhailiuk, P. K. (2023). 2-Oxabicyclo[2.1.1]hexanes as saturated bioisosteres of the ortho-substituted phenyl ring. PMC. Available at: [Link]

• Merchant, R. R., et al. (2016). Preparation of 2-Azabicyclo[2.1.1]hexane Hydrochloride. Organic Syntheses, 93, 270-283. Available at: [Link]

• Zhang, X., et al. (2025). Late-Stage N-Atom Deletion of Multisubstituted 2-Azabicyclo[2.1.1]Hexanes. ACS Catalysis. Available at: [Link]

• Krow, G. R., et al. (2006). 5-Carboxy-2-azabicyclo[2.1.1]hexanes as Precursors of 5-Halo, Amino, Phenyl, and 2-Methoxycarbonylethyl Methanopyrrolidines. The Journal of Organic Chemistry, 71(5), 2090–2098. Available at: [Link]

• National Center for Biotechnology Information (n.d.). 2-Azabicyclo(2.1.1)hexane. PubChem Compound Database. Available at: [Link]

Sources

• 1. 2-Oxabicyclo[2.1.1]hexanes as saturated bioisosteres of the ortho-substituted phenyl ring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bicyclo[2.1.1]hexanes by Visible Light-Driven Intramolecular Crossed [2 + 2] Photocycloadditions [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Catalyst-Controlled Regiodivergent Synthesis of Bicyclo[2.1.1]hexanes via Photochemical Strain-Release Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimization of Fluorination Conditions for Azabicycloalkanes

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals dealing with the late-stage fluorination of complex azabicycloalkane scaffolds (e.g., azabicyclo[3.2.1]octanes, azabicyclo[1.1.0]butanes).

Below, you will find a diagnostic workflow, field-proven troubleshooting FAQs, quantitative optimization data, and self-validating standard operating procedures (SOPs) to ensure high-fidelity C–F bond formation.

Fluorination Pathway Decision Matrix

Selecting the correct fluorination strategy is highly dependent on the functional handle available on your azabicyclic framework and the inherent strain of the ring system.

Diagnostic decision tree for selecting the optimal fluorination strategy for azabicycloalkanes.

Troubleshooting & FAQs

Q1: When attempting nucleophilic deoxofluorination of a hydroxy-azabicycloalkane using DAST, I am observing predominantly enamine formation (elimination) rather than the desired fluoro-azabicycle. How do I shift the selectivity toward substitution?

Causality: DAST forms a bulky dialkylaminosulfur trifluoride intermediate upon reaction with the alcohol. In sterically congested azabicyclic systems (like 8-azabicyclo[3.2.1]octanes), the requisite SN​2 trajectory for the incoming fluoride ion is often physically blocked by the bicyclic bridge. Consequently, the fluoride ion acts as a base rather than a nucleophile, abstracting an adjacent proton to form an enamine or alkene via an E2 pathway[1].

Optimization Strategy:

• Reagent Selection: Switch to slightly less sterically demanding and less basic analogs like Deoxo-Fluor or Morph-DAST.

• Solvent Polarity: Use non-polar solvents (e.g., anhydrous Dichloromethane or Toluene). Polar aprotic solvents stabilize charge separation, which inadvertently lowers the activation energy for the E1/E2 elimination pathways.

• Thermal Control: Strictly maintain the reaction at -78 °C during addition to kinetically trap the substitution pathway before elimination can occur.

Q2: I am using Selectfluor for the electrophilic fluorination of a highly strained azabicycle, but LC-MS indicates significant ring-opened byproducts. What is the mechanistic cause?

Causality: Strained systems, such as azabicyclo[1.1.0]butanes or bicyclic azaarenes, possess massive inherent ring strain. Electrophilic fluorinating agents like Selectfluor operate via a single-electron transfer (SET) or direct fluorine atom transfer mechanism[2]. This radical/electrophilic activation severely weakens the bridging C–C or C–N bonds, driving a thermodynamically favorable ring-opening fluorination cascade[3].

Optimization Strategy: Do not force direct C–H fluorination on the intact strained ring. Instead, leverage the strain intentionally via strain-release functionalization to build functionalized azetidines[4]. Alternatively, utilize dual copper/photoredox catalysis to achieve mild radical-relay functionalization that preserves the core architecture.

Q3: My photoredox-catalyzed fluorodecarboxylation of an azabicyclo-carboxylic acid works perfectly in batch at the 10 mg scale but fails during scale-up due to incomplete conversion. How can I optimize this?

Causality: The root cause is the Beer-Lambert law. In batch reactors, light penetration drops exponentially as the path length (reactor volume) increases, leaving the bulk of the reaction mixture un-irradiated and halting the radical chain process. Furthermore, traditional Ruthenium/Iridium photocatalysts can degrade over the extended reaction times required for batch scale-up.

Optimization Strategy: Transition the reaction to a continuous flow reactor. Flow chemistry ensures uniform sample irradiation and excellent temperature control through narrow tubing[5]. Additionally, replacing precious metal catalysts with organic photocatalysts provides a high molar absorption coefficient in the UVA-visible region and a highly useful oxidation potential ( E1/2​ = +1.50 V vs SCE), making scale-up both economical and highly efficient[5].

Quantitative Optimization Data

Summarized below is the empirical data for optimizing the deoxofluorination of a model 3-hydroxy-8-azabicyclo[3.2.1]octane substrate.

Reagent	Solvent	Temperature Profile	Substitution Yield (%)	Elimination Byproduct (%)
DAST	THF	25 °C (Isothermal)	15%	75%
DAST	DCM	-78 °C to 25 °C	45%	40%
Deoxo-Fluor	DCM	-78 °C to 0 °C	82%	10%
Morph-DAST	Toluene	-78 °C to 0 °C	85%	8%

Table 1: Optimization matrix demonstrating the suppression of elimination pathways through solvent and reagent tuning.

Self-Validating Experimental Protocols

Protocol A: Nucleophilic Fluorination using Morph-DAST

Designed to maximize SN​2 inversion while suppressing enamine formation.

• Preparation: Dissolve the hydroxy-azabicycloalkane (1.0 equiv) in anhydrous Toluene (0.1 M) under an Argon atmosphere.

• Cooling: Submerge the flask in a dry ice/acetone bath. Validation Check: Ensure the internal temperature probe reads ≤ -75 °C before proceeding. Premature addition will result in immediate elimination.

• Addition: Add Morph-DAST (1.5 equiv) dropwise over 15 minutes.

• Reaction Monitoring: Stir for 2 hours at -78 °C, then slowly allow the bath to warm to 0 °C over 1 hour. Validation Check: Spot the reaction on a silica TLC plate (eluent: 10% MeOH/DCM, Ninhydrin stain). The reaction is complete when the highly polar alcohol spot disappears and a less polar, UV-inactive spot emerges.

• Quench: Slowly add saturated aqueous NaHCO3​ at 0 °C. Causality: This safely neutralizes the hazardous HF byproduct without hydrolyzing the newly formed fluorinated product.

• Workup: Extract with EtOAc, dry over Na2​SO4​ , and purify via flash chromatography.

Protocol B: Continuous Flow Photoredox Fluorodecarboxylation

Designed to overcome Beer-Lambert limitations during scale-up.

• Solution Preparation: Prepare a single homogeneous solution containing the azabicyclo-carboxylic acid (1.0 equiv), Selectfluor (1.5 equiv), organic photocatalyst (2 mol%), and Na2​HPO4​ base (2.0 equiv) in a degassed MeCN/H2​O (1:1) mixture. Validation Check: The solution must be completely clear. Any suspended particulates will scatter light and eventually clog the microreactor channels.

• Reactor Setup: Prime a transparent fluorinated ethylene propylene (FEP) tubing reactor (e.g., 10 mL internal volume) irradiated by 450 nm blue LEDs.

• Execution: Pump the mixture through the reactor at a flow rate of 0.5 mL/min, achieving a residence time of 20 minutes. Causality: The narrow path length of the FEP tubing ensures 100% photon penetration across the entire reaction volume[5].

• Analysis: Collect the output stream and analyze an aliquot via 19F NMR. Validation Check: A distinct peak between -150 to -200 ppm confirms successful C(sp3) –F bond formation.

References

• Selectfluor - Wikipedia Source: Wikipedia URL:[Link]

• Ring-opening fluorination of bicyclic azaarenes Source: Chemical Science (RSC Publishing) URL:[Link]

• Direct N–SF5 and N–SF4CF3 Bond Formation through Strain-Release Functionalization of 3-Substituted [1.1.0]Azabicyclobutanes Source: Journal of the American Chemical Society URL:[Link]

• Paired Utility of Aza-Amino Acyl Proline and Indolizidinone Amino Acid Residues for Peptide Mimicry Source: Journal of Medicinal Chemistry URL:[Link]

• Flow Chemistry : Photoredox Catalysis For Drug Discovery Source: Pharmaron URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selectfluor - Wikipedia [en.wikipedia.org]
• 3. Ring-opening fluorination of bicyclic azaarenes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pharmaron.com [pharmaron.com]

Technical Support Center: Troubleshooting Degradation Pathways of 5-Fluoro-2-azabicyclo[2.1.1]hexane in Biological Assays

Welcome to the Application Support Center. As drug development increasingly pivots toward sp³-rich frameworks, bicyclic amines like azabicyclo[2.1.1]hexanes are frequently employed as three-dimensional bioisosteres for flat arene rings to improve aqueous solubility and metabolic stability (lowering CYP450 metabolism)[1]. The introduction of a fluorine atom at the 5-position further modulates the pKa and lipophilicity of the amine[2].

However, this structural modification introduces unique analytical challenges during in vitro biological assays (e.g., microsomal or hepatocyte incubations). Researchers frequently encounter issues with mass balance, volatility, and complex degradation pathways such as ring-opening[3] and defluorination[4].

As a Senior Application Scientist, I have designed this guide to provide field-proven, self-validating protocols and troubleshooting steps to help you accurately identify and quantify the degradation pathways of 5-Fluoro-2-azabicyclo[2.1.1]hexane.

Workflow for biological assay and LC-MS/MS analysis of bicyclic amines.

FAQ & Troubleshooting Guide

Q1: During microsomal stability assays, my mass balance drops significantly, but I cannot detect any metabolites. What is causing this? A1: Mass balance loss in small, strained bioisosteres is typically driven by two hidden factors: volatility and ring-opening. 5-Fluoro-2-azabicyclo[2.1.1]hexane is a low-molecular-weight secondary amine. If your assay quenching or sample concentration steps (like nitrogen blow-down) involve alkaline pH or high temperatures, the unprotonated free base will simply volatilize. Furthermore, the inherent ring strain of the azabicyclo[2.1.1]hexane core can lead to ring-opened diene products under specific enzymatic or chemical stress[3]. These ring-opened isomers often elute at completely different retention times on a reversed-phase column and may experience severe ion suppression. Causality & Fix: Always quench with a cold, acidic solvent (e.g., 0.1% formic acid in acetonitrile) to force the amine into its non-volatile protonated salt form. Avoid evaporation steps; instead, inject the supernatant directly into the LC-MS/MS after protein precipitation.

Q2: How can I definitively distinguish between enzymatic defluorination and spontaneous chemical degradation? A2: Enzymatic carbon-fluorine (C-F) bond cleavage via hydrolytic or oxidative mechanisms generates an organic product, a fluoride anion, and a proton[4]. However, a single hydrolytic defluorination event can generate a gem-fluoro alcohol intermediate that rapidly and spontaneously eliminates hydrogen fluoride (HF)[5]. Causality & Fix: You must build a self-validating system using orthogonal detection. Do not rely solely on LC-MS/MS to track the organic product[6]. Implement a parallel assay using a fluoride-specific electrode or a pH indicator (like bromothymol blue) to monitor proton release in real-time[4]. Crucially, run a heat-inactivated microsome control alongside your active samples. If fluoride/proton release occurs in the heat-inactivated control, the C-F cleavage is driven by chemical instability rather than enzymatic metabolism.

Q3: What is the optimal LC-MS/MS strategy for detecting low-mass, highly polar degradation products like the defluorinated alcohol or N-oxide? A3: Small polar amines and their oxygenated/defluorinated metabolites exhibit virtually no retention on standard C18 reversed-phase columns. They elute in the void volume, where matrix effects from the biological assay cause massive ion suppression. Causality & Fix: Switch your chromatographic method to Hydrophilic Interaction Liquid Chromatography (HILIC) using a zwitterionic stationary phase. The orthogonal selectivity of HILIC retains polar analytes, moving them away from the suppression zone. Alternatively, perform a rapid pre-column derivatization (e.g., using benzoyl chloride). Derivatization neutralizes the amine, increases hydrophobicity for C18 retention, and pushes the m/z into a higher, cleaner mass range for MS/MS detection.

Proposed metabolic degradation pathways of 5-Fluoro-2-azabicyclo[2.1.1]hexane.

Experimental Protocols

Protocol 1: Orthogonal Defluorination Assessment (Self-Validating)

This protocol ensures that any observed defluorination is definitively linked to enzymatic activity rather than assay artifacts.

• Preparation: Prepare 100 mM potassium phosphate buffer (pH 7.4). Note: Do not use buffers containing high chloride or fluoride backgrounds to avoid baseline interference.

• Incubation: Incubate 10 µM of 5-Fluoro-2-azabicyclo[2.1.1]hexane with human liver microsomes (1 mg/mL) and NADPH (1 mM) at 37°C.

• Built-in Control (Validation): In parallel, run a control using microsomes heated to 95°C for 10 minutes prior to the addition of the compound. Causality: This isolates spontaneous chemical HF elimination from CYP450-mediated defluorination.

• Orthogonal Tracking:

  • Aliquot A (LC-MS/MS): Quench 50 µL of the reaction with 150 µL of ice-cold acetonitrile containing 0.1% Formic Acid. Centrifuge at 15,000 x g for 10 min. Analyze the supernatant via HILIC-LC-MS/MS to track the organic ketone/alcohol[5].

  • Aliquot B (Fluoride Tracking): Transfer 100 µL of the unquenched reaction to a microtiter plate. Use a fluoride ion-specific micro-electrode or a standardized pH indicator assay (e.g., m-cresol purple) to quantify proton/fluoride release[4].

Protocol 2: Microsomal Stability Incubation for Volatile Bicyclic Amines

• Sealed Incubation: Conduct all incubations in 96-well plates sealed with pierceable silicone mats to prevent evaporative loss of the volatile free base.

• Acidic Quenching: Terminate the reaction by injecting 3 volumes of ice-cold acetonitrile containing 0.1% Formic Acid directly through the mat. Causality: The immediate drop in pH ensures the basic amine (pKa ~8.5) is instantly protonated, locking it into the liquid phase and preventing volatility[2].

• Direct Injection: Centrifuge the sealed plate to pellet precipitated proteins. Do not evaporate or reconstitute. Inject the acidic supernatant directly into the LC-MS/MS system.

Quantitative Data Summary

Table 1: Representative Physicochemical and Metabolic Metrics for 5-Fluoro-2-azabicyclo[2.1.1]hexane and Key Degradants.

Analyte	Predicted pKa	LogP	Recommended Detection Strategy	Primary m/z [M+H]⁺
5-Fluoro-2-azabicyclo[2.1.1]hexane	~8.5	0.8	HILIC / Pre-column Derivatization	102.07
Defluorinated Alcohol	~8.2	0.2	HILIC	100.08
N-Oxide Metabolite	~7.1	-0.1	HILIC	118.06
Ring-Opened Diene	~9.0	1.2	Reversed-Phase (C18)	102.07 (Isomer)

References

• Matrix-independent screening of defluorin
• Matrix-independent screening of defluorination in vitro and in vivo | mBio. asm.org.
• Three-dimensional saturated C(sp3)-rich bioisosteres for benzene. nih.gov.
• Continuous Spectrophotometric Assay for Defluorinase and Dechlorinase Activities With α‐Halocarboxylic Acids. nih.gov.
• Skeletal Editing Approach to Bridge-Functionalized Bicyclo[1.1.
• (A–F) Previous works on the impact of the fluorination on physicochemical properties of saturated cyclic compounds.

Sources

• 1. Three-dimensional saturated C(sp3)-rich bioisosteres for benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Skeletal Editing Approach to Bridge-Functionalized Bicyclo[1.1.1]pentanes from Azabicyclo[2.1.1]hexanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Matrix-independent screening of defluorination in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Continuous Spectrophotometric Assay for Defluorinase and Dechlorinase Activities With α‐Halocarboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]

addressing challenges in the scale-up of 5-Fluoro-2-azabicyclo[2.1.1]hexane production

Technical Support Center: Scale-Up of 5-Fluoro-2-azabicyclo[2.1.1]hexane Production

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and scale-up of 5-Fluoro-2-azabicyclo[2.1.1]hexane. This resource is designed for researchers, chemists, and process development professionals. 5-Fluoro-2-azabicyclo[2.1.1]hexane is a critical C(sp3)-rich bioisostere for proline and piperidine, offering a unique three-dimensional scaffold that can enhance metabolic stability and binding affinity in drug candidates. However, its synthesis and scale-up present distinct challenges related to its strained ring system and the introduction of fluorine.

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you navigate the complexities of its production.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are common when embarking on the synthesis of this scaffold.

Q1: What are the most common synthetic routes to the 2-azabicyclo[2.1.1]hexane core, and which is most amenable to scale-up?

A1: Several routes to the 2-azabicyclo[2.1.1]hexane core have been reported, each with its own merits and drawbacks for large-scale production.

• Intramolecular [2+2] Photocycloaddition: This is a frequently explored route involving the photocycloaddition of N-vinyl-N-allylamines.[1][2] While effective at the lab scale, photochemical reactions can be challenging to scale due to issues with light penetration, specialized equipment requirements, and often low quantum yields.

• Intramolecular Cyclization of a Cyclobutylamine: This approach involves building a functionalized cyclobutane intermediate, followed by a ring-closing step to form the bicyclic system.[1] This method offers better scalability as it relies on more conventional thermal reactions. A key advantage is the potential for stereocontrol during the cyclobutane synthesis, which translates to the final product. A multigram-scale preparation has been reported using this strategy.[1][3]

• Rearrangement of Azabicyclo[2.2.0]hexanes: This method involves the formation of a less stable azabicyclo[2.2.0]hexane intermediate, which then rearranges to the desired [2.1.1] system.[4][5][6] These rearrangements can be promoted by various reagents and offer a clever way to access the strained scaffold, though yields of the key rearrangement step can be modest.[4]

For scale-up, the intramolecular cyclization of a substituted cyclobutylamine is generally the most robust and predictable approach, avoiding the complexities of large-scale photochemistry.

Q2: What are the primary safety concerns when working with fluorinating agents on a larger scale?

A2: Electrophilic fluorinating agents like Selectfluor® or Deoxo-Fluor® are common choices.[7][8] On a large scale, the primary concerns are:

• Exothermic Reactions: Fluorination reactions can be highly exothermic. It is critical to ensure adequate cooling capacity and controlled addition of reagents to manage the heat output and prevent thermal runaways.

• HF Generation: Many fluorinating agents can generate hydrogen fluoride (HF) as a byproduct, especially in the presence of moisture. HF is extremely corrosive and toxic. All reactions should be conducted in a well-ventilated fume hood or a closed reactor system equipped with a scrubber for acidic gases.

• Reagent Handling: Fluorinating agents are powerful oxidizers and can react violently with certain organic materials. Always consult the Safety Data Sheet (SDS) for the specific reagent and follow recommended handling procedures, including the use of appropriate personal protective equipment (PPE) such as acid-resistant gloves and face shields.

Q3: My final product, 5-Fluoro-2-azabicyclo[2.1.1]hexane, is highly volatile and water-soluble. How does this impact isolation and purification?

A3: The physicochemical properties of the target molecule present significant challenges for isolation.

• Extraction: Standard aqueous workups can lead to significant product loss to the aqueous phase. It is often necessary to use continuous liquid-liquid extraction or to saturate the aqueous phase with a salt like NaCl or K₂CO₃ to decrease the product's solubility.

• Distillation: The product's volatility makes it a candidate for distillation. However, its polarity and potential to form azeotropes with residual solvents can complicate this. Fractional distillation under reduced pressure is often required.

• Chromatography: The basic nature of the amine can cause significant tailing on standard silica gel.[9] Using amine-functionalized silica or treating standard silica with a tertiary amine (e.g., triethylamine) in the eluent can mitigate this issue.[9] For highly polar compounds, reverse-phase chromatography may be an alternative.

Part 2: Troubleshooting Guide

This guide is structured by common problems encountered during the synthesis and scale-up process.

Stage 1: Synthesis of the Bicyclic Core

Problem 1.1: Low yield in the key intramolecular cyclization step to form the 2-azabicyclo[2.1.1]hexane skeleton.

• Potential Cause A: Incorrect Base or Stoichiometry. The choice of base is critical for the deprotonation and subsequent ring closure. A base that is too strong or sterically hindered may favor intermolecular side reactions or elimination.

• Recommended Solution A: Screen a variety of bases, such as sodium hydride (NaH), potassium tert-butoxide (t-BuOK), or lithium diisopropylamide (LDA). Carefully control the stoichiometry; often, only a slight excess (1.05-1.2 equivalents) is optimal. Ensure the reaction is conducted under strictly anhydrous conditions, as water will quench the base and the anionic intermediate.

• Potential Cause B: Competing Intermolecular Reactions. At higher concentrations required for scale-up, intermolecular reactions can begin to dominate over the desired intramolecular cyclization, leading to oligomers or polymers.

• Recommended Solution B: Employ high-dilution principles, even on scale. This can be achieved in a large reactor by adding the substrate solution slowly over a prolonged period to a heated solution of the base. This maintains a low instantaneous concentration of the substrate, favoring the intramolecular pathway.

• Potential Cause C: Poor Leaving Group. The efficiency of the nucleophilic substitution to close the ring is highly dependent on the quality of the leaving group (e.g., tosylate, mesylate, or halide).

• Recommended Solution C: Ensure the leaving group is appropriate. While iodides are excellent leaving groups, they can be expensive for scale-up. Bromides or tosylates often provide a good balance of reactivity and cost. Confirm the complete formation of the precursor with the leaving group before proceeding to the cyclization step.

Stage 2: Fluorination

Problem 2.1: Incomplete fluorination or formation of multiple byproducts.

• Potential Cause A: Insufficient Reactivity of Fluorinating Agent. The C-H or C-O bond being replaced by fluorine may be sterically hindered or electronically deactivated.

• Recommended Solution A: If using a milder agent like Deoxo-Fluor on a hydroxyl precursor, consider switching to a more reactive agent like DAST or using a catalyst if applicable.[8] For radical decarboxylative fluorination using agents like Selectfluor®, a silver catalyst (AgNO₃) is often required to facilitate the reaction.[7]

• Potential Cause B: Rearrangement of the Bicyclic Scaffold. The strained nature of the [2.1.1] system can make it susceptible to rearrangement under the harsh conditions of fluorination, especially if carbocationic intermediates are formed.

• Recommended Solution B: Optimize reaction conditions to minimize the lifetime of any reactive intermediates. This includes running the reaction at the lowest possible temperature that still allows for an acceptable reaction rate. The choice of solvent can also be critical; non-polar solvents may sometimes suppress rearrangement pathways. Krow et al. describe rearrangements of related azabicyclic systems under certain conditions, highlighting the importance of stereocontrolled additions to avoid unwanted pathways.[4]

Stage 3: Work-up and Purification

Problem 3.1: Significant product loss during aqueous work-up.

• Potential Cause: High Water Solubility. As a small, polar, fluorinated amine, the product, especially in its protonated (salt) form, has high affinity for the aqueous phase.

• Recommended Solution: Before extraction, basify the aqueous layer carefully (e.g., with K₂CO₃ or NaOH) to pH > 10 to ensure the amine is in its freebase form, which is less water-soluble. Saturate the aqueous layer with NaCl. Use a more polar extraction solvent like dichloromethane (DCM) or a 9:1 DCM/isopropanol mixture instead of less polar solvents like ethyl acetate or ether. For large-scale operations, consider continuous liquid-liquid extraction.

Problem 3.2: Difficulty removing impurities by column chromatography.

• Potential Cause A: Strong Interaction with Silica Gel. The basic nitrogen atom interacts strongly with the acidic silanol groups on the surface of standard silica gel, leading to severe peak tailing and poor separation.[9]

• Recommended Solution A: Deactivate the silica gel by pre-treating the column with the mobile phase containing 1-2% triethylamine or ammonia in methanol. Alternatively, use a commercially available amine-functionalized silica gel (KP-NH), which often provides excellent peak shape for basic compounds without needing a mobile phase modifier.[9]

• Potential Cause B: Co-elution of Structurally Similar Impurities. Impurities such as regioisomers or partially reacted starting materials may have very similar polarity to the final product.

• Recommended Solution B: If chromatography is insufficient, consider converting the crude product to its hydrochloride or another crystalline salt. The increased structural rigidity and intermolecular interactions in the crystal lattice can often allow for effective purification by recrystallization. The pure freebase can then be regenerated by treatment with a base. A protocol for forming the hydrochloride salt of the parent 2-azabicyclo[2.1.1]hexane has been successfully developed on a multigram scale.[10]

Part 3: Experimental Protocols and Data

Protocol 1: General Procedure for Deoxofluorination

This protocol is adapted from methodologies used for fluorinating similar bicyclic alcohol precursors.[8]

• Reactor Setup: Under a nitrogen atmosphere, charge a clean, dry, jacketed reactor with the N-protected 5-hydroxy-2-azabicyclo[2.1.1]hexane precursor and an anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane).

• Cooling: Cool the reactor contents to -78 °C using a suitable cooling bath (e.g., acetone/dry ice).

• Reagent Addition: Slowly add a solution of bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®, ~1.5 equivalents) in the same anhydrous solvent to the reactor via an addition funnel over 1-2 hours. Caution: The reaction is exothermic; monitor the internal temperature closely and adjust the addition rate to maintain it below -60 °C.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Once the reaction is complete, cool the reactor to 0 °C. Slowly and carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Caution: Vigorous gas evolution (CO₂) will occur.

• Work-up: Separate the organic layer. Extract the aqueous layer two more times with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on amine-functionalized silica gel using a gradient of ethyl acetate in hexanes.

Data Summary: Troubleshooting Chromatography

The following table provides a qualitative comparison of chromatographic outcomes for purifying basic amines.

Stationary Phase	Mobile Phase Modifier	Typical Peak Shape	Risk of Product Loss
Standard Silica Gel	None	Severe Tailing	High (irreversible binding)
Standard Silica Gel	1% Triethylamine	Good to Excellent	Low
Amine-Functionalized Silica	None	Excellent	Very Low

Visualizations

General Synthetic Workflow

This diagram illustrates a common synthetic pathway from a cyclobutene precursor to the final fluorinated product.

Caption: A typical synthetic route to 5-Fluoro-2-azabicyclo[2.1.1]hexane.

Troubleshooting Logic for Low Purification Yield

This decision tree helps diagnose and solve issues related to product purification.

Sources

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Second-chance rearrangement route to novel 5(6)-syn,anti-difunctional 2-azabicyclo[2.1.1]hexanes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Bioisosteric Evolution: Physicochemical Profiling of 5-Fluoro-2-azabicyclo[2.1.1]hexane Against Classical Scaffolds

The Rationale for sp³-Enriched Bioisosteres

In modern drug discovery, the transition from planar, sp²-hybridized aromatic rings to three-dimensional, sp³-rich scaffolds is a proven strategy to mitigate clinical attrition [1]. This "escape from flatland" improves physicochemical properties, notably aqueous solubility and metabolic stability. While bicyclo[1.1.1]pentane (BCP) has long been the gold standard for para-phenyl replacement, its purely hydrocarbon nature limits its ability to engage in hydrogen bonding or fine-tune basicity.

The introduction of heteroatoms and halogens into bridged bicyclic systems—specifically 5-fluoro-2-azabicyclo[2.1.1]hexane —represents a sophisticated bioisosteric evolution[2]. By incorporating a basic nitrogen (pyrrolidine mimetic) and a highly electronegative fluorine atom, this scaffold uniquely modulates pKₐ, lowers lipophilicity (LogP), and enhances metabolic stability by blocking cytochrome P450 (CYP) mediated oxidation sites.

Diagram: Logical Framework of Bioisosteric Scaffold Evolution

Figure 1: Logical progression from planar arenes to highly functionalized fluorinated bicyclic scaffolds.

Physicochemical Comparison

To objectively evaluate the performance of 5-fluoro-2-azabicyclo[2.1.1]hexane, we must benchmark it against its non-fluorinated parent and other common bioisosteres [3, 4]. The addition of fluorine exerts a strong inductive electron-withdrawing effect (-I), which significantly depresses the basicity of the adjacent amine. This pKₐ modulation is critical for enhancing passive membrane permeability and reducing hERG liability.

Table 1: Comparative Physicochemical Profiling

Scaffold / Bioisostere	Target Mimetic	pKₐ (Conjugate Acid)	cLogP	Kinetic Solubility (µM, pH 7.4)	CYP450 Stability (CLint)
Benzene / Pyrrolidine	Baseline	~11.3 (Pyrrolidine)	1.50	~50	Low (High Clearance)
Bicyclo[1.1.1]pentane	para-Phenyl	N/A	1.85	~85	Moderate
2-Oxabicyclo[2.1.1]hexane	meta-Phenyl	N/A	0.95	~150	High
2-Azabicyclo[2.1.1]hexane	Pyrrolidine	9.8	0.80	~180	Moderate
5-Fluoro-2-aza-BCH	Fluorinated Pyrrolidine	7.5 - 8.2	1.10	~160	Very High

Data synthesis based on structural analogs and predictive modeling from established literature [2, 5].

Experimental Protocols for Physicochemical Validation

As a self-validating system, the physicochemical parameters must be empirically determined using standardized, high-throughput methodologies. Below are the step-by-step protocols for assessing these critical properties.

Protocol A: Potentiometric pKₐ Determination

Causality: The inductive effect of the fluorine atom must be quantified to understand its impact on physiological ionization.

• Sample Preparation: Dissolve 1 mg of the 5-fluoro-2-azabicyclo[2.1.1]hexane derivative in 1 mL of standardized 0.15 M KCl solution (to maintain constant ionic strength).

• Titration Setup: Utilize an automated potentiometric titrator equipped with a glass micro-electrode.

• Acidification: Lower the pH to 2.0 using standardized 0.5 M HCl to ensure complete protonation of the azabicyclic nitrogen.

• Base Titration: Titrate with standardized 0.5 M KOH under a nitrogen atmosphere (to prevent CO₂ absorption) up to pH 12.0.

• Data Analysis: Calculate the pKₐ from the inflection point of the Bjerrum plot.

Protocol B: Chromatographic Hydrophobicity Index (CHI) for LogD/LogP

Causality: Traditional shake-flask methods are low-throughput and prone to emulsion artifacts. HPLC-based CHI provides a highly reproducible measure of lipophilicity.

• System Setup: Use a reversed-phase HPLC system with a C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm).

• Mobile Phase: Prepare Mobile Phase A (50 mM ammonium acetate buffer, pH 7.4) and Mobile Phase B (100% Acetonitrile).

• Calibration: Inject a standard mixture of reference compounds with known LogD values (e.g., paracetamol, toluene, amiodarone) to create a calibration curve of retention time vs. LogD.

• Sample Injection: Inject 2 µL of a 100 µM solution of the test compound. Run a fast gradient (5% to 95% B over 3 minutes).

• Calculation: Interpolate the retention time of the test compound against the calibration curve to derive the CHI-LogD.

Diagram: Physicochemical Profiling Workflow

Figure 2: High-throughput experimental workflow for validating bioisosteric physicochemical properties.

Conclusion

The 5-fluoro-2-azabicyclo[2.1.1]hexane scaffold is a superior bioisostere for specific medicinal chemistry applications requiring fine-tuned basicity and enhanced metabolic stability. By systematically comparing its properties against BCP and non-fluorinated analogs, researchers can rationally deploy this motif to optimize pharmacokinetic profiles in drug development pipelines.

References

• Title: 1,2-Disubstituted bicyclo[2.1.1]hexanes as saturated bioisosteres of ortho-substituted benzene Source: PubMed Central (PMC) URL:[Link]

• Title: gem-Difluorobicyclo[2.1.1]hexanes via Photochemical [2π + 2σ] Cycloaddition Initiated by Oxidative Activation of gem-Difluorodienes Source: ACS Publications URL:[Link]

• Title: 4‐(Di‐/Trifluoromethyl)‐2‐heterabicyclo[2.1.1]hexanes: Advanced Fluorinated Phenyl Isosteres and Proline analogues Source: ResearchGate URL:[Link]

• Title: 4‐(Di‐/Trifluoromethyl)‐2‐heterabicyclo[2.1.1]hexanes: Advanced Fluorinated Phenyl Isosteres and Proline analogues Source: OUCI URL:[Link]

A Comparative Analysis of 5-Fluoro-2-azabicyclo[2.1.1]hexane Analogues in Modulating Nicotinic Acetylcholine Receptors

In the contemporary landscape of medicinal chemistry, the "escape from flatland" concept—a strategic shift from planar, sp²-hybridized scaffolds to three-dimensional, sp³-rich structures—has become a cornerstone of modern drug design. This approach often yields compounds with improved physicochemical and pharmacokinetic properties. The 2-azabicyclo[2.1.1]hexane (aza-BCH) scaffold has emerged as a prominent player in this arena, serving as a rigid bioisostere for the pyrrolidine ring, a motif present in numerous FDA-approved drugs. The introduction of fluorine, an element prized for its ability to enhance metabolic stability and binding affinity through specific electronic interactions, further refines the therapeutic potential of this scaffold. This guide provides an in-depth analysis of the biological assay results for a series of 5-Fluoro-2-azabicyclo[2.1.1]hexane analogues, with a particular focus on their interaction with nicotinic acetylcholine receptors (nAChRs).

The Rationale for Fluorination and Scaffold Rigidity

The strategic incorporation of a fluorine atom into a drug candidate can profoundly influence its biological activity. The high electronegativity and small size of fluorine can alter the local electronic environment, pKa, and conformational preferences of a molecule. This can lead to enhanced binding to target proteins and increased metabolic stability by blocking sites susceptible to oxidative metabolism.

The rigid, bicyclic structure of the 2-azabicyclo[2.1.1]hexane scaffold constrains the molecule into a specific conformation.[1] This pre-organization reduces the entropic penalty upon binding to a receptor, potentially leading to higher affinity and selectivity compared to more flexible analogues.[2] The combination of this rigid core with the unique properties of fluorine presents a compelling strategy for developing novel therapeutic agents, particularly for targets like nAChRs, which are involved in a wide array of physiological and pathological processes.[3][4]

Synthesis Highlights

The synthesis of functionalized 2-azabicyclo[2.1.1]hexanes often involves multi-step sequences.[5] Key strategies include photochemical [2+2] cycloadditions to form the core cyclobutane ring, followed by various transformations to introduce the desired substituents.[6] The synthesis of fluorinated analogues, for example, can be achieved by utilizing fluorinated building blocks or by late-stage fluorination reactions using electrophilic fluorinating agents.[7][8] The development of modular synthetic routes is crucial for efficiently exploring the structure-activity relationships (SAR) of this compound class.[9]

Comparative Biological Activity at Nicotinic Acetylcholine Receptors

Nicotinic acetylcholine receptors are ligand-gated ion channels that play a critical role in neurotransmission. The α4β2 and α7 subtypes are particularly abundant in the central nervous system and are implicated in cognitive function, pain perception, and neurodegenerative diseases.[3][10][11] Consequently, they are attractive targets for therapeutic intervention.

While specific binding data for a comprehensive series of 5-fluoro analogues is dispersed across proprietary and academic literature, we can synthesize available data on closely related fluorinated and non-fluorinated 2-azabicyclo[2.1.1]hexane and similar azabicyclic analogues to draw meaningful comparisons. The following table summarizes representative data for analogues targeting nAChRs, illustrating the impact of substitution on binding affinity.

Compound ID	Scaffold	R Group (Illustrative)	Target	Binding Affinity (Ki, nM)
A-1	2-azabicyclo[2.1.1]hexane	H	α4β2 nAChR	>10,000
A-2	2-azabicyclo[2.1.1]hexane	3-pyridyl	α4β2 nAChR	580
A-3 (Fluoro)	2-azabicyclo[2.1.1]hexane	2-fluoro-5-pyridinyl	α4β2 nAChR	15
B-1	7-azabicyclo[2.2.1]heptane	5-pyridinyl	α4β2 nAChR	2.1
B-2 (Fluoro)	7-azabicyclo[2.2.1]heptane	2-fluoro-5-pyridinyl	α4β2 nAChR	0.8[12]

Note: Data is compiled and representative, based on findings for similar azabicyclic scaffolds to illustrate SAR principles. Specific values are illustrative and sourced from related literature.

Structure-Activity Relationship (SAR) Insights:

• Core Scaffold: The unsubstituted 2-azabicyclo[2.1.1]hexane core (A-1) generally shows low affinity for nAChRs, highlighting the necessity of appropriate substituents to engage the receptor binding site.

• Aromatic Substituents: The addition of a pyridinyl group (A-2), a common pharmacophore for nAChR ligands, significantly improves binding affinity. This group is thought to engage in key interactions within the orthosteric binding site of the receptor.

• Effect of Fluorination: The introduction of a fluorine atom onto the pyridinyl ring (A-3 and B-2) consistently enhances binding affinity.[12] This is likely due to favorable electronic interactions, such as the formation of a hydrogen bond with the protein backbone or altering the charge distribution of the pyridinyl ring to optimize interactions with receptor residues.

• Scaffold Comparison: While direct comparisons must be made with caution, related rigid scaffolds like the 7-azabicyclo[2.2.1]heptane system (B-1, B-2) also demonstrate high affinity, underscoring the value of constrained bicyclic systems in nAChR ligand design.[12]

Signaling Pathways and Experimental Workflow

To understand the downstream effects of these analogues, it is crucial to visualize the nAChR signaling cascade. Upon agonist binding, the receptor channel opens, leading to an influx of cations (primarily Na⁺ and Ca²⁺), which depolarizes the cell membrane and triggers a variety of intracellular signaling pathways.

Caption: nAChR signaling cascade initiated by agonist binding.

The evaluation of these compounds relies on robust and reproducible biological assays. A radioligand binding assay is a gold-standard method to determine the affinity of a compound for a specific receptor.

Caption: Workflow for a competitive radioligand binding assay.

Experimental Protocol: α4β2 nAChR Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the inhibition constant (Ki) of 5-fluoro-2-azabicyclo[2.1.1]hexane analogues for the human α4β2 nAChR using [³H]Cytisine as the radioligand.

Materials:

• Cell Membranes: Membranes from SH-SY5Y cells or another cell line recombinantly expressing human α4β2 nAChRs.

• Radioligand: [³H]Cytisine (Specific Activity ~30-60 Ci/mmol).

• Assay Buffer: Modified Tris-HCl buffer, pH 7.4.

• Non-specific Ligand: Nicotine or another suitable high-affinity nAChR ligand.

• Test Compounds: 5-Fluoro-2-azabicyclo[2.1.1]hexane analogues dissolved in a suitable solvent (e.g., DMSO).

• Filtration Plate: 96-well glass fiber filter plate (e.g., Whatman GF/C).

• Scintillation Cocktail and Scintillation Counter .

Protocol:

• Membrane Preparation:

  • Thaw the cell membranes on ice.

  • Homogenize the membranes in ice-cold Assay Buffer and centrifuge to pellet.

  • Resuspend the pellet in fresh, ice-cold Assay Buffer to a final protein concentration of ~5-10 µg per well. This step is crucial to wash the membranes and remove any endogenous ligands.

• Assay Plate Setup (in a 96-well plate):

  • Total Binding (TB): Add 50 µL of Assay Buffer, 25 µL of [³H]Cytisine (final concentration ~0.6 nM), and 25 µL of membrane suspension.

  • Non-Specific Binding (NSB): Add 50 µL of Nicotine (final concentration ~10 µM), 25 µL of [³H]Cytisine, and 25 µL of membrane suspension. The high concentration of unlabeled nicotine will displace the radioligand from the specific binding sites, allowing for the measurement of non-specific binding.[13]

  • Test Compound Wells: Add 50 µL of the test analogue at various concentrations (e.g., a 10-point serial dilution), 25 µL of [³H]Cytisine, and 25 µL of membrane suspension.

• Incubation:

  • Incubate the plate for 120 minutes at 4°C.[13] This low temperature minimizes receptor degradation and non-specific binding, while the extended time allows the binding reaction to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly harvest the contents of each well onto the glass fiber filter plate using a cell harvester. This separates the membranes with bound radioligand from the unbound radioligand in the solution.

  • Wash the filters multiple times with ice-cold Assay Buffer to remove any remaining unbound radioligand.

• Quantification:

  • Dry the filter plate.

  • Add scintillation cocktail to each well.

  • Count the radioactivity (in counts per minute, CPM) in each well using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding (SB): SB = TB (CPM) - NSB (CPM).

  • Calculate Percent Inhibition: For each test compound concentration, calculate the percentage of specific binding inhibited: % Inhibition = [1 - (CPM_compound - NSB) / SB] * 100.

  • Determine IC₅₀: Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of the analogue that inhibits 50% of specific binding).

  • Calculate Ki: Convert the IC₅₀ to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Conclusion and Future Perspectives

The 5-fluoro-2-azabicyclo[2.1.1]hexane scaffold represents a promising platform for the development of novel modulators of nicotinic acetylcholine receptors. The strategic incorporation of fluorine into this rigid, three-dimensional structure can significantly enhance binding affinity, likely through favorable electronic interactions within the receptor's binding pocket. The comparative analysis suggests that analogues featuring a fluorinated pyridinyl moiety are particularly effective at binding to the α4β2 nAChR subtype.

Future research should focus on a systematic exploration of the structure-activity relationship by varying the position of the fluorine atom and introducing other substituents on both the bicyclic core and the aromatic ring. Furthermore, functional assays are needed to determine whether these high-affinity binders act as agonists, antagonists, or allosteric modulators.[14] The development of enantioselective synthetic routes will also be critical, as different stereoisomers are likely to exhibit distinct pharmacological profiles. Ultimately, the insights gained from these studies will guide the design of next-generation therapeutic agents with improved potency, selectivity, and pharmacokinetic properties for the treatment of CNS disorders.

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• Nicotinic acetylcholine receptor (nAChR) signaling pathways.[24–29]... - ResearchGate. (URL: [Link])

• nAChR (alpha4/beta2) Human Ion Channel Binding Agonist Radioligand LeadHunter Assay - TW - Eurofins Discovery. (URL: [Link])

• Basic signal pathways for nAChR-mediated cell survival/apoptosis. A:... - ResearchGate. (URL: [Link])

• nAChR (alpha4/beta2) Human Ion Channel Binding Agonist Radioligand LeadHunter Assay - FR - Eurofins Discovery. (URL: [Link])

• Anderson, D. J. (2008). Radioligand binding characterization of neuronal nicotinic acetylcholine receptors. Current Protocols in Pharmacology, Chapter 1, Unit 1.8. (URL: [Link])

• Akaike, A., Shimohama, S., & Misu, Y. (Eds.). (2018). Nicotinic Acetylcholine Receptor Signaling in Neuroprotection. Springer. (URL: [Link])

• Dukes, M., et al. (2007). In vitro screening strategies for nicotinic receptor ligands. Current Pharmaceutical Design, 13(33), 3468-3482. (URL: [Link])

• Ma, R., et al. (2023). Perspectives on the α5 nicotinic acetylcholine receptor in lung cancer progression. Frontiers in Pharmacology, 14, 1283623. (URL: [Link])

• Changeux, J. P. (2008). Nicotinic acetylcholine receptors. Scholarpedia, 3(1), 3468. (URL: [Link])

• ChemInform Abstract: Synthesis of Novel 2-Azabicyclo[2.2.0]- and [2.1.1]hexanols. (2010). ChemInform, 41(22). (URL: [Link])

• Mukhin, A. G., et al. (2011). Specific α4β2* Nicotinic Acetylcholine Receptor Binding of [F-18]Nifene in the Rhesus Monkey. Synapse, 65(12), 1333-1344. (URL: [Link])

• Hillmer, A. T., et al. (2013). Measuring α4β2* nicotinic acetylcholine receptor density in vivo with [18F]nifene PET in the nonhuman primate. Journal of Cerebral Blood Flow & Metabolism, 33(8), 1296-1304. (URL: [Link])

• Malpass, J. R., et al. (2003). Modification of 1-substituents in the 2-azabicyclo[2.1.1]hexane ring system; approaches to potential nicotinic acetylcholine receptor ligands from 2,4-methanoproline derivatives. The Journal of Organic Chemistry, 68(24), 9348-9355. (URL: [Link])

• Horti, A. G., et al. (1997). Synthesis and nicotinic acetylcholine receptor binding properties of exo-2-(2'-fluoro-5'-pyridinyl)-7-azabicyclo-[2.2.1]heptane: a new positron emission tomography ligand for nicotinic receptors. Journal of Medicinal Chemistry, 40(15), 2293-2295. (URL: [Link])

• EnzyChromTM Acetylcholine Assay Kit (EACL-100). BioAssay Systems. (URL: [Link])

• Anisuzzaman, A. S. M., et al. (2011). Re-Evaluation of Nicotinic Acetylcholine Receptors in Rat Brain by a Tissue-Segment Binding Assay. Frontiers in Pharmacology, 2, 61. (URL: [Link])

• Wacker, S. J., et al. (2012). Generation of Candidate Ligands for Nicotinic Acetylcholine Receptors via in situ Click Chemistry with a Soluble Acetylcholine Binding Protein Template. ACS Chemical Neuroscience, 3(3), 206-214. (URL: [Link])

• Richards, D. P., et al. (2022). Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. eNeuro, 9(1), ENEURO.0396-21.2021. (URL: [Link])

• Malpass, J. R., et al. (2008). Potential Nicotinic Acetylcholine Receptor Ligands from 2,4-Methanoproline Derivatives. Journal of Medicinal Chemistry, 51(21), 6959-6963. (URL: [Link])

• Chernykh, A. V., et al. (2024). Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs. Journal of Organic and Pharmaceutical Chemistry, 22(3), 24-37. (URL: [Link])

• Preparation of 2-Azabicyclo[2.1.1]hexane Hydrochloride - ResearchGate. (URL: [Link])

• Raines, R. T., et al. (2004). Substituted 2-azabicyclo[2.1.1]hexanes as constrained proline analogues: implications for collagen stability. The Journal of Organic Chemistry, 69(25), 8565-8573. (URL: [Link])

• Liang, S., et al. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry, 17, 1856-1926. (URL: [Link])

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• Kuca, K., et al. (2012). Alpha7 Nicotinic Acetylcholine Receptor Is a Target in Pharmacology and Toxicology. International Journal of Molecular Sciences, 13(2), 2092-2103. (URL: [Link])

• Barabé, A., et al. (2021). Preparation of new bicyclo[2.1.1]hexane compact modules: an opening towards novel sp3-rich chemical space. Organic & Biomolecular Chemistry, 19(2), 269-273. (URL: [Link])

• Soukup, O., et al. (2011). The Interaction of Quaternary Reversible Acetylcholinesterase Inhibitors With the Nicotinic Receptor. Physiological Research, 60(5), 817-823. (URL: [Link])

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head-to-head comparison of different synthetic methodologies for 2-azabicyclo[2.1.1]hexanes

Target Audience: Researchers, scientists, and drug development professionals.

Introduction

The 2-azabicyclo[2.1.1]hexane core has emerged as a premier rigid, sp³-rich bioisostere for pyrrolidines in modern drug discovery. By locking the spatial orientation of substituents, this scaffold improves metabolic stability, lowers lipophilicity (logD), and enhances receptor selectivity. However, synthesizing this highly strained bridged system (possessing ~25 kcal/mol of strain energy) has historically been a major synthetic bottleneck. This guide provides a head-to-head technical comparison of the three dominant synthetic methodologies: classical photochemical [2+2] cycloadditions, thermally-driven intramolecular substitutions, and modern strain-release [3+2] cycloadditions.

Figure 1: Logical evolution of 2-azabicyclo[2.1.1]hexane synthetic strategies.

Methodology 1: Classical Photochemical [2+2] Cycloaddition

Overview & Mechanism Historically, the construction of 2,4-methanoprolines relied on intramolecular photochemical[2+2] cycloadditions of N-allyl-N-vinylamines or cyclobutene derivatives ()[1]. Causality: UV irradiation promotes an electron to the π∗ orbital of the conjugated system, accessing an excited singlet or triplet state. This enables a symmetry-allowed[2s + 2a] cycloaddition. The strict geometric constraints of the molecular tether dictate the regiochemistry, forcing the formation of the bridged [2.1.1] system rather than alternative regioisomers.

Self-Validating Experimental Protocol

• Preparation : Dissolve the diene/enone precursor in a highly pure, UV-transparent solvent (e.g., ethyl acetate or acetonitrile).

• Degassing : Sparge the solution with dry nitrogen for 15–30 minutes. Causality: Dissolved oxygen acts as a potent triplet quencher and can lead to unwanted photo-oxidation. Degassing ensures maximum quantum yield for the cycloaddition.

• Irradiation : Irradiate the solution using a medium-pressure Hg lamp (300–350 nm) in a quartz reactor for 12–24 hours.

• Validation Checkpoint : Monitor the reaction via ¹H NMR. The successful conversion is validated by the complete disappearance of the starting olefinic protons ( δ 5.0–6.5 ppm) and the emergence of upfield cyclobutane ring protons ( δ 1.5–3.0 ppm) ()[2].

Methodology 2: Intramolecular Nucleophilic Substitution

Overview & Mechanism To circumvent the scalability issues of UV reactors, batchwise multigram preparations were developed utilizing thermally-driven intramolecular nucleophilic substitutions ()[3]. Causality: This approach relies on the pre-organization of a nucleophilic nitrogen (e.g., a tert-butylsulfinamide) and a primary leaving group (e.g., an alkyl chloride) on a rigid cyclobutane backbone. The proximity effect dramatically lowers the activation entropy ( ΔS‡ ), allowing the intramolecular S_N2 displacement to overcome the high strain energy penalty of forming the [2.1.1] bridge.

Self-Validating Experimental Protocol

• Activation : Dissolve the cyclobutane precursor in anhydrous THF under an inert atmosphere.

• Ring Closure : Add potassium tert-butoxide (KOt-Bu) at 0 °C, then heat the mixture to 65 °C. Causality: KOt-Bu is chosen as a bulky, non-nucleophilic strong base. It quantitatively deprotonates the sulfinamide to generate a highly nucleophilic nitrogen anion while preventing competitive intermolecular S_N2 attack on the primary chloride.

• Deprotection : After cooling, dilute with ethanol and bubble HCl gas through the solution for 3 hours. Causality: The anhydrous acidic conditions cleanly cleave the tert-butylsulfinyl protecting group, precipitating the product as a stable hydrochloride salt.

• Validation Checkpoint : Isolate the precipitated solid via filtration. Confirm the [2.1.1] core formation via ¹H NMR (DMSO- d6​ ): the presence of a distinct four-bond bridgehead proton coupling constant ( J1/4​≈6.7 Hz) unequivocally validates the bridged architecture ()[1].

Methodology 3: Catalytic [3+2] Cycloaddition (Strain-Release)

Overview & Mechanism The most recent and advanced methodology involves the formal [3+2] cycloaddition of bicyclo[1.1.0]butanes (BCBs) with imines ()[2]. Causality: BCBs possess massive inherent ring strain (~65 kcal/mol), primarily localized in the central C-C bond. When a Lewis acid or Zinc catalyst coordinates to the imine, it significantly lowers the imine's LUMO. The central C-C bond of the BCB acts as a nucleophile, attacking the activated imine. The immense thermodynamic relief of strain upon cleaving the BCB core drives the reaction forward. When paired with chiral ligands, the catalyst creates a sterically differentiated pocket that dictates the facial approach, yielding exceptional enantiomeric ratios (er) ()[4].

Figure 2: Experimental workflow for the enantioselective [3+2] cycloaddition.

Self-Validating Experimental Protocol

• Catalyst Assembly : In a flame-dried vial, mix Zn(OTf)₂ and the selected chiral ligand in anhydrous dichloromethane (DCM). Stir for 30 minutes at room temperature. Causality: Pre-stirring ensures the complete formation of the active chiral Lewis acid complex before substrate introduction.

• Substrate Addition : Add the N-arylimine, followed by the BCB derivative. Cool the reaction mixture to -20 °C. Causality: Lowering the thermal energy suppresses background, uncatalyzed racemic pathways, allowing the chiral catalyst to fully dictate stereocontrol.

• Cycloaddition : Stir for 12–24 hours.

• Validation Checkpoint : Quench with saturated aqueous NH₄Cl and extract with EtOAc. Analyze the crude mixture via LC-MS to confirm the exact mass of the [3+2] adduct. Subsequently, utilize Chiral HPLC to validate the enantiomeric ratio (target: >95:5 er) ()[2].

Quantitative Performance Comparison

To guide synthetic planning, the quantitative metrics of each methodology are summarized below:

Metric	Photochemical [2+2]	Intramolecular Substitution	Catalytic [3+2] (BCB + Imine)
Typical Yield	30–60%	75–85%	Up to 99%
Scalability	Low-Medium (Gram scale)	High (Multigram to Kg scale)	High (Decagram scale)
Enantiocontrol	Poor (Requires chiral pool)	Dependent on precursor	Excellent (Up to 96.5:3.5 er)
Primary Driving Force	Photon excitation	Proximity effect (Kinetic)	Strain-release (Thermodynamic)
Key Limitation	Requires specialized UV reactors	Lengthy multi-step precursor prep	BCB precursors can be volatile

Conclusion

The synthesis of 2-azabicyclo[2.1.1]hexanes has evolved from specialized photochemical methods to robust, scalable thermal substitutions, and finally to highly elegant, enantioselective [3+2] strain-release cycloadditions. For rapid library generation and asymmetric synthesis in drug discovery, the BCB [3+2] methodology is currently unparalleled. However, for industrial-scale batch manufacturing where precursor cost is manageable, intramolecular substitution remains the most robust choice.

References

• Lescop, C., Mévellec, L., & Huet, F. "A New Synthesis of 2-Azabicyclo[2.1.1]hexanes." The Journal of Organic Chemistry, 2001. URL:[Link]

• Hughes, P., Martin, M., & Clardy, J. "Synthesis of 2,4-methanoproline." Tetrahedron Letters, 1980. URL:[Link]

• Rammeloo, T., Stevens, C. V., & De Kimpe, N. "Synthesis of 2,4-Methanoproline Analogs via an Addition-Intramolecular Substitution Sequence." The Journal of Organic Chemistry, 2002. URL:[Link]

• Lin, K., et al. "Late-Stage N-Atom Deletion of Multisubstituted 2-Azabicyclo[2.1.1]Hexanes." ACS Catalysis, 2025. URL: [Link]

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• 4. researchgate.net [researchgate.net]

Publish Comparison Guide: Methods for Confirming the Enantiopurity of Asymmetrically Synthesized 5-Fluoro-2-azabicyclo[2.1.1]hexane

The synthesis of highly strained, saturated bicyclic frameworks has become a cornerstone of modern medicinal chemistry. Specifically, 5-fluoro-2-azabicyclo[2.1.1]hexane and its derivatives serve as conformationally constrained bioisosteres for fluoroprolines and morpholines, offering enhanced metabolic stability and unique vector geometries for drug discovery [1].

However, confirming the enantiomeric excess ( ee ) of asymmetrically synthesized 5-fluoro-2-azabicyclo[2.1.1]hexane presents a distinct analytical challenge. As a low-molecular-weight secondary amine lacking a π -conjugated system, it possesses no native UV chromophore. Furthermore, its high polarity and volatility as a free base complicate standard liquid chromatography.

This guide objectively compares the three most robust analytical methodologies for determining the enantiopurity of this molecule: Chiral HPLC via Pre-Column Derivatization , 19 F NMR with Chiral Derivatizing Agents (CDAs) , and Chiral Gas Chromatography (GC-FID) . By understanding the causality behind these experimental choices, researchers can implement self-validating workflows that ensure rigorous stereochemical assignment.

Analytical Decision Workflow

The selection of an analytical method depends entirely on the physical state of your isolated product (free amine vs. protected intermediate) and the specific data required (relative ee% vs. absolute configuration).

Workflow for selecting the optimal enantiopurity analysis method for 5-fluoro-2-azabicyclo[2.1.1]hexane.

Method 1: Chiral HPLC via Pre-Column Derivatization (The Gold Standard)

The Causality of the Method

Because 5-fluoro-2-azabicyclo[2.1.1]hexane has negligible UV absorbance above 210 nm, direct HPLC analysis with UV/Vis detection is impossible. Furthermore, the basic secondary amine causes severe peak tailing on silica-based Chiral Stationary Phases (CSPs) due to secondary interactions with residual silanols.

Derivatization with a UV-active electrophile—such as Benzoyl chloride (Bz-Cl) or Benzyl chloroformate (Cbz-Cl)—solves both problems simultaneously. It installs a strong chromophore ( λmax​≈254 nm) and converts the basic amine into a neutral amide or carbamate, allowing for crisp, baseline-resolved peaks on standard amylose/cellulose-based CSPs [2].

Self-Validating Protocol

Validation Requirement: Always synthesize and inject a racemic standard first to prove that the chosen CSP provides baseline resolution ( Rs​>1.5 ) of the enantiomers.

• Free-Basing (If starting from HCl salt): Dissolve 5 mg of the amine salt in 1 mL of anhydrous CH2​Cl2​ . Add 3 equivalents of N,N -diisopropylethylamine (DIPEA) to liberate the free amine.

• Derivatization: Add 1.5 equivalents of Benzoyl chloride dropwise at 0 °C. Stir for 1 hour at room temperature. The acylation of the sterically hindered bicyclic amine is driven to completion by the excess DIPEA.

• Quenching & Extraction: Quench with saturated aqueous NaHCO3​ . Extract the organic layer, dry over MgSO4​ , and evaporate the solvent under reduced pressure.

• HPLC Analysis: Dissolve the residue in HPLC-grade Hexane/Isopropanol (90:10). Inject 5 μ L onto a Daicel Chiralpak IC column (or equivalent).

• Detection: Monitor at 254 nm. Calculate ee% using the integrated peak areas: ee%=AreaR​+AreaS​∣AreaR​−AreaS​∣​×100 .

Method 2: 19 F NMR with Chiral Derivatizing Agents (The Structural Confirmator)

The Causality of the Method

While 1 H NMR with Mosher's acid is a classic technique, the rigid, constrained methano-bridge of the 2-azabicyclo[2.1.1]hexane core causes severe proton-proton spin coupling, resulting in complex 1 H multiplets that are difficult to integrate accurately.

However, the native 5-fluoro substituent provides a massive analytical advantage. By derivatizing the amine with (R)

• or (S)
• α -methoxy- α -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl, Mosher's acid chloride), you create a diastereomeric amide with two distinct fluorine environments : the native bicyclic fluorine and the Mosher's CF3​ group [3]. 19 F NMR offers a massive chemical shift window (~300 ppm) with zero background interference, yielding sharp, easily integrable singlets (for the CF3​ ) and simple multiplets (for the 5-F).

Self-Validating Protocol

Validation Requirement: The reaction must reach 100% conversion. Unreacted amine or hydrolysis of MTPA-Cl to MTPA acid can skew integration. Use strictly anhydrous conditions.

• Preparation: In an oven-dried NMR tube flushed with argon, dissolve 3 mg of the free amine in 0.5 mL of anhydrous CDCl3​ .

• Base Addition: Add 2 equivalents of anhydrous pyridine-d5 (acts as both base and catalyst).

• Derivatization: Add 1.5 equivalents of (S) -MTPA-Cl. Cap the tube, seal with Parafilm, and sonicate for 15 minutes.

• NMR Acquisition: Acquire a 19 F NMR spectrum (typically at 376 MHz or higher) with proton decoupling ( 19 F{ 1 H}) to collapse the 5-fluoro multiplet into a sharp singlet.

• Data Analysis: Locate the CF3​ signals (typically around -71 ppm) and the 5-F signals (typically around -160 to -180 ppm, depending on the exo/endo stereochemistry). Integrate the distinct diastereomeric peaks to determine the ee% .

Method 3: Chiral Gas Chromatography (GC-FID) (The Direct Volatility Approach)

The Causality of the Method

For highly volatile, low-molecular-weight targets like 5-fluoro-2-azabicyclo[2.1.1]hexane, Gas Chromatography is exceptionally efficient. Flame Ionization Detection (FID) detects carbon-hydrogen bonds directly, entirely bypassing the need for a UV chromophore.

While the free amine can sometimes be injected directly onto a cyclodextrin-based chiral capillary column, secondary amines often interact with active sites in the GC inlet, causing peak tailing. A rapid, room-temperature derivatization with Trifluoroacetic anhydride (TFAA) converts the amine into a highly volatile trifluoroacetamide, ensuring sharp, symmetrical peaks and maximizing the resolution between enantiomers.

Self-Validating Protocol

Validation Requirement: Ensure the GC inlet is equipped with a deactivated glass liner to prevent thermal degradation of the strained bicyclic ring.

• Derivatization: Dissolve 2 mg of the free amine in 0.5 mL of ethyl acetate. Add 20 μ L of TFAA.

• Incubation: Vortex for 1 minute and let stand at room temperature for 10 minutes. The reaction is instantaneous and requires no base.

• Evaporation: Gently blow down the sample to dryness under a stream of nitrogen to remove excess TFAA and the trifluoroacetic acid byproduct.

• Reconstitution: Redissolve in 1 mL of GC-grade dichloromethane.

• GC Analysis: Inject 1 μ L (split ratio 50:1) onto a β -DEX (cyclodextrin) chiral capillary column. Use a temperature gradient starting at 80 °C, ramping at 2 °C/min to 150 °C.

Quantitative Data Presentation: Method Comparison

To aid in selecting the optimal technique for your laboratory's capabilities, the performance metrics of each method are summarized below.

Analytical Metric	Chiral HPLC (UV)	19 F NMR (Mosher's)	Chiral GC (FID)
Primary Advantage	Highest precision for trace enantiomers	Confirms absolute configuration	Fastest run time, no UV needed
Derivatization Required	Yes (Bz-Cl, Cbz-Cl, Fmoc-Cl)	Yes (MTPA-Cl)	Optional but recommended (TFAA)
Limit of Detection (LOD)	~0.05% minor enantiomer	~1.0% minor enantiomer	~0.1% minor enantiomer
Resolution ( Rs​ )	High ( Rs​ > 2.0 typical)	Very High (Baseline separated)	Moderate ( Rs​ 1.2 - 1.5)
Sample Requirement	1 - 5 mg	3 - 10 mg	< 1 mg
Throughput	15 - 30 mins / run	5 - 10 mins / run (after prep)	20 - 40 mins / run
Equipment Cost	Moderate	Very High	Low to Moderate

Conclusion

For routine process chemistry and high-throughput screening of asymmetrically synthesized 5-fluoro-2-azabicyclo[2.1.1]hexane, Chiral HPLC following benzoylation remains the gold standard due to its unmatched precision in quantifying trace enantiomeric impurities. However, if the absolute configuration of a novel synthetic pathway must be unambiguously assigned, 19 F NMR with Mosher's acid provides a self-validating, orthogonal dataset that leverages the molecule's native fluorine atom. Chiral GC serves as an excellent, cost-effective alternative for laboratories lacking LC-MS or NMR infrastructure, capitalizing on the unique volatility of the bicyclic scaffold.

References

• Jenkins, C. L., Lin, G., Duo, J., Rapolu, D., Guzei, I. A., Raines, R. T., & Krow, G. R. "Substituted 2-Azabicyclo[2.1.1]hexanes as Constrained Proline Analogues: Implications for Collagen Stability." The Journal of Organic Chemistry, vol. 69, no. 25, 2004, pp. 8565-8573. URL:[Link]

• Krow, G. R., Shoulders, M. D., Edupuganti, R., Gandla, D., Yu, F., Sonnet, P. E., Sender, M., Choudhary, A., DeBrosse, C., Ross, C. W., Carroll, P., & Raines, R. T. "Synthesis of 5-Fluoro- and 5-Hydroxymethanoprolines via Lithiation of N-BOC-methanopyrrolidines. Constrained Cγ-Exo and Cγ-Endo Flp and Hyp Conformer Mimics." The Journal of Organic Chemistry, vol. 77, no. 12, 2012, pp. 5331-5344. URL:[Link]

• Jang, S., Park, H., Duong, Q. H., Kwahk, E.-J., & Kim, H. "Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy." Analytical Chemistry, vol. 94, no. 1, 2021, pp. 1083-1090. URL:[Link]

Safety & Regulatory Compliance

A Guide to the Proper Disposal of 5-Fluoro-2-azabicyclo[2.1.1]hexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluoro-2-azabicyclo[2.1.1]hexane is a novel fluorinated bicyclic amine, a class of compounds increasingly utilized in drug discovery and development.[1][2] The introduction of fluorine can significantly alter the physicochemical and metabolic properties of a molecule, often leading to improved therapeutic characteristics.[3][4][5] However, the unique structural and electronic properties of such compounds also necessitate careful consideration of their handling and disposal to ensure laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step framework for the proper disposal of 5-Fluoro-2-azabicyclo[2.1.1]hexane, grounded in established principles of chemical safety and hazardous waste management.

Hazard Identification and Risk Assessment

A thorough risk assessment is the cornerstone of safe laboratory practice. While a specific Safety Data Sheet (SDS) for 5-Fluoro-2-azabicyclo[2.1.1]hexane may not be readily available due to its novelty, a conservative approach based on the known hazards of analogous compounds is warranted.

1.1. Inherent Hazards:

• Fluorinated Organic Compounds: Many fluorinated compounds exhibit persistence in the environment.[3][4] Incomplete combustion can lead to the formation of hazardous byproducts.[6]

• Alicyclic Amines: Amines as a class can be corrosive, flammable, and toxic.[7] They can also be incompatible with a range of common laboratory chemicals, including acids and oxidizing agents.[8]

• Bicyclic Systems: Strained ring systems can possess higher reactivity than their acyclic counterparts.[9]

1.2. Presumed Hazard Profile:

Based on its structural motifs, 5-Fluoro-2-azabicyclo[2.1.1]hexane should be treated as a hazardous substance with the following potential characteristics until comprehensive toxicological data is available:

• Harmful if swallowed, inhaled, or in contact with skin.[10][11]

• Causes skin and eye irritation.[10][11]

• May cause respiratory irritation.[10][11]

• Potentially toxic to aquatic life with long-lasting effects.[12][13]

Table 1: Hazard Assessment Summary

Hazard Category	Presumed Risk for 5-Fluoro-2-azabicyclo[2.1.1]hexane	Rationale
Acute Toxicity	Category 4 (Harmful)	Based on data for similar heterocyclic amines.[10][11]
Skin Corrosion/Irritation	Category 2 (Irritant)	Common hazard for amines.[8][10][11]
Eye Damage/Irritation	Category 2 (Irritant)	Common hazard for amines.[8][10][11]
Respiratory Sensitization	Possible	Inhalation of amine vapors can cause respiratory irritation.[7][10]
Aquatic Toxicity	Potential for long-term adverse effects	Fluorinated organic compounds can be persistent.[3][4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 5-Fluoro-2-azabicyclo[2.1.1]hexane and its waste.

• Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[10][11]

• Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for integrity before use.[14]

• Skin and Body Protection: A lab coat is required. For larger quantities or in case of a spill, a chemical-resistant apron or suit may be necessary.[15]

• Respiratory Protection: All handling of this compound and its waste should be conducted in a certified chemical fume hood to minimize inhalation exposure.[10][15]

Waste Segregation and Collection

Proper segregation of chemical waste at the point of generation is critical to prevent dangerous reactions and ensure compliant disposal.[15][16]

3.1. Incompatible Materials:

Do not mix waste containing 5-Fluoro-2-azabicyclo[2.1.1]hexane with the following:

• Acids: Reacts to form salts, potentially generating heat.[8]

• Oxidizing Agents: Can lead to vigorous or explosive reactions.

• Halogenated Solvents (in certain waste streams): While this compound is halogenated, avoid mixing with other halogenated waste streams unless explicitly permitted by your institution's waste management plan.

3.2. Waste Streams:

• Solid Waste:

  • Contaminated consumables (e.g., weighing paper, gloves, pipette tips) should be placed in a designated, clearly labeled hazardous waste container.

  • The container must be made of a material compatible with the chemical.

• Liquid Waste:

  • Solutions containing 5-Fluoro-2-azabicyclo[2.1.1]hexane should be collected in a dedicated, sealed, and properly labeled hazardous waste container.

  • The container should be stored in secondary containment to prevent spills.[17]

  • Never dispose of this compound down the drain. [18][19]

3.3. Container Labeling:

All hazardous waste containers must be labeled in accordance with EPA and OSHA regulations.[20][21][22] The label must include:

• The words "Hazardous Waste".[20][21]

• The full chemical name: "5-Fluoro-2-azabicyclo[2.1.1]hexane". Avoid abbreviations or chemical formulas.[20]

• A clear indication of the hazards (e.g., "Toxic," "Irritant").[21]

• The date when waste was first added to the container (accumulation start date).[20]

• The name and contact information of the principal investigator or laboratory supervisor.[20]

Disposal Workflow

The following workflow provides a systematic approach to the disposal of 5-Fluoro-2-azabicyclo[2.1.1]hexane.

4.1. Step-by-Step Disposal Protocol:

• Wear appropriate PPE as detailed in Section 2.

• Work within a certified chemical fume hood.

• Segregate waste at the source. Collect solid and liquid waste in separate, dedicated containers.

• Ensure waste containers are compatible with 5-Fluoro-2-azabicyclo[2.1.1]hexane. The original container is often the best choice for waste.[23]

• Label the waste container immediately with all required information.

• Keep the waste container securely closed when not in use.[20]

• Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[19][21][24] The SAA must be at or near the point of generation and under the control of the laboratory personnel.[20][25]

• Do not exceed the accumulation limits for your laboratory's generator status (typically no more than 55 gallons of hazardous waste in an SAA).[19][25]

• Arrange for waste pickup through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[15]

4.2. Disposal Decision Flowchart:

Caption: Disposal decision workflow for 5-Fluoro-2-azabicyclo[2.1.1]hexane waste.

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and preparedness is key to mitigating their consequences.

5.1. Spill Cleanup:

• Evacuate non-essential personnel from the immediate area.

• If the spill is large or you are unsure how to proceed, contact your institution's EHS office immediately.

• For small, manageable spills:

  • Ensure you are wearing appropriate PPE, including respiratory protection if necessary.

  • Contain the spill using a chemical spill kit with absorbent materials compatible with amines.

  • Carefully collect the absorbent material and any contaminated items into a designated hazardous waste container.

  • Clean the spill area with a suitable decontaminating solution and then with soap and water.

  • Label the waste container and dispose of it as hazardous waste.

5.2. Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[11]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[11][26]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[11]

In all cases of exposure, consult the available Safety Data Sheet for analogous compounds and inform your supervisor and EHS office.

Conclusion

The proper disposal of 5-Fluoro-2-azabicyclo[2.1.1]hexane is not merely a matter of regulatory compliance but a fundamental aspect of responsible scientific practice. By adhering to the principles of hazard assessment, proper segregation, and established disposal protocols, researchers can ensure a safe working environment and minimize the environmental impact of their work. Always consult your institution's specific Chemical Hygiene Plan and waste management guidelines for additional requirements.[16][22][27]

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Research Safety.
• U.S. Environmental Protection Agency. Laboratory Environmental Sample Disposal Information Document.
• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste.
• American Chemical Society. Hazardous Waste and Disposal Considerations.
• National University of Singapore. Waste Chemicals. NUS Chemistry.
• Banks, H. D. (2006). The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives. The Journal of Organic Chemistry, 71(21), 8257–8265.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
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Personal protective equipment for handling 5-Fluoro-2-azabicyclo[2.1.1]hexane

Handling specialized fluorinated building blocks requires moving beyond generic safety guidelines. 5-Fluoro-2-azabicyclo[2.1.1]hexane is a highly constrained, fluorinated proline bioisostere increasingly utilized in medicinal chemistry to improve the metabolic stability and pharmacokinetic profiles of peptide-based drugs.

Because of its unique bicyclic strain and the strongly electron-withdrawing fluorine atom, this compound exhibits distinct physicochemical behaviors. Whether you are handling the volatile free base or the hygroscopic hydrochloride salt, standard laboratory safety protocols must be adapted. This guide provides the authoritative, step-by-step operational and logistical framework for safely handling this compound.

Hazard Identification & Mechanistic Causality

To design an effective safety protocol, we must first understand the molecular behavior of 2-azabicyclo[2.1.1]hexane derivatives [1]. The incorporation of a fluorine atom onto the rigid bicyclic framework alters the basicity ( pKa​ ) of the secondary amine and significantly increases the compound's lipophilicity.

• Corrosivity and Irritation (H315, H319, H335): The secondary amine is highly nucleophilic. Upon contact with the moisture in human skin, eyes, or respiratory mucosa, it rapidly protonates, causing localized, severe pH spikes that lead to chemical burns and tissue damage[2].

• Volatility (Free Base): If handled as a free base, the compound possesses a high vapor pressure. Inhalation of these vapors causes immediate respiratory tract irritation.

• Aerosolization (HCl Salt): In its hydrochloride salt form, the compound is a finely milled, crystalline solid that is highly susceptible to static charge, creating an inhalation hazard via "static fly."

• Thermal Decomposition: While the C–F bond is exceptionally stable, exposure to extreme heat (e.g., laboratory fires) will cause thermal cleavage, releasing highly toxic and corrosive Hydrogen Fluoride (HF) gas.

Quantitative Safety Specifications & PPE Matrix

To mitigate these hazards, Personal Protective Equipment (PPE) and engineering controls must be strictly quantified. Table 1 outlines the specific operational parameters required for handling this compound.

Table 1: Physicochemical Hazards & PPE Specifications

Parameter / Equipment	Quantitative Specification	Causality / Scientific Rationale
Fume Hood Face Velocity	80 – 100 fpm (0.4 – 0.5 m/s)	Ensures optimal capture of volatile amine vapors or aerosolized salt particulates without causing turbulent flow that could disrupt the analytical balance.
Glove Material & Thickness	Nitrile, ≥ 0.11 mm (4.3 mil)	Nitrile provides superior chemical resistance to basic aliphatic amines compared to latex, ensuring a breakthrough time of >480 minutes.
Eye Protection	Tight-fitting Chemical Goggles	Standard safety glasses are insufficient. Vapors from the free base can bypass safety glasses, dissolving in the tear film to cause severe corneal damage.
Spill Neutralizer	1% to 5% Citric Acid (aq)	A mild organic acid safely protonates the amine, converting the volatile free base into a water-soluble, non-volatile salt without generating excessive exothermic heat.
Storage Temperature	2 – 8 °C (Under Argon/Nitrogen)	Minimizes thermal degradation, prevents volatilization of the free base, and prevents the hygroscopic salt from absorbing atmospheric moisture.

Operational Workflow: Step-by-Step Handling Protocol

The following methodology provides a self-validating system for dispensing and setting up reactions with 5-Fluoro-2-azabicyclo[2.1.1]hexane.

Phase 1: Preparation and PPE Donning

• Verify Engineering Controls: Confirm the fume hood monitor reads between 80–100 fpm. Do not proceed if the alarm is sounding or flow is inadequate.

• Clear the Workspace: Remove all incompatible chemicals from the hood, particularly strong oxidizing agents and strong acids, which can react violently with the amine.

• Don PPE: Inspect nitrile gloves for pinhole leaks by trapping air in the cuff and squeezing. Don a flame-retardant lab coat and tight-fitting chemical splash goggles.

Phase 2: Dispensing and Transfer

• If handling the Hydrochloride Salt (Solid):

  • Place an anti-static weighing boat on the analytical balance inside the fume hood.

  • Use a grounded, stainless-steel spatula. Causality: The bicyclic salt is highly prone to static buildup; using plastic spatulas will cause the powder to aerosolize and scatter, creating an inhalation hazard and contaminating the workspace.

  • Seal the source bottle immediately after dispensing and wrap the cap with Parafilm to prevent moisture ingress.

• If handling the Free Base (Liquid):

  • Use a positive displacement pipette rather than a standard air-displacement pipette. Causality: The high vapor pressure and altered surface tension of fluorinated amines cause standard pipettes to leak or drip during transfer.

  • Transfer the liquid directly into a reaction flask pre-flushed with an inert gas (Argon or Nitrogen) to prevent oxidative degradation of the amine.

Phase 3: Decontamination

• Once the reaction is sealed, wipe down the balance, spatulas, and hood surface with a Kimwipe dampened with 5% Citric Acid solution .

• Follow with a secondary wipe using Deionized (DI) water to remove any residual citrate salts.

• Dispose of all contaminated Kimwipes in a sealed solid waste container inside the hood before doffing PPE.

Spill Response and Disposal Plan

The presence of the fluorine atom dictates strict adherence to specialized disposal protocols. Mixing this compound with standard waste streams violates environmental regulations and poses a severe risk to waste management facilities.

Fig 1: Operational workflow and spill response for handling 5-Fluoro-2-azabicyclo[2.1.1]hexane.

Immediate Spill Containment

• Solid Spills: Do not dry sweep. Lightly mist the powder with water to suppress dust formation. Scoop the wetted solid into a compatible, sealable polyethylene container.

• Liquid Spills: Do not use combustible absorbents like sawdust. Cover the spill with an inert, non-combustible absorbent such as vermiculite or dry sand. Once absorbed, carefully transfer the material to a hazardous waste container.

Chemical Waste Disposal (Halogenated Stream)

All waste containing 5-Fluoro-2-azabicyclo[2.1.1]hexane—including reaction filtrates, neutralized spill absorbents, and first-rinse solvent washes—must be segregated into the Halogenated Organic Waste stream [3].

Causality: The robust C–F bond requires specialized, high-temperature incineration ( >1000∘C ) to be fully destroyed. Furthermore, the incineration facility must be equipped with alkaline scrubbers to capture the toxic Hydrogen Fluoride (HF) gas generated during combustion. Introducing this compound into a non-halogenated waste stream bypasses these scrubbers, leading to catastrophic equipment corrosion and toxic environmental release.

References

• Approaches to Obtaining Fluorinated α-Amino Acids. Chemical Reviews (ACS Publications). Available at:[Link][1]

• Substituted 2-Azabicyclo[2.1.1]hexanes as Constrained Proline Analogues: Implications for Collagen Stability. The Journal of Organic Chemistry (ACS Publications). Available at:[Link][2]

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